tert-Butylhydrazine hydrochloride

• CAS: 7400-27-3

Core Science & Biosynthesis

An In-depth Technical Guide to tert-Butylhydrazine Hydrochloride (CAS: 7400-27-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butylhydrazine hydrochloride (t-BHH), a versatile reagent with significant applications in organic synthesis and pharmaceutical development. This document consolidates key physicochemical properties, applications, safety protocols, and reaction workflows to serve as a vital resource for professionals in the field.

Core Properties and Specifications

tert-Butylhydrazine hydrochloride is a white, hygroscopic crystalline solid.[1] Its hydrochloride form enhances stability and handling properties, making it a practical reagent in various synthetic applications.[2]

Physicochemical Data

Property	Value	Source(s)
CAS Number	7400-27-3
Molecular Formula	C₄H₁₂N₂ · HCl	[3]
Molecular Weight	124.61 g/mol	[1]
Melting Point	191-194 °C	[4][5]
Appearance	White crystals or crystalline powder	[4][6][7]
Solubility	Soluble in water, DMSO, and methanol.[4][5][8]
Sensitivity	Hygroscopic	[4][5][8]
EINECS Number	231-001-6	[4]
BRN	3651224	[4][5]

Spectroscopic and Analytical Data

Spectroscopic data is crucial for the identification and characterization of tert-Butylhydrazine hydrochloride. While detailed spectra require access to specialized databases, the availability of various spectral analyses has been confirmed.

Spectroscopic Data Type	Availability	Source(s)
¹H NMR	Spectrum available.	[9][10]
¹³C NMR	Spectrum available.	[9]
IR	Spectrum available.	[9][11]
Mass Spectrometry (MS)	Spectrum available.	[9]
Raman Spectroscopy	Spectrum available.	[1][9]

Applications in Synthesis and Drug Development

tert-Butylhydrazine hydrochloride is a key building block in organic chemistry, valued for its hydrazine (B178648) functional group coupled with a sterically bulky tert-butyl group.[6] This unique structure enables specific chemical transformations, primarily in the synthesis of nitrogen-containing compounds.[6]

Key applications include:

• Pharmaceutical Intermediates: It serves as a crucial intermediate in the synthesis of various pharmacologically active compounds.[2][12]

• Heterocyclic Chemistry: It is widely used in cyclization and substitution reactions to form heterocyclic structures.[6] Specific examples include the synthesis of 1,3,4,5-tetrasubstituted pyrazole (B372694) derivatives and 5-amino-1-tert-butyl-3-(p-chlorophenyl)-4-cyanopyrazole.[4][5][8][13]

• Aromatic Nucleophilic N-N Exchange: The compound is utilized in aromatic nucleophilic N-N exchange reactions.[4][5][8][13][]

• Agrochemicals: It is used in the preparation of insect growth regulators and as a plant growth regulator to stimulate root development.[4][5][8][12][13]

• Specialty Chemicals: It is a precursor for the synthesis of diphosphinohydrazines.[4][5][8][13]

Caption: Logical relationships of key application areas.

Experimental Protocols & Methodologies

Detailed, step-by-step experimental protocols for specific syntheses using tert-Butylhydrazine hydrochloride are highly dependent on the target molecule and reaction conditions. While specific protocols were not detailed in the consulted literature, a generalized workflow for a common application—the synthesis of pyrazole derivatives—is outlined below. This process typically involves the condensation of a hydrazine with a 1,3-dicarbonyl compound or its equivalent.

Caption: Generalized workflow for pyrazole synthesis.

Safety, Handling, and Storage

Proper handling and storage of tert-Butylhydrazine hydrochloride are critical to ensure laboratory safety. The compound is classified as harmful and an irritant.

Hazard Identification and Precautions

Hazard Class	GHS Statement	Precautionary Statement Codes
Acute Toxicity (Oral)	H302: Harmful if swallowed.	P270, P301+P312+P330
Skin Irritation	H315: Causes skin irritation.	P264, P280
Eye Irritation	H319: Causes serious eye irritation.	P280, P305+P351+P338, P337+P313
Respiratory Irritation	H335: May cause respiratory irritation.	P261, P271

For a full list of precautionary statements, refer to the supplier's Safety Data Sheet (SDS).[15]

Handling and Storage Recommendations

• Handling: Use in a well-ventilated area and avoid breathing dust.[15][16] Wear appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection.[15][16] Avoid all personal contact.[16] Do not eat, drink, or smoke when using this product.[16] Wash hands thoroughly after handling.[15]

• Storage: Store in a cool, dry, and well-ventilated place.[7][8] Keep the container tightly closed and sealed in a dry environment.[4][5][8] The compound is hygroscopic; therefore, it should be stored away from water and moisture.[8] It is also recommended to store it under an inert gas.[8]

• Incompatibilities: Store away from oxidizing agents.[8]

• Spills: For dry spills, use dry clean-up procedures to avoid generating dust.[16] Collect the material and place it in a suitable, labeled container for disposal.[16] Prevent the substance from entering drains.[7]

References

• 1. tert-Butylhydrazine monohydrochloride | C4H13ClN2 | CID 81889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tert-Butylhydrazine hydrochloride (7400-27-3) at Nordmann - nordmann.global [nordmann.global]
• 3. 1-(tert-Butyl)hydrazine hydrochloride | 7400-27-3 | HAA40027 [biosynth.com]
• 4. tert-Butylhydrazine hydrochloride Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. tert-Butylhydrazine hydrochloride | 7400-27-3 [chemicalbook.com]
• 6. nbinno.com [nbinno.com]
• 7. tert-Butylhydrazine hydrochloride MSDS CasNo.7400-27-3 [lookchem.com]
• 8. tert-Butylhydrazine hydrochloride, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. tert-Butylhydrazine hydrochloride(7400-27-3) 1H NMR spectrum [chemicalbook.com]
• 10. dev.spectrabase.com [dev.spectrabase.com]
• 11. tert-Butylhydrazine hydrochloride(7400-27-3) IR Spectrum [m.chemicalbook.com]
• 12. topmostchemical.com [topmostchemical.com]
• 13. tert-Butylhydrazine hydrochloride | 7400-27-3 [amp.chemicalbook.com]
• 15. chemos.de [chemos.de]
• 16. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

A Technical Guide to the Physical Properties of tert-Butylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butylhydrazine (B1221602) hydrochloride (t-BHH), with the CAS number 7400-27-3, is a versatile reagent widely employed in organic synthesis. Its utility is particularly notable in the pharmaceutical and agrochemical industries for the synthesis of a variety of heterocyclic compounds, including pyrazole (B372694) derivatives and insect growth regulators.[1][2] A thorough understanding of its physical properties is paramount for its safe handling, application in chemical reactions, and the development of robust synthetic protocols. This technical guide provides a comprehensive overview of the known physical properties of tert-butylhydrazine hydrochloride, details general experimental methodologies for their determination, and illustrates a key synthetic pathway where it is utilized.

Core Physical Properties

tert-Butylhydrazine hydrochloride is a white to off-white crystalline solid that is hygroscopic in nature.[3] It is known to be stable under normal storage conditions, typically in a dry, cool, and well-ventilated place.[4]

Quantitative Physical Data

Property	Value	Source(s)
Molecular Formula	C₄H₁₂N₂·HCl	[6][7]
Molecular Weight	124.61 g/mol	[6][7]
Melting Point	191-194 °C	[8][9][10]
Boiling Point	No information available	[4][5]
Solubility	Soluble in water, DMSO, and methanol.[10] Soluble in acetone (B3395972) and ethanol.[7]
Density	No information available	[5]
Vapor Pressure	No information available	[4][5]
pKa	No information available
Decomposition Temperature	No information available	[4]

Table 1: Physical Properties of tert-Butylhydrazine Hydrochloride

Experimental Protocols

Detailed experimental protocols for the determination of all physical properties of tert-butylhydrazine hydrochloride are not specifically published. However, standard methodologies for organic compounds can be applied. Below are general protocols for determining key physical properties.

Melting Point Determination (Capillary Method)

The melting point of a solid is a key indicator of its purity. A sharp melting range typically indicates a pure compound.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle (optional)

Procedure:

• Ensure the tert-butylhydrazine hydrochloride sample is dry and finely powdered. If necessary, gently grind the crystals in a mortar and pestle.

• Pack a small amount of the powdered sample into the open end of a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting point (191-194 °C).

• Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

• Record the temperature at which the entire solid has turned into a clear liquid (the end of the melting range).

• For accuracy, repeat the determination with a fresh sample.

Solubility Determination

Understanding the solubility of a compound is crucial for reaction setup, purification, and formulation.

Apparatus:

• Test tubes

• Vortex mixer or stirring rod

• Graduated cylinders or pipettes

• Spatula or balance for solids

Procedure:

• To a test tube, add a pre-weighed amount of tert-butylhydrazine hydrochloride (e.g., 10 mg).

• Add a specific volume of the solvent to be tested (e.g., 1 mL of water, ethanol, or DMSO) to the test tube.

• Vigorously agitate the mixture using a vortex mixer or by stirring with a rod for a set period (e.g., 1-2 minutes) at a controlled temperature (e.g., room temperature).

• Visually observe the solution. The compound is considered soluble if no solid particles are visible. It is considered insoluble if the solid remains undissolved. It is partially soluble if some, but not all, of the solid dissolves.

• The process can be repeated with increasing amounts of solute to determine the approximate solubility limit.

Application in Synthesis: Pyrazole Formation

tert-Butylhydrazine hydrochloride is a key building block in the synthesis of pyrazole derivatives, which are important scaffolds in many pharmaceutical agents. One common method involves the cyclocondensation reaction with a 1,3-dicarbonyl compound.

Caption: Synthesis of pyrazoles from tert-butylhydrazine hydrochloride.

This diagram illustrates the general workflow for the synthesis of substituted pyrazoles. The reaction proceeds via a cyclocondensation mechanism where the hydrazine (B178648) nitrogen atoms of tert-butylhydrazine react with the two carbonyl carbons of the 1,3-dicarbonyl compound, followed by dehydration to form the stable aromatic pyrazole ring. The tert-butyl group provides steric hindrance and influences the regioselectivity of the reaction.

Conclusion

This technical guide has summarized the key physical properties of tert-butylhydrazine hydrochloride based on available scientific literature and safety data. While a comprehensive set of experimental data for all physical properties is not currently available, the provided information and general experimental protocols offer a solid foundation for researchers and professionals working with this important synthetic reagent. Its role in the synthesis of bioactive molecules, such as pyrazoles, underscores the importance of understanding its fundamental chemical and physical characteristics for the advancement of drug discovery and development.

References

• 1. TR-B699440 - tert-butylhydrazine-hydrochloride | 32064-67-8 [cymitquimica.com]
• 2. A Potential Multitarget Insect Growth Regulator Candidate: Design, Synthesis, and Biological Activity of Novel Acetamido Derivatives Containing Hexacyclic Pyrazole Carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tert-Butylhydrazine monohydrochloride | C4H13ClN2 | CID 81889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. chemos.de [chemos.de]
• 6. scbt.com [scbt.com]
• 7. 1-(tert-Butyl)hydrazine hydrochloride | 7400-27-3 | HAA40027 [biosynth.com]
• 8. tert-Butylhydrazine hydrochloride (1:1) | CAS#:7400-27-3 | Chemsrc [chemsrc.com]
• 9. 叔丁基肼 盐酸盐 98% | Sigma-Aldrich [sigmaaldrich.com]
• 10. tert-Butylhydrazine hydrochloride | 7400-27-3 [chemicalbook.com]

An In-depth Technical Guide to tert-Butylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of tert-Butylhydrazine (B1221602) hydrochloride, a versatile reagent in organic synthesis. It includes detailed information on its chemical structure, physicochemical properties, and key experimental protocols.

Chemical Structure and Formula

tert-Butylhydrazine hydrochloride is the hydrochloride salt of tert-butylhydrazine. The presence of the bulky tert-butyl group sterically hinders one of the nitrogen atoms, influencing its reactivity in chemical syntheses.

• Chemical Formula: C₄H₁₂N₂·HCl[1] or C₄H₁₃ClN₂[2]

• Linear Formula: (CH₃)₃CNHNH₂ · HCl[3]

• SMILES: CC(C)(C)NN.Cl[2][3]

• InChI: 1S/C4H12N2.ClH/c1-4(2,3)6-5;/h6H,5H2,1-3H3;1H[2][3]

• InChIKey: DDPWVABNMBRBFI-UHFFFAOYSA-N[2][3][4]

Below is a two-dimensional representation of the chemical structure of tert-Butylhydrazine hydrochloride.

Caption: 2D structure of tert-Butylhydrazine hydrochloride.

Physicochemical Properties

The key physical and chemical properties of tert-Butylhydrazine hydrochloride are summarized in the table below. This compound typically appears as a white to beige crystalline solid.[5][6] It is known to be hygroscopic.[2]

Property	Value	Citations
Molecular Weight	124.61 g/mol	[1][2][3][7]
Melting Point	190 - 194 °C	[3][5][6][8]
Boiling Point	Not determined	[5][6]
Appearance	White to pale cream crystalline powder/solid	[5][6][9]
Solubility	Soluble in water, DMSO, and methanol.	[8][10]
Water Solubility	740 g/L at 25 °C
CAS Number	7400-27-3	[1][3][7]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of tert-Butylhydrazine hydrochloride.

• ¹H NMR Spectroscopy: The proton NMR spectrum of tert-Butylhydrazine hydrochloride has been recorded, typically in DMSO-d6 as the solvent.[4]

• Infrared (IR) Spectroscopy: IR spectral data is available and can be used for the identification of functional groups within the molecule.[11] The spectrum is often obtained using a KBr wafer technique.[2]

• Mass Spectrometry: Mass spectrometry data is also available for the characterization of this compound.[11]

Experimental Protocols

tert-Butylhydrazine hydrochloride is utilized in various chemical reactions. Below are detailed protocols for its synthesis, purification, and use in liberating the free base.

A common method for synthesizing tert-Butylhydrazine hydrochloride involves the reaction of t-butanol with hydrazine (B178648) hydrochloride in the presence of hydrochloric acid.[12]

• Reagents:

  • Hydrazine hydrochloride (H.HCl)

  • t-Butanol (t-BuOH)

  • Concentrated hydrochloric acid (HCl)

  • Water

• Experimental Workflow:

Caption: Workflow for the synthesis of tert-Butylhydrazine HCl.

• Procedure:

  • A four-neck flask is equipped with a reflux condenser, a stirrer, a dropping funnel, and a thermometer.[12]

  • The flask is charged with hydrazine hydrochloride, concentrated hydrochloric acid, and water.[12]

  • The mixture is heated with stirring to a temperature between 82°C and 105°C.[12]

  • t-Butanol is added dropwise to the heated mixture over a period of 4 to 12 hours.[12]

  • After the addition is complete, the reaction mixture is stirred for an additional 30 minutes at the same temperature.[12]

  • The mixture is then cooled, and the resulting liquid reaction mixture can be analyzed, for instance by gas chromatography, to determine the yield of tert-Butylhydrazine hydrochloride.[12]

A patented process describes the purification of tert-Butylhydrazine hydrochloride using ferric chloride in ethanol (B145695).[13]

• Reagents:

  • Crude tert-Butylhydrazine hydrochloride

  • Anhydrous or aqueous ethanol (70-100%)

  • Ferric chloride (FeCl₃)

• Experimental Workflow:

Caption: Workflow for the purification of tert-Butylhydrazine HCl.

• Procedure:

  • In a three-necked flask equipped with a stirring device, add crude tert-Butylhydrazine hydrochloride and ethanol.[13]

  • Stir the mixture for 10 to 30 minutes.[13]

  • Cool the flask to a temperature between 0°C and 4°C.[13]

  • Add ferric chloride to the cooled mixture.[13]

  • Allow the reaction to proceed at 0-4°C for 1 to 3 hours.[13]

  • Immediately after the reaction is complete, filter the mixture.[13]

  • Wash the resulting filter cake with a small amount of cold ethanol.[13]

  • Dry the filter cake to obtain the purified tert-Butylhydrazine hydrochloride as a white powder.[13]

To use tert-Butylhydrazine in reactions requiring the free base, it must be liberated from its hydrochloride salt.

• Reagents:

  • tert-Butylhydrazine hydrochloride

  • 10% Sodium hydroxide (B78521) (NaOH) aqueous solution

  • Ethyl acetate

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Procedure:

  • Add a 10% aqueous solution of NaOH to tert-Butylhydrazine hydrochloride with stirring for 10 minutes.[14]

  • Extract the aqueous mixture with ethyl acetate. This should be repeated multiple times.[14]

  • Combine the organic phases.[14]

  • Dry the combined organic phase over anhydrous Na₂SO₄.[14]

  • Concentrate the solution under vacuum to afford the pure tert-butylhydrazine free base.[14]

Applications in Synthesis

tert-Butylhydrazine hydrochloride is a precursor in the synthesis of various compounds. It is used in the preparation of:

• Diphosphinohydrazines[3][10]

• 5-amino-1-tert-butyl-3-(p-chlorophenyl)-4-cyanopyrazole[3][10]

• 1,3,4,5-tetrasubstituted pyrazole (B372694) derivatives[3][10]

• Insect growth regulators[10]

It is also employed in organic synthesis for aromatic nucleophilic N-N exchange reactions.[10]

References

• 1. scbt.com [scbt.com]
• 2. tert-Butylhydrazine monohydrochloride | C4H13ClN2 | CID 81889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tert-Butylhydrazine 98 7400-27-3 [sigmaaldrich.com]
• 4. tert-Butylhydrazine hydrochloride(7400-27-3) 1H NMR [m.chemicalbook.com]
• 5. chemos.de [chemos.de]
• 6. fishersci.com [fishersci.com]
• 7. 1-(tert-Butyl)hydrazine hydrochloride | 7400-27-3 | HAA40027 [biosynth.com]
• 8. tert-Butylhydrazine hydrochloride | 7400-27-3 [chemicalbook.com]
• 9. tert-Butylhydrazine hydrochloride, 98% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 10. tert-Butylhydrazine hydrochloride, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 11. tert-Butylhydrazine hydrochloride(7400-27-3) IR Spectrum [chemicalbook.com]
• 12. US4435600A - Process for preparation of tertiary butyl hydrazine - Google Patents [patents.google.com]
• 13. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]
• 14. rsc.org [rsc.org]

A Comprehensive Technical Guide to the Solubility of tert-Butylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of tert-butylhydrazine (B1221602) hydrochloride in water and various organic solvents. The information compiled herein is intended to support research, development, and formulation activities by providing key data and standardized experimental protocols.

Core Solubility Data

The solubility of a compound is a critical physicochemical property that influences its bioavailability, formulation, and potential applications in organic synthesis and drug development. Tert-butylhydrazine hydrochloride, an important building block in the synthesis of various pharmaceuticals and agrochemicals, exhibits diverse solubility characteristics.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for tert-butylhydrazine hydrochloride. It is important to note that publicly available, peer-reviewed quantitative data for a wide range of organic solvents is limited.

Solvent	Chemical Formula	Solubility (g/L)	Temperature (°C)	Citation
Water	H₂O	740	25	[1]

Qualitative Solubility Information

Qualitative assessments from various chemical suppliers and publications indicate the solubility of tert-butylhydrazine hydrochloride in several common laboratory solvents.

• Soluble in:

  • Dimethyl Sulfoxide (DMSO)[2][3]

  • Methanol (MeOH)[2][3]

  • Ethanol (B145695) (EtOH)[4]

  • Acetone[4]

A patent related to the purification of tert-butylhydrazine hydrochloride mentions its high solubility in water and details a purification process using ethanol, which suggests good solubility in ethanol as well.[5]

Experimental Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

The shake-flask method is a widely accepted and robust technique for determining the thermodynamic (or equilibrium) solubility of a compound.[6] This method involves saturating a solvent with a solute and then measuring the concentration of the dissolved substance.

Materials and Equipment

• tert-Butylhydrazine hydrochloride (solid, pure)

• Solvent of interest (e.g., water, ethanol, DMSO)

• Analytical balance

• Glass vials or flasks with screw caps (B75204) or stoppers

• Constant temperature shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Volumetric flasks and pipettes

• Analytical instrumentation for quantification (e.g., HPLC-UV, LC-MS)

Step-by-Step Procedure

• Preparation of Supersaturated Solution:

  • Add an excess amount of solid tert-butylhydrazine hydrochloride to a glass vial or flask. The excess solid should be visually apparent.

  • Add a known volume of the desired solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to ensure equilibrium is reached. A typical duration is 24 to 72 hours. It is advisable to take measurements at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer changing, which indicates that equilibrium has been established.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the experimental temperature for a short period to allow the excess solid to settle.

  • To separate the saturated solution from the undissolved solid, either:

    • Centrifugation: Centrifuge the vials at a high speed to pellet the excess solid.

    • Filtration: Carefully draw the supernatant into a syringe and pass it through a syringe filter into a clean vial. Ensure the filter is compatible with the solvent.

• Quantification:

  • Prepare a series of standard solutions of tert-butylhydrazine hydrochloride of known concentrations in the same solvent.

  • Dilute the saturated filtrate with the solvent to a concentration that falls within the linear range of the analytical instrument.

  • Analyze the standard solutions and the diluted sample using a suitable analytical method, such as High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Construct a calibration curve from the standard solutions and use it to determine the concentration of tert-butylhydrazine hydrochloride in the diluted sample.

  • Calculate the original solubility by multiplying the determined concentration by the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the determination of thermodynamic solubility using the shake-flask method.

References

• 1. In-vitro Thermodynamic Solubility [protocols.io]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. A machine learning approach for the prediction of aqueous solubility of pharmaceuticals: a comparative model and dataset analysis - Digital Discovery (RSC Publishing) DOI:10.1039/D4DD00065J [pubs.rsc.org]
• 4. 1-(tert-Butyl)hydrazine hydrochloride | 7400-27-3 | HAA40027 [biosynth.com]
• 5. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]
• 6. enamine.net [enamine.net]

The Pivotal Role of tert-Butylhydrazine Hydrochloride in Modern Organic Synthesis: A Mechanistic and Practical Guide

For Immediate Release

[City, State] – December 21, 2025 – In the intricate landscape of organic chemistry, the strategic selection of reagents is paramount to achieving desired molecular transformations with high efficiency and selectivity. Among the versatile building blocks available to synthetic chemists, tert-butylhydrazine (B1221602) hydrochloride has emerged as a important reagent, enabling a range of powerful reactions for the construction of complex molecular architectures. This technical guide provides an in-depth exploration of the mechanism of action of tert-butylhydrazine hydrochloride in several key organic reactions, offering valuable insights for researchers, scientists, and professionals in drug development.

The unique reactivity of tert-butylhydrazine hydrochloride stems from the interplay between the nucleophilic hydrazine (B178648) moiety and the sterically demanding tert-butyl group. This combination influences the reaction pathways, often leading to enhanced regioselectivity and stability of intermediates compared to unsubstituted hydrazine or other alkylhydrazines. This guide will delve into the mechanistic underpinnings of its application in the Fischer indole (B1671886) synthesis, the Wolff-Kishner reduction, and the synthesis of heterocyclic compounds such as pyrazoles and pyridazinones.

Fischer Indole Synthesis: Harnessing Steric Hindrance for Regiocontrol

The Fischer indole synthesis is a cornerstone of heterocyclic chemistry, providing a direct route to the indole nucleus, a prevalent motif in pharmaceuticals and natural products.[1] The reaction involves the acid-catalyzed cyclization of an arylhydrazone, which is typically formed in situ from an arylhydrazine and a ketone or aldehyde.[2]

The mechanism commences with the formation of the arylhydrazone, which then tautomerizes to the enamine form. A crucial[3][3]-sigmatropic rearrangement follows, leading to a di-imine intermediate. Subsequent cyclization and elimination of ammonia (B1221849) yield the aromatic indole ring.[2][4]

The presence of the bulky tert-butyl group on the hydrazine can significantly influence the regioselectivity of the Fischer indole synthesis when unsymmetrical ketones are employed. The steric hindrance imposed by the tert-butyl group can direct the initial tautomerization and the subsequent[3][3]-sigmatropic rearrangement to favor the formation of the less sterically encumbered enamine intermediate, thereby leading to a higher yield of one regioisomer over the other.[5]

Figure 1: Generalized workflow of the Fischer Indole Synthesis.

Experimental Protocol: Three-Component Fischer Indole Synthesis

This protocol describes a one-pot synthesis of a substituted indole from a nitrile, an organometallic reagent, and an arylhydrazine hydrochloride, which can be adapted for tert-butylhydrazine hydrochloride.[6]

• Metalloimine Formation: To a solution of the nitrile in an appropriate anhydrous solvent (e.g., THF or diethyl ether) at a low temperature (-78 °C to 0 °C), add the organometallic reagent (e.g., a Grignard reagent or an organolithium) dropwise. Allow the reaction to stir for a specified time (typically 1-3 hours) to form the metalloimine.

• Hydrazone Formation and Cyclization: In the same reaction vessel, add a solution of the arylhydrazine hydrochloride (such as tert-butylhydrazine hydrochloride) in a suitable solvent (e.g., ethanol). Acidify the mixture with a protic acid (e.g., glacial acetic acid or HCl). Heat the reaction mixture to reflux for an extended period (typically 12-15 hours).

• Work-up and Purification: After cooling to room temperature, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired indole.

Hydrazine Derivative	Ketone/Aldehyde	Acid Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
Phenylhydrazine	Acetophenone	Polyphosphoric Acid	100	2	75	[7]
p-Tolylhydrazine	Cyclohexanone	Acetic Acid	118	1	88	[8]
Phenylhydrazine	Phenylacetaldehyde	Formic Acid	100	0.5	65	[2]

The Wolff-Kishner Reduction: A Modern Approach with Enhanced Efficiency

The Wolff-Kishner reduction is a classical method for the deoxygenation of aldehydes and ketones to the corresponding alkanes.[9][10] The traditional reaction conditions involve the formation of a hydrazone followed by its decomposition at high temperatures in the presence of a strong base.[1][11][12]

The mechanism proceeds through the initial formation of a hydrazone.[10] Subsequent deprotonation of the hydrazone by a strong base generates a resonance-stabilized anion. Protonation of this anion at the carbon atom, followed by another deprotonation and elimination of dinitrogen gas, leads to a carbanion which is then protonated by the solvent to yield the alkane.[13]

While effective, the classical Wolff-Kishner reduction often requires harsh conditions (high temperatures and strong bases), limiting its applicability to sensitive substrates. A significant advancement in this area is the use of N-tert-butyldimethylsilylhydrazones (TBSHs) in a modified Wolff-Kishner reduction, developed by Myers and coworkers.[3][14][15] This method allows the reduction to proceed at much lower temperatures (room temperature to 100 °C) and offers higher yields and broader substrate scope.[3][14][15] The TBSH derivatives are readily prepared from carbonyl compounds and 1,2-bis(tert-butyldimethylsilyl)hydrazine. The steric bulk of the tert-butyldimethylsilyl group plays a crucial role in stabilizing the hydrazone and facilitating the subsequent reduction steps under milder conditions.

Figure 2: General mechanism of the Wolff-Kishner Reduction.

Experimental Protocol: Modified Wolff-Kishner Reduction via N-tert-Butyldimethylsilylhydrazones (TBSHs)

This protocol is adapted from the work of Myers and coworkers.[3][14][15]

• Preparation of the N-tert-Butyldimethylsilylhydrazone (TBSH):

  • To a neat mixture of the carbonyl compound (1.0 equiv) and 1,2-bis(tert-butyldimethylsilyl)hydrazine (1.05 equiv), add a catalytic amount of scandium triflate (Sc(OTf)₃, 0.001 equiv).

  • Stir the mixture at room temperature until the reaction is complete (monitored by TLC or GC-MS).

  • The resulting TBSH can often be used directly in the next step without purification.

• Reduction of the TBSH:

  • To the crude TBSH, add a suitable solvent (e.g., THF or DME) and a solution of potassium tert-butoxide in tert-butanol (B103910) (e.g., 1.0 M solution, 5.0 equiv).

  • Heat the reaction mixture at a specified temperature (ranging from room temperature to 100 °C) until the reaction is complete.

  • Cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

  • Purify the product by column chromatography if necessary.

Substrate	Hydrazine Reagent	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-tert-Butylcyclohexanone	Hydrazine hydrate	KOH	Diethylene glycol	195	4	85	[11]
4-tert-Butylcyclohexanone	TBSH precursor	KOtBu	THF/tBuOH	65	3	95	[14][15]
Camphor	Hydrazine hydrate	KOH	Ethylene glycol	180	6	70	[12]
Camphor	TBSH precursor	KOtBu	THF/tBuOH	65	4	92	[14][15]

Synthesis of Pyrazoles: Regiochemical Control through Steric Influence

Pyrazoles are a class of five-membered heterocyclic compounds that exhibit a wide range of biological activities, making them important targets in medicinal chemistry.[6] A common route to pyrazoles involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound or its equivalent.[6][16]

The use of tert-butylhydrazine in this synthesis can offer significant advantages in terms of regioselectivity. When an unsymmetrical 1,3-dicarbonyl compound is used, two regioisomeric pyrazoles can potentially be formed. The bulky tert-butyl group can sterically hinder the approach of the substituted nitrogen atom to the more sterically congested carbonyl group, thereby favoring the formation of a single regioisomer.[6]

Figure 3: General scheme for pyrazole synthesis.

Experimental Protocol: Synthesis of a 1-tert-Butylpyrazole

• To a solution of the 1,3-dicarbonyl compound in a suitable solvent (e.g., ethanol (B145695) or acetic acid), add tert-butylhydrazine hydrochloride.

• Heat the reaction mixture to reflux for a specified period.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired pyrazole derivative.

Hydrazine Derivative	1,3-Dicarbonyl Compound	Solvent	Temperature (°C)	Yield (%)	Regioisomeric Ratio	Reference
tert-Butylhydrazine	Benzoylacetone	Ethanol	Reflux	85	>95:5	[6]
Methylhydrazine	Benzoylacetone	Ethanol	Reflux	78	60:40	[6]
Phenylhydrazine	Acetylacetone	Acetic Acid	Reflux	90	N/A	[16]

Other Notable Reactions

The utility of tert-butylhydrazine hydrochloride extends beyond the aforementioned transformations. It also finds application in other important organic reactions:

• Japp-Klingemann Reaction: This reaction is used to synthesize hydrazones from β-keto esters or β-diketones and diazonium salts.[17][18] The resulting hydrazones are valuable precursors for the Fischer indole synthesis. The use of tert-butylhydrazine in this context would lead to the corresponding tert-butylhydrazones.

• Synthesis of Pyridazinones: tert-Butylhydrazine hydrochloride can be employed in the synthesis of pyridazinone heterocycles through condensation reactions with appropriate dicarbonyl compounds or their derivatives.

Conclusion

tert-Butylhydrazine hydrochloride is a versatile and valuable reagent in modern organic synthesis. Its unique combination of a nucleophilic hydrazine moiety and a sterically demanding tert-butyl group provides chemists with a powerful tool to control the regioselectivity and efficiency of several important organic reactions. The milder reaction conditions and enhanced selectivity offered by tert-butylhydrazine and its derivatives, particularly in the context of the modified Wolff-Kishner reduction, underscore its importance in the synthesis of complex molecules for pharmaceutical and materials science applications. This guide serves as a comprehensive resource for understanding and applying the chemistry of tert-butylhydrazine hydrochloride, empowering researchers to leverage its full potential in their synthetic endeavors.

References

• 1. Wolff–Kishner reduction - Sciencemadness Wiki [sciencemadness.org]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. Practical procedures for the preparation of N-tert-butyldimethylsilylhydrazones and their use in modified Wolff-Kishner reductions and in the synthesis of vinyl halides and gem-dihalides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fischer_indole_synthesis [chemeurope.com]
• 5. Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Wolff-Kishner Reduction [organic-chemistry.org]
• 10. Wolff Kishner Reduction | Pharmaguideline [pharmaguideline.com]
• 11. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. byjus.com [byjus.com]
• 14. Practical Procedures for the Preparation of N-tert-Butyldimethylsilylhydrazones and Their Use in Modified Wolff-Kishner Reductions and in the Synthesis of Vinyl Halides and gem-Dihalides [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Japp–Klingemann reaction - Wikipedia [en.wikipedia.org]
• 18. organicreactions.org [organicreactions.org]

An In-depth Technical Guide to tert-Butylhydrazine Hydrochloride: Safety Data Sheet (SDS) and Handling Precautions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling precautions, and emergency procedures for tert-Butylhydrazine hydrochloride (CAS No. 7400-27-3). The information is compiled from various safety data sheets and chemical databases to ensure a thorough understanding for professionals working with this compound.

Chemical Identification and Physical Properties

tert-Butylhydrazine hydrochloride is a white crystalline powder.[1] It is soluble in water, Dimethyl sulfoxide (B87167) (DMSO), and methanol.[1][2]

Table 1: Physical and Chemical Properties of tert-Butylhydrazine Hydrochloride

Property	Value	Source
CAS Number	7400-27-3	[3]
Molecular Formula	C4H13ClN2	[1]
Molecular Weight	124.61 g/mol	[4]
Appearance	White crystals or crystalline powder	[1][3]
Melting Point	191-194 °C	[1][2][5]
Odor	Odorless to characteristic	[3][5]
Solubility	Soluble in water, DMSO, and methanol	[1][2]
Hygroscopicity	Hygroscopic	[1][4]

Hazard Identification and Classification

tert-Butylhydrazine hydrochloride is classified as a hazardous substance.[3] The primary hazards are related to its oral toxicity, skin and eye irritation, and potential for respiratory irritation.[5][6]

Table 2: GHS Hazard Classification for tert-Butylhydrazine Hydrochloride

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation

Source:[4][5][6]

Signal Word: Warning[3][5]

Hazard Pictograms:

Caption: GHS Hazard Pictogram for Irritant/Harmful substances.

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize the risks associated with tert-Butylhydrazine hydrochloride.

Handling

• Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[3][5]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield (conforming to EN166).[3][7]

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[7]

  • Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[3][8]

• Hygiene Practices:

  • Wash hands thoroughly after handling.[3][5]

  • Do not eat, drink, or smoke in work areas.[5][6]

  • Remove contaminated clothing and wash it before reuse.[6]

• Dust Control: Avoid generating dust. Use dry clean-up procedures.[6]

Storage

• Container: Keep the container tightly closed in a dry and well-ventilated place.[3][7]

• Conditions: Store in a cool, dry place away from incompatible materials.[1][3]

• Incompatible Materials: Avoid contact with oxidizing agents.[3]

Caption: Key Handling and Storage Protocols for tert-Butylhydrazine hydrochloride.

Emergency Procedures

First-Aid Measures

Table 3: First-Aid Measures for tert-Butylhydrazine Hydrochloride Exposure

Exposure Route	First-Aid Procedure	Source
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.	[3][7][9]
Skin Contact	Immediately wash off with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.	[7][9]
Eye Contact	Rinse immediately with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.	[3][9]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.	[3][7]

Fire-Fighting Measures

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[7]

• Specific Hazards: Thermal decomposition can produce toxic gases such as nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[3]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[3][7]

Accidental Release Measures

• Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective equipment. Avoid breathing dust and contact with skin and eyes.[3][6]

• Environmental Precautions: Prevent the product from entering drains.[7]

• Containment and Cleanup: Sweep up the spilled material and place it in a suitable, labeled container for disposal. Avoid generating dust.[3][6]

Caption: Overview of Emergency Procedures for tert-Butylhydrazine hydrochloride.

Toxicological Information

The toxicological properties of tert-Butylhydrazine hydrochloride have not been fully investigated.[3][7] However, available data indicates that it is harmful if swallowed and causes skin and eye irritation.[4][5]

Table 4: Summary of Toxicological Effects

Effect	Observation	Source
Acute Oral Toxicity	Harmful if swallowed.	[4][5]
Skin Irritation	Causes skin irritation.	[3][4][5]
Eye Irritation	Causes serious eye irritation.	[3][4][5]
Respiratory Irritation	May cause respiratory tract irritation.	[3][5][7]
Carcinogenicity	Not classified as a carcinogen by major agencies.	[3][5]
Mutagenicity	Shall not be classified as germ cell mutagenic.	[5]
Reproductive Toxicity	Shall not be classified as a reproductive toxicant.	[5]

Disposal Considerations

Dispose of tert-Butylhydrazine hydrochloride and its container in accordance with local, regional, and national regulations.[3] It is recommended to use a licensed professional waste disposal service.[7] Do not empty into drains.[3]

Experimental Protocols

Detailed experimental protocols for the determination of all physical, chemical, and toxicological properties are not provided in standard Safety Data Sheets. These studies are typically conducted according to internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD) for chemical testing. For specific experimental methodologies, researchers should consult relevant scientific literature or regulatory agency guidelines.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety Data Sheet (SDS). Always refer to the SDS provided by the supplier before handling this chemical. All users should be properly trained in the handling of hazardous materials.

References

• 1. tert-Butylhydrazine hydrochloride Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. tert-Butylhydrazine hydrochloride | 7400-27-3 [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. tert-Butylhydrazine monohydrochloride | C4H13ClN2 | CID 81889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemos.de [chemos.de]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. tert-Butylhydrazine hydrochloride MSDS CasNo.7400-27-3 [lookchem.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]

An In-depth Technical Guide to the Synthesis and Manufacturing of tert-Butylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core synthesis and manufacturing processes for tert-Butylhydrazine (B1221602) hydrochloride (t-BHH), a critical intermediate in the production of pharmaceuticals and agrochemicals.[1][2][3] This document details various synthetic pathways, presents quantitative data in structured tables, provides explicit experimental protocols, and visualizes key processes for enhanced clarity.

Introduction

Tert-Butylhydrazine hydrochloride (CAS: 7400-27-3) is a white crystalline powder soluble in water and various organic solvents.[4][5] Its unique molecular structure, featuring a bulky tert-butyl group attached to a hydrazine (B178648) moiety, makes it a valuable reagent in organic synthesis.[2] It serves as a key building block for creating complex molecules, including several widely used pesticides like Tebufenozide and Pyridaben, and is instrumental in the synthesis of various pharmaceutical compounds.[1][3] Industrial production typically yields a product of about 90% purity, with hydrazine hydrochloride as the main impurity, necessitating a dedicated purification step to achieve the high purity (≥98%) required for most applications.[1][2]

Core Synthesis Pathways

Several methods have been developed for the synthesis of tert-Butylhydrazine hydrochloride. The most prominent industrial methods involve the direct reaction of a tert-butyl source with a hydrazine salt, while alternative routes offer different approaches to navigate challenges such as side reactions and product purity.

Synthesis from tert-Butanol (B103910) and Hydrazine Monohydrochloride

A prevalent industrial method involves the reaction of tert-Butanol (t-BuOH) with hydrazine monohydrochloride.[6][7] A critical aspect of this process is the presence of an additional acid source, such as hydrogen chloride (HCl) or hydrazine dihydrochloride, which facilitates the reaction and leads to a quantitative formation of the desired product. Without this acidic catalyst, the dehydration of tert-butanol to isobutylene (B52900) becomes the dominant, undesired reaction.[6]

The overall reaction can be summarized as: (CH₃)₃COH + H₂NNH₂·HCl --(HCl)--> (CH₃)₃CNHNH₂·HCl + H₂O

This process is typically carried out in an aqueous solution at elevated temperatures. The yield is generally very high, often exceeding 98%.[6][7]

Synthesis from tert-Butanol and Hydrazine Hydrate (B1144303)

An alternative approach utilizes hydrazine hydrate as the nitrogen source in an organic acid buffer system.[8] This method is designed to mitigate the harsh conditions associated with strong mineral acids, thereby reducing side reactions like the dehydration of tert-butanol. The process involves first forming a tertiary butyl hydrazine organic acid salt, which is then converted to the hydrochloride salt by acidification with hydrogen chloride.[8] This route can achieve an overall yield of 85% or more and is presented as a greener alternative with reduced waste streams.[8]

Synthesis via BOC-Protected Hydrazine

Another synthetic route involves the use of a protecting group strategy.[9] In this method, hydrazine hydrate is first reacted with Di-tert-butyl dicarbonate (B1257347) (Boc₂O) to form BOC-hydrazine. This intermediate is then reacted with a tert-butyl halide (e.g., tert-butyl bromide). The final step involves the removal of the BOC protecting group using an acidic solution, such as hydrochloric acid in dichloromethane, to yield the final tert-Butylhydrazine hydrochloride product.[9] This multi-step process offers good control but may be less economically viable for large-scale industrial production compared to direct methods.

Manufacturing and Purification Process

The industrial production of tert-Butylhydrazine hydrochloride focuses on cost-effectiveness, scalability, and achieving high product purity. The process typically starts with the direct synthesis from tert-butanol and hydrazine salts, followed by a crucial purification stage.

Purification of Crude tert-Butylhydrazine Hydrochloride

Crude t-BHH from industrial synthesis typically has a purity of around 90%, with hydrazine hydrochloride being the primary impurity.[1] A patented purification process effectively removes this impurity by using ferric chloride (FeCl₃) in an ethanol (B145695) solvent. The crude material is dissolved in ethanol, cooled, and treated with ferric chloride. This causes a reaction that facilitates the separation of impurities. The purified product is then isolated by filtration, washed with cold ethanol, and dried, resulting in a white powder with a purity of over 98%.[1]

Data Presentation

The following tables summarize the quantitative data from various synthesis and purification protocols.

Table 1: Summary of Synthesis Protocols for tert-Butylhydrazine Hydrochloride

Reactant 1	Reactant 2	Molar Ratio (R1:R2)	Catalyst/Additive	Solvent	Temperature (°C)	Time (h)	Pressure	Yield (%)	Reference
tert-Butanol	Hydrazine Monohydrochloride	1 : 4	Hydrogen Chloride	Water	100 - 105	4.5	Atmospheric	>98	[6]
tert-Butanol	Hydrazine Monohydrochloride	1 : 2.67	Hydrogen Chloride	Water	100 - 105	12.5	Atmospheric	96.8	[7]
tert-Butanol	Hydrazine Monohydrochloride	1 : 7	Hydrazine Dihydrochloride	Water	100	2	3.4 kg/cm ² G	98.0	[7]
tert-Butanol	Hydrazine Hydrate	1.5 : 1	Formic Acid / HCl	Aqueous	40 - 50 (reflux)	6	Atmospheric	>85	[8]
tert-Butyl Bromide	BOC-Hydrazine	N/A	N/A	N/A	N/A	N/A	N/A	70	[9]

Table 2: Summary of Purification Protocols for tert-Butylhydrazine Hydrochloride

Initial Purity (%)	Purifying Agent	Solvent (v/v %)	Agent:Substrate Ratio (w/w)	Temperature (°C)	Time (h)	Final Purity (%)	Yield (%)	Reference
89.36	Ferric Chloride	Anhydrous Ethanol	0.2 : 1	4	2	98.06	80.01	[1]
89.36	Ferric Chloride	90% Ethanol	0.1 : 1	0	2	98.67	82.67	[1]
89.36	Ferric Chloride	80% Ethanol	0.25 : 1	2	3	98.52	77.96	[1]
89.36	Ferric Chloride	70% Ethanol	0.3 : 1	4	1	98.71	78.06	[1]

Experimental Protocols

Protocol 1: Synthesis from tert-Butanol and Hydrazine Monohydrochloride

Adapted from Patent EP0116198B1[6]

• Charging the Reactor: A 1-liter four-neck flask equipped with a reflux condenser, stirrer, dropping funnel, and thermometer is charged with 273.8 g (4.0 moles) of hydrazine monohydrochloride, 104.3 g of concentrated hydrochloric acid (containing 1.0 mole of HCl), and 643 g of water.

• Heating: The mixture is heated to a temperature of 100-105°C with constant stirring.

• Reactant Addition: 74.0 g (1.0 mole) of tert-Butanol is added dropwise to the heated mixture through the dropping funnel over a period of 4 hours.

• Reaction Completion: After the addition is complete, the reaction mixture is stirred for an additional 30 minutes at 100-105°C.

• Cooling and Analysis: The mixture is then cooled to room temperature. The resulting liquid reaction mixture is analyzed by gas chromatography to determine the concentration and yield of tert-Butylhydrazine hydrochloride. The reported yield is 98.8%.

Protocol 2: Purification of Crude tert-Butylhydrazine Hydrochloride

Adapted from Patent CN109053485B[1]

• Charging the Reactor: A 100 mL three-necked flask equipped with a stirring device is charged with 10.00 g of crude tert-Butylhydrazine hydrochloride (89.36% w/w) and 20 mL of anhydrous ethanol.

• Dissolution: The mixture is stirred for 30 minutes at room temperature.

• Cooling: The solution is cooled to 4°C in an ice bath.

• Reagent Addition: 2.00 g of ferric chloride is added to the cooled solution.

• Reaction: The reaction is allowed to proceed at 4°C for 2 hours with continuous stirring.

• Isolation: Immediately after the reaction period, the precipitate is collected by filtration.

• Washing and Drying: The filter cake is washed with a small amount of cold ethanol and then dried to yield the purified product.

• Analysis: The final product is a white powder. In this example, 7.15 g was obtained, corresponding to a yield of 80.01% and a purity of 98.06% as determined by HPLC.

Mandatory Visualizations

The following diagrams illustrate the key processes described in this guide.

Caption: Synthesis of t-BHH from tert-Butanol.

Caption: Manufacturing and Purification Workflow.

Caption: Synthesis Pathway via BOC-Protection.

References

• 1. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. tert-Butylhydrazine hydrochloride | 7400-27-3 [chemicalbook.com]
• 4. 1-(tert-Butyl)hydrazine hydrochloride | 7400-27-3 | HAA40027 [biosynth.com]
• 5. tert-Butylhydrazine hydrochloride Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. EP0116198B1 - Process for preparation of tertiary butyl hydrazine - Google Patents [patents.google.com]
• 7. US4435600A - Process for preparation of tertiary butyl hydrazine - Google Patents [patents.google.com]
• 8. CN108569981A - A kind of preparation method of Tertiary butyl hydrazine hydrochloride - Google Patents [patents.google.com]
• 9. CN106565531A - Synthesis method for pharmaceutically acceptable salt of alkylhydrazine - Google Patents [patents.google.com]

Spectroscopic Profile of tert-Butylhydrazine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for tert-Butylhydrazine hydrochloride (CAS No: 7400-27-3), a valuable intermediate in pharmaceutical manufacturing. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, offering a foundational dataset for its identification, characterization, and utilization in research and development.

Spectroscopic Data Summary

The quantitative spectroscopic data for tert-Butylhydrazine hydrochloride are summarized in the tables below, providing a clear reference for its structural features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR)

The ¹H NMR spectrum of tert-Butylhydrazine hydrochloride, recorded on a 400 MHz instrument using DMSO-d₆ as the solvent, exhibits three distinct signals.

Chemical Shift (δ) ppm	Multiplicity	Assignment
10.1	Broad Singlet	-NH₃⁺
4.8	Broad Singlet	-NH-
1.237	Singlet	-C(CH₃)₃
Table 1: ¹H NMR data for tert-Butylhydrazine hydrochloride in DMSO-d₆.[1]

¹³C NMR (Carbon-13 NMR)

While a specific experimental spectrum for tert-Butylhydrazine hydrochloride is not publicly available, the expected chemical shifts can be estimated based on the molecular structure and known ranges for similar functional groups.

Carbon Atom	Estimated Chemical Shift (δ) ppm	Rationale
Quaternary Carbon (-C (CH₃)₃)	50 - 60	The quaternary carbon is attached to a nitrogen atom, causing a downfield shift.
Methyl Carbons (-C(CH₃ )₃)	25 - 35	The nine equivalent methyl carbons are in a typical alkane region.
Table 2: Estimated ¹³C NMR data for tert-Butylhydrazine hydrochloride.

Infrared (IR) Spectroscopy

The IR spectrum of tert-Butylhydrazine hydrochloride, typically obtained using a KBr pellet, displays characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹)	Intensity	Assignment
3200-2800	Strong, Broad	N-H stretching vibrations from -NH₃⁺ and -NH- groups, overlapping with C-H stretching.
2980-2850	Medium-Strong	Asymmetric and symmetric C-H stretching of the methyl groups.
1600-1500	Medium	N-H bending vibrations (scissoring) of the -NH₃⁺ group.
1470-1450	Medium	Asymmetric C-H bending of the methyl groups.
1370	Medium	Symmetric C-H bending of the methyl groups (umbrella mode), characteristic of a tert-butyl group.
Table 3: Key IR absorption bands for tert-Butylhydrazine hydrochloride.

Mass Spectrometry (MS)

The mass spectrum of tert-Butylhydrazine hydrochloride is typically acquired using electron ionization (EI), which leads to the fragmentation of the molecule. The spectrum shows the molecular ion of the free base (tert-butylhydrazine) and several characteristic fragment ions.

m/z	Relative Intensity (%)	Assignment
88	17.5	[M]⁺ (Molecular ion of tert-butylhydrazine)
73	28.4	[M - CH₃]⁺
57	23.5	[C(CH₃)₃]⁺ (tert-Butyl cation)
56	30.8	[M - NH₂NH₂]⁺ or loss of H from m/z 57
41	31.8	[C₃H₅]⁺
32	100.0	[N₂H₄]⁺ or [CH₃OH]⁺ from solvent/impurity
Table 4: Mass spectrometry data for tert-Butylhydrazine hydrochloride.[2]

Experimental Protocols

The following are detailed methodologies for obtaining the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of tert-Butylhydrazine hydrochloride is accurately weighed and dissolved in 0.6-0.7 mL of deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) in a 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard for chemical shift referencing (δ = 0.00 ppm). The tube is capped and gently agitated to ensure the sample is fully dissolved and the solution is homogeneous.

• ¹H NMR Acquisition: The ¹H NMR spectrum is acquired on a 400 MHz NMR spectrometer. A standard single-pulse experiment is used with a spectral width of approximately 16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds. Typically, 8-16 scans are co-added to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: The ¹³C NMR spectrum is acquired on the same spectrometer, operating at a corresponding frequency (e.g., 100 MHz for a 400 MHz ¹H instrument). A standard proton-decoupled pulse program is used. Due to the low natural abundance of ¹³C and the presence of a quaternary carbon, a larger number of scans (1024 or more) and a longer relaxation delay (2-5 seconds) are typically required to obtain a spectrum with an adequate signal-to-noise ratio.

Infrared (IR) Spectroscopy (KBr Pellet Method)

• Sample Preparation: A small amount of tert-Butylhydrazine hydrochloride (1-2 mg) is finely ground with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. The mixture should be thoroughly homogenized to ensure even distribution of the sample within the KBr matrix.

• Pellet Formation: The powdered mixture is transferred to a pellet press. A pressure of 7-10 tons is applied for several minutes to form a thin, transparent or translucent pellet.

• Spectral Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer. The spectrum is recorded over the mid-IR range (typically 4000-400 cm⁻¹). A background spectrum of the empty spectrometer is recorded prior to the sample measurement and automatically subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

Mass Spectrometry (MS)

• Sample Introduction: A small amount of the solid tert-Butylhydrazine hydrochloride is introduced into the mass spectrometer, typically via a direct insertion probe. The sample is heated to induce vaporization into the ion source.

• Ionization: The vaporized molecules are ionized using electron ionization (EI) with a standard electron energy of 70 eV. This high energy causes fragmentation of the molecular ion.

• Mass Analysis: The resulting positive ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and their abundance is recorded as a function of their m/z value to generate the mass spectrum.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like tert-Butylhydrazine hydrochloride.

References

• 1. tert-Butylhydrazine hydrochloride(7400-27-3) 1H NMR spectrum [chemicalbook.com]
• 2. tert-Butylhydrazine hydrochloride(7400-27-3) IR Spectrum [chemicalbook.com]

A Technical Guide to the Purity and Assay of tert-Butylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the purity and assay methods for tert-Butylhydrazine (B1221602) hydrochloride (TBH), an important intermediate in the synthesis of pharmaceuticals and agrochemicals. This document outlines common specifications, key impurities, and detailed analytical methodologies to ensure the quality and consistency of TBH in research and development settings.

Purity Specifications and Impurity Profile

tert-Butylhydrazine hydrochloride is typically available in purities of 98% or greater.[1][2][3] The quality of TBH is critical as impurities can affect reaction yields, introduce downstream purification challenges, and impact the safety profile of the final product.

Table 1: Typical Specifications for tert-Butylhydrazine Hydrochloride

Parameter	Specification	Analytical Method(s)
Assay	≥ 98.0%	HPLC, Titration (Potassium Iodate (B108269) or Argentometric)
Appearance	White to off-white crystalline powder	Visual Inspection
Loss on Drying	≤ 1.0%	Gravimetric
Hydrazine (B178648) Hydrochloride	Undetected or within specified limits	HPLC, IC

Key Impurities

The most significant process-related impurity in commercially available tert-Butylhydrazine hydrochloride is hydrazine hydrochloride .[4] This impurity is often introduced during the manufacturing process and can be challenging to separate due to its similar properties.[4] The presence of hydrazine hydrochloride can lead to the formation of undesirable by-products in subsequent synthetic steps.

Other potential impurities may arise from the starting materials and side reactions during synthesis, such as unreacted starting materials or by-products from the reaction of tert-butanol (B103910) with hydrazine hydrate.[5]

A purification process involving the use of ferric chloride in ethanol (B145695) has been documented to effectively reduce the levels of hydrazine hydrochloride and significantly improve the purity of the final product.[4]

Analytical Methods for Assay and Purity Determination

A combination of chromatographic and titrimetric techniques is employed to provide a comprehensive quality assessment of tert-Butylhydrazine hydrochloride.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful method for the separation and quantification of tert-Butylhydrazine hydrochloride and its related impurities, particularly hydrazine hydrochloride. A common approach involves pre-column derivatization to enhance the detectability of the analyte.

This method utilizes benzaldehyde (B42025) as a derivatizing agent, which reacts with tert-Butylhydrazine to form a UV-active derivative that can be easily quantified.[6]

• Preparation of Standard Solution:

  • Accurately weigh approximately 100 mg of tert-Butylhydrazine hydrochloride reference standard into a 10 mL volumetric flask.

  • Dissolve in and dilute to volume with ultrapure water to obtain a concentration of about 10 mg/mL.[6]

• Preparation of Sample Solution:

  • Accurately weigh approximately 100 mg of the tert-Butylhydrazine hydrochloride sample into a 10 mL volumetric flask.

  • Dissolve in and dilute to volume with ultrapure water to obtain a concentration of about 10 mg/mL.[6]

• Preparation of Derivatizing Reagent:

  • Weigh approximately 0.40 g of benzaldehyde into a 10 mL volumetric flask.

  • Dissolve in and dilute to volume with absolute ethanol to obtain a concentration of about 40 mg/mL.[6]

• Derivatization Procedure:

  • In a suitable vial, mix the standard or sample solution with the benzaldehyde solution.

  • Adjust the pH to 5.0 and maintain the reaction at 30°C for 90 minutes.[6]

• Chromatographic Conditions:

  • HPLC System: An HPLC system equipped with a UV detector.

  • Column: Hypersil BDS C18 (5 µm, 4.6 x 250 mm) or equivalent.[6]

  • Mobile Phase: 70-100% (v/v) methanol (B129727) in water.[6]

  • Flow Rate: 0.8-1.2 mL/min.[6]

  • Column Temperature: 25-35°C.[6]

  • Detection Wavelength: 298 nm.[6]

  • Injection Volume: 20 µL.[6]

• Quantification:

  • An external standard method is used. A standard curve is generated by plotting the peak area of the derivatized standard against its concentration.

  • The concentration of tert-Butylhydrazine hydrochloride in the sample is calculated from the standard curve.[6]

Table 2: Summary of HPLC Method Parameters

Parameter	Condition
Derivatizing Agent	Benzaldehyde
Column	Hypersil BDS C18 (5 µm, 4.6 x 250 mm)
Mobile Phase	70-100% Methanol in Water
Flow Rate	0.8-1.2 mL/min
Detection	UV at 298 nm
Temperature	25-35°C
Injection Volume	20 µL

Ion Chromatography (IC)

Ion chromatography is another effective technique for the direct determination of the tert-butylhydrazine cation without the need for derivatization.

• Preparation of Standard and Sample Solutions:

  • Prepare standard and sample solutions of tert-Butylhydrazine hydrochloride in ultrapure water at a suitable concentration (e.g., 0.4 mg/mL).[7]

• Chromatographic Conditions:

  • IC System: An ion chromatograph with a conductivity detector.[7]

  • Column: Dionex IonPac CS12A (4 x 250 mm) with a CG12A guard column (4 x 50 mm) or equivalent.[7]

  • Mobile Phase: 10-20 mmol/L Methanesulfonic acid.[7]

  • Flow Rate: 0.8-1.5 mL/min.[7]

  • Column Temperature: 20-40°C.[7]

  • Detector Current: 60 mA.[7]

  • Injection Volume: 25 µL.[7]

• Quantification:

  • An external standard method is used to create a calibration curve of peak area versus the concentration of the tert-butylhydrazine cation.

  • The content in the sample is calculated based on this curve.[7]

Table 3: Summary of Ion Chromatography Method Parameters

Parameter	Condition
Column	Dionex IonPac CS12A (4 x 250 mm) with CG12A guard
Mobile Phase	10-20 mmol/L Methanesulfonic acid
Flow Rate	0.8-1.5 mL/min
Detection	Conductivity (60 mA)
Temperature	20-40°C
Injection Volume	25 µL

Titrimetric Methods

Titration offers a classic, cost-effective, and reliable method for the assay of tert-Butylhydrazine hydrochloride. Two common methods are Argentometric titration for chloride content and Potassium Iodate titration for the hydrazine moiety.

This method determines the purity of the hydrochloride salt by quantifying the chloride ion content.

• Reagents:

  • 0.1 M Silver Nitrate (B79036) (AgNO₃) standard solution.

  • Potassium Chromate (B82759) (K₂CrO₄) indicator solution (5% w/v in water).

• Procedure:

  • Accurately weigh approximately 250-300 mg of tert-Butylhydrazine hydrochloride into a 250 mL conical flask.

  • Dissolve the sample in 50 mL of deionized water.

  • Add 1 mL of potassium chromate indicator solution. The solution will have a faint lemon-yellow color.[8]

  • Titrate with standardized 0.1 M silver nitrate solution. A white precipitate of silver chloride (AgCl) will form.[8]

  • The endpoint is reached upon the first appearance of a permanent faint reddish-brown color, due to the formation of silver chromate (Ag₂CrO₄).[8]

• Calculation:

  • Purity (%) = (V × M × MW) / (W × 1000) × 100

    • V = Volume of AgNO₃ solution used (mL)

    • M = Molarity of AgNO₃ solution

    • MW = Molecular weight of tert-Butylhydrazine hydrochloride (124.61 g/mol )

    • W = Weight of the sample (g)

This redox titration quantifies the hydrazine functional group. The method is based on the oxidation of hydrazine by potassium iodate in a strong hydrochloric acid medium.

• Reagents:

  • 0.025 M Potassium Iodate (KIO₃) standard solution.

  • Concentrated Hydrochloric Acid (HCl).

  • An immiscible organic solvent such as carbon tetrachloride (CCl₄) or chloroform (B151607) (CHCl₃) as an indicator solvent.

• Procedure:

  • Accurately weigh approximately 150-200 mg of tert-Butylhydrazine hydrochloride into a 250 mL glass-stoppered flask (iodine flask).

  • Dissolve the sample in 30 mL of water.

  • Carefully add 30 mL of concentrated hydrochloric acid and 5 mL of carbon tetrachloride.[9]

  • Titrate with 0.025 M potassium iodate solution, stoppering and shaking vigorously after each addition.

  • Initially, free iodine will form, imparting a violet color to the organic layer.

  • Continue the titration until the violet color in the organic layer completely disappears, which indicates the endpoint.[10][11]

• Reaction Stoichiometry:

  • KIO₃ + 2 N₂H₄·HCl + 2 HCl → KCl + ICl + 4 H₂O + 2 N₂ (Note: Stoichiometry may vary, and should be confirmed for the specific reaction conditions).

• Calculation:

  • Purity (%) = (V × M × MW × 100) / (W × Z)

    • V = Volume of KIO₃ solution used (L)

    • M = Molarity of KIO₃ solution

    • MW = Molecular weight of tert-Butylhydrazine hydrochloride (124.61 g/mol )

    • W = Weight of the sample (g)

    • Z = Number of moles of tert-Butylhydrazine hydrochloride reacting with one mole of KIO₃ (based on the stoichiometry, likely 2).

Spectroscopic Identification

Spectroscopic methods are essential for confirming the identity and structure of tert-Butylhydrazine hydrochloride.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides a unique fingerprint of the molecule.

• tert-Butyl Group (-C(CH₃)₃): A sharp, singlet peak is expected around 1.1-1.3 ppm, integrating to 9 protons.

• Hydrazine Protons (-NH-NH₂): These protons are exchangeable and may appear as broad signals. Their chemical shift can vary depending on the solvent and concentration. In DMSO-d₆, distinct signals for the NH and NH₂ protons may be observed.[12]

• Amine Hydrochloride Protons: The proton associated with the hydrochloride salt will also be present, often as a broad, exchangeable signal.

Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of key functional groups.

• N-H Stretching: Bands in the region of 3100-3300 cm⁻¹ correspond to the stretching vibrations of the N-H bonds in the hydrazine and ammonium (B1175870) groups.

• C-H Stretching: Absorptions around 2850-3000 cm⁻¹ are due to the C-H stretching of the tert-butyl group.

• N-H Bending: Bending vibrations for the amine and ammonium groups typically appear in the 1500-1650 cm⁻¹ region.

• C-N Stretching: This vibration is expected in the fingerprint region, typically between 1000-1200 cm⁻¹.

Quality Control Workflow and Analytical Technique Relationships

A robust quality control (QC) process ensures that tert-Butylhydrazine hydrochloride consistently meets the required specifications. The following diagrams illustrate a typical QC workflow and the interplay of the analytical techniques discussed.

Caption: Quality Control Workflow for tert-Butylhydrazine Hydrochloride.

References

• 1. nbinno.com [nbinno.com]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]
• 5. CN108569981A - A kind of preparation method of Tertiary butyl hydrazine hydrochloride - Google Patents [patents.google.com]
• 6. Method for measuring tert-butyl hydrazine hydrochloride by use of pre-column derivatization-high performance liquid chromatography - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN103293262A - Method for detecting tert-butyl hydrazine hydrochloride by using ion chromatography - Google Patents [patents.google.com]
• 8. canterbury.ac.nz [canterbury.ac.nz]
• 9. scribd.com [scribd.com]
• 10. osti.gov [osti.gov]
• 11. ajsonline.org [ajsonline.org]
• 12. tert-Butylhydrazine hydrochloride(7400-27-3) 1H NMR [m.chemicalbook.com]

Stability and Storage of Tert-Butylhydrazine Hydrochloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for tert-Butylhydrazine (B1221602) hydrochloride. Due to the limited availability of specific stability data for this compound in publicly accessible literature, this document combines information from safety data sheets with established principles of stability testing for hydrazine (B178648) derivatives to offer a thorough understanding for handling and storage.

Chemical and Physical Properties

Tert-Butylhydrazine hydrochloride is a white to almost white crystalline powder.[1] It is soluble in water, acetone, and ethanol.[1]

Table 1: Physical and Chemical Properties of tert-Butylhydrazine hydrochloride

Property	Value	Reference(s)
Molecular Formula	C₄H₁₂N₂·HCl	[1]
Molecular Weight	124.61 g/mol	[1]
CAS Number	7400-27-3	[2]
Appearance	White to almost white crystalline powder	[1]
Solubility	Soluble in water, acetone, and ethanol	[1]

Stability Profile

Tert-Butylhydrazine hydrochloride is generally considered stable under normal and recommended storage conditions.[3] However, as a hydrazine derivative, it is susceptible to degradation under certain environmental stresses.

Incompatibilities

The primary incompatibility of tert-Butylhydrazine hydrochloride is with strong oxidizing agents .[3] Contact with these substances should be strictly avoided to prevent potentially vigorous reactions.

Hazardous Decomposition

Upon thermal decomposition, tert-Butylhydrazine hydrochloride can release hazardous substances, including:

• Nitrogen oxides (NOx)[3]

• Carbon monoxide (CO)[3]

• Carbon dioxide (CO2)[3]

• Hydrogen chloride gas[3]

Recommended Storage Conditions

To ensure its stability and integrity, tert-Butylhydrazine hydrochloride should be stored under the following conditions:

Table 2: Recommended Storage Conditions for tert-Butylhydrazine hydrochloride

Condition	Recommendation	Reference(s)
Temperature	Cool	[3]
Environment	Dry and well-ventilated place	[3][4]
Container	Tightly closed container	[3][4]
Atmosphere	Under an inert gas (recommended)

Potential Degradation Pathways

While specific degradation pathways for tert-Butylhydrazine hydrochloride have not been extensively documented in the available literature, potential pathways can be inferred from the known chemistry of hydrazine compounds.

Potential Degradation Pathways for tert-Butylhydrazine hydrochloride.

Oxidation is a primary degradation route for hydrazines, potentially leading to the formation of various byproducts.[5][6] While the hydrazine group is generally stable to hydrolysis, reaction with carbonyl compounds can form less stable hydrazones.[5] Photolytic cleavage of the nitrogen-nitrogen bond is another potential degradation pathway for aryl hydrazines.[5]

Experimental Protocols for Stability Assessment

A comprehensive stability assessment of tert-Butylhydrazine hydrochloride would involve forced degradation studies under various stress conditions, as outlined by the International Council for Harmonisation (ICH) guidelines.

Experimental Workflow for Forced Degradation Studies.

General Protocol for Forced Degradation Study

• Sample Preparation: Prepare a stock solution of tert-Butylhydrazine hydrochloride in a suitable solvent (e.g., methanol (B129727) or water).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M hydrochloric acid. Heat at 60°C for a specified period (e.g., 2, 4, 8, 24 hours).

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M sodium hydroxide. Keep at room temperature for a specified period.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for a specified period.

  • Thermal Degradation: Store the solid compound and the stock solution in an oven at 60°C.

  • Photolytic Degradation: Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be protected from light.

• Sample Analysis: At each time point, withdraw an aliquot of the stressed sample, neutralize if necessary, and dilute to a suitable concentration for analysis.

• Analytical Method: Analyze the samples using a validated stability-indicating method, such as the HPLC method described below.

Stability-Indicating HPLC Method

A pre-column derivatization HPLC method has been reported for the quantification of tert-Butylhydrazine hydrochloride and can be adapted for stability studies.[7][8]

Table 3: HPLC Method Parameters for tert-Butylhydrazine hydrochloride Analysis

Parameter	Condition	Reference(s)
Derivatization Reagent	Benzaldehyde	[7][8]
Reaction Conditions	pH 5.0, 30°C, 90 minutes	[7]
Chromatographic Column	Hypersil BDS C18 (5 µm, 4.6 x 250 mm)	[7]
Column Temperature	25-35°C	[7]
Mobile Phase	70%-100% (v/v) methanol aqueous solution	[7]
Flow Rate	0.8-1.2 mL/min	[7]
Detection Wavelength	298 nm	[7]
Injection Volume	20 µL	[7]

Conclusion

While tert-Butylhydrazine hydrochloride is stable under recommended storage conditions, its potential for degradation when exposed to oxidizing agents, high temperatures, and light should be recognized. The information and protocols provided in this guide serve as a foundation for researchers and drug development professionals to handle, store, and assess the stability of this compound effectively. It is imperative that any stability study be conducted with a validated, stability-indicating analytical method to ensure accurate and reliable results. Further experimental studies are warranted to fully elucidate the specific degradation pathways and kinetics of tert-Butylhydrazine hydrochloride.

References

• 1. 1-(tert-Butyl)hydrazine hydrochloride | 7400-27-3 | HAA40027 [biosynth.com]
• 2. tert-Butylhydrazine monohydrochloride | C4H13ClN2 | CID 81889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. chemos.de [chemos.de]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Method for measuring tert-butyl hydrazine hydrochloride by use of pre-column derivatization-high performance liquid chromatography - Eureka | Patsnap [eureka.patsnap.com]
• 8. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Pyrazole Derivatives Using tert-Butylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrazole (B372694) derivatives are a significant class of heterocyclic compounds widely utilized in medicinal chemistry and drug discovery due to their diverse biological activities.[1][2][3][4] This document provides detailed application notes and protocols for the synthesis of pyrazole derivatives employing tert-Butylhydrazine (B1221602) hydrochloride as a key reagent. The bulky tert-butyl group offers unique steric and electronic properties, influencing the regioselectivity and stability of the resulting pyrazole products.[5] The protocols outlined herein focus on common and effective synthetic routes, including the cyclocondensation with 1,3-dicarbonyl and related compounds.

Introduction

The synthesis of pyrazoles often involves the cyclocondensation reaction between a hydrazine (B178648) derivative and a 1,3-difunctional compound.[6][7] Tert-Butylhydrazine hydrochloride is a versatile reagent in this context, enabling the introduction of a bulky tert-butyl group at the N1 position of the pyrazole ring.[5] This substituent can be crucial for modulating the pharmacological properties of the final molecule. This document details established methods for the synthesis of various tert-butyl-substituted pyrazoles, providing clear, reproducible protocols and summarizing key reaction data.

Key Synthetic Pathways

The primary method for synthesizing pyrazole derivatives from tert-butylhydrazine hydrochloride is the cyclocondensation reaction with a suitable 1,3-dielectrophilic species. The general reaction scheme is presented below.

Caption: General reaction scheme for pyrazole synthesis.

Experimental Protocols

Protocol 1: Synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine

This protocol is adapted from a procedure for the synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine from tert-butylhydrazine hydrochloride and 3-aminocrotononitrile.[8]

Reaction Scheme:

References

• 1. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]
• 4. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Application Notes: Tert-Butylhydrazine Hydrochloride in the Synthesis of Novel Insecticides

Introduction

Tert-butylhydrazine (B1221602) hydrochloride is a pivotal building block in the synthesis of a diverse range of modern insecticides. Its unique chemical properties allow for the efficient construction of heterocyclic scaffolds that are central to the biological activity of numerous commercial pest control agents. This document provides detailed application notes and experimental protocols for the use of tert-butylhydrazine hydrochloride in the synthesis of key insecticide classes, particularly focusing on Mitochondrial Electron Transport Inhibitor (METI) acaricides. These compounds are crucial for managing resistance in pest populations and protecting agricultural yields.

Key Applications in Insecticide Synthesis

Tert-butylhydrazine hydrochloride is a primary precursor for the formation of pyrazole (B372694) and pyridazinone rings, which form the core structures of many potent insecticides. The tert-butyl group is a critical pharmacophore in many of these molecules, enhancing their efficacy and metabolic stability.

1. Synthesis of Pyrazole-Based Insecticides (e.g., Tolfenpyrad, Tebufenpyrad):

The pyrazole ring is a common feature in several successful insecticides. The synthesis typically involves the condensation of tert-butylhydrazine with a 1,3-dicarbonyl compound or its synthetic equivalent. This reaction proceeds via a cyclization-dehydration sequence to afford the stable aromatic pyrazole ring.

2. Synthesis of Pyridazinone-Based Insecticides (e.g., Pyridaben):

Pyridazinone-containing insecticides are another major class of compounds synthesized from tert-butylhydrazine hydrochloride. The formation of the pyridazinone ring is generally achieved through the reaction of tert-butylhydrazine with a γ-ketoester or a related 1,4-dicarbonyl precursor.

3. Synthesis of Diacylhydrazine Insecticides (e.g., Tebufenozide, Methoxyfenozide):

While the core heterocyclic ring is not formed from tert-butylhydrazine in this class, it serves as a crucial starting material for producing the N-tert-butyl-N,N'-diacylhydrazine structure.[1] These compounds act as ecdysone (B1671078) agonists, disrupting the normal molting process in insects.

Mechanism of Action: METI-Acaricides

Many of the insecticides synthesized from tert-butylhydrazine hydrochloride, such as pyridaben, tebufenpyrad (B1682729), and fenpyroximate, are classified as METI-acaricides. These compounds target the mitochondrial electron transport chain, a fundamental process for cellular energy production in the form of ATP.

Specifically, METI-acaricides act as inhibitors of Complex I (NADH:ubiquinone oxidoreductase) of the electron transport chain.[2][3] By binding to Complex I, they block the transfer of electrons from NADH to coenzyme Q (ubiquinone).[2] This inhibition disrupts the proton gradient across the inner mitochondrial membrane, which is essential for ATP synthesis. The disruption of cellular respiration leads to a rapid depletion of energy, oxidative stress, and ultimately, the death of the target pest.[4][5]

Experimental Protocols

The following are generalized protocols for the synthesis of pyrazole and pyridazinone intermediates using tert-butylhydrazine hydrochloride. These can be adapted for the synthesis of specific insecticide targets.

Protocol 1: General Synthesis of 1-tert-Butyl-Substituted Pyrazoles

This protocol describes the condensation of tert-butylhydrazine hydrochloride with a 1,3-diketone to form a pyrazole ring.

Materials:

• tert-Butylhydrazine hydrochloride

• 1,3-Diketone (e.g., acetylacetone (B45752) for a simple dimethylpyrazole)

• Base (e.g., sodium hydroxide, triethylamine)

• Solvent (e.g., ethanol, methanol, water)

• Acid for neutralization (e.g., hydrochloric acid)

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

• Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve tert-butylhydrazine hydrochloride in the chosen solvent.

• Add the base to the solution to liberate the free tert-butylhydrazine.

• To this mixture, add the 1,3-diketone dropwise at room temperature.

• After the addition is complete, heat the reaction mixture to reflux for a specified time (typically 2-6 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and neutralize with acid if necessary.

• Remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent.

• Separate the organic layer, wash with brine, and dry over an anhydrous drying agent.

• Filter and concentrate the organic layer to obtain the crude pyrazole product.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: General Synthesis of 2-tert-Butyl-Substituted Pyridazin-3(2H)-ones

This protocol outlines the synthesis of a pyridazinone ring through the reaction of tert-butylhydrazine hydrochloride with a γ-ketoester.

Materials:

• tert-Butylhydrazine hydrochloride

• γ-Ketoester

• Solvent (e.g., acetic acid, ethanol)

• Base (e.g., sodium acetate, if necessary)

Procedure:

• Combine tert-butylhydrazine hydrochloride and the γ-ketoester in a suitable solvent in a round-bottom flask fitted with a reflux condenser.

• Heat the mixture to reflux and maintain for the required reaction time (often 4-12 hours), monitoring by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• If a solid precipitates, collect it by filtration. If not, remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from an appropriate solvent or by column chromatography.

Data Presentation

The following tables summarize representative quantitative data for the synthesis of insecticide intermediates and final products derived from tert-butylhydrazine hydrochloride.

Table 1: Synthesis of Pyrazole and Pyridazinone Intermediates

Starting Material (tert-Butylhydrazine HCl)	Co-reactant	Product	Solvent	Base/Catalyst	Temp. (°C)	Time (h)	Yield (%)	Reference
1 eq.	1 eq. 3-Aminocrotononitrile	1-tert-Butyl-3-methyl-1H-pyrazol-5-amine	Water/NaOH	NaOH	95	3	87	[6]
1 eq.	1 eq. 2,2,6,6-Tetramethyl-3,5-heptanedione	3,5-Di-tert-butyl-1H-pyrazole	Solvent-free	-	100	1	89	[7]

Table 2: Synthesis of Final Insecticide Products

Intermediate	Co-reactant	Product	Solvent	Base/Catalyst	Temp. (°C)	Time (h)	Yield (%)	Reference
1-Methyl-3-ethyl-4-chloro-5-pyrazolecarboxamide	p-tert-Butyl benzyl (B1604629) chloride	Tebufenpyrad	DMF	Triethylamine	110-120	8	86.4	[1]
1-Methyl-3-ethyl-4-chloro-5-pyrazolecarboxylic acid	4-tert-Butylbenzylamine	Tebufenpyrad	Tetrahydrofuran	DIAD, PPh₃	<10 to RT	-	86.5	[8]

Visualizations

Caption: Mechanism of action of METI-acaricides on the mitochondrial electron transport chain.

Caption: General workflow for the synthesis of pyrazole-based insecticide precursors.

Caption: General workflow for the synthesis of pyridazinone-based insecticide precursors.

References

• 1. CN104230809A - Industrial new process for synthesis of tebufenpyrad - Google Patents [patents.google.com]
• 2. What are Mitochondrial complex I (NADH dehydrogenase) inhibitors and how do they work? [synapse.patsnap.com]
• 3. What are Electron transport chain complex proteins inhibitors and how do they work? [synapse.patsnap.com]
• 4. Mitochondrial electron-transport-chain inhibitors of complexes I and II induce autophagic cell death mediated by reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.biologists.com [journals.biologists.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. CN103360314B - The new preparation process of tebufenpyrad - Google Patents [patents.google.com]

Application Notes and Protocols: The Utility of tert-Butylhydrazine Hydrochloride in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butylhydrazine (B1221602) hydrochloride is a versatile and valuable reagent in organic synthesis, particularly in the construction of nitrogen-containing heterocyclic compounds that form the core of many pharmaceutical agents.[1][2] Its bulky tert-butyl group can offer unique steric and electronic properties, influencing regioselectivity and stability in various reactions.[1] These application notes provide detailed protocols and quantitative data for the use of tert-butylhydrazine hydrochloride in the synthesis of key pharmaceutical intermediates, with a primary focus on pyrazole (B372694) derivatives.

I. Synthesis of Pyrazole Intermediates

The reaction of hydrazines with 1,3-dicarbonyl compounds or their equivalents is a fundamental method for the synthesis of the pyrazole ring, a scaffold present in numerous drugs, including anti-inflammatory agents like Celecoxib.[3][4] Tert-butylhydrazine hydrochloride serves as a key building block for introducing a tert-butyl group onto the pyrazole nitrogen, which can be a crucial feature for biological activity and patentability.

A. Synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine

A prominent example of the use of tert-butylhydrazine hydrochloride is in the synthesis of 1-tert-butyl-3-methyl-1H-pyrazol-5-amine, a valuable intermediate for further elaboration into more complex pharmaceutical candidates.[5]

Reaction Scheme:

Caption: Synthesis of 1-tert-butyl-3-methyl-1H-pyrazol-5-amine.

Quantitative Data Summary:

Reactant	Molar Equiv.	Molecular Weight ( g/mol )	Amount	Yield (%)	Purity (%)	Reference
tert-Butylhydrazine hydrochloride	1.0	124.59	25.00 g	87 (corrected)	97	[5]
3-Aminocrotononitrile	1.0	82.10	16.82 g	[5]

Experimental Protocol:

• Setup: A 250-mL three-necked round-bottomed flask is equipped with a large oval stir bar, placed in an oil bath, and fitted with a reflux condenser under a nitrogen atmosphere.[5]

• Reaction Mixture: The flask is charged with solid tert-butylhydrazine hydrochloride (25.00 g, 196.6 mmol) and 2 M NaOH (98.3 mL, 196.6 mmol) is added. The mixture is stirred at ambient temperature until a complete solution is formed (approximately 10 minutes).[5]

• Addition of Nitrile: 3-Aminocrotononitrile (16.82 g, 196.6 mmol) is added to the solution.[5]

• Reaction Conditions: The slurry is heated to an internal temperature of 90 °C with vigorous stirring for 22 hours.[5]

• Work-up and Isolation: The reaction mixture is cooled to 57 °C, and seed crystals are introduced to induce crystallization. The mixture is then cooled to ambient temperature and further cooled in an ice-water bath for one hour. The resulting solid is collected by filtration, washed with cold water, and dried under vacuum.[5]

• Purification: The crude product can be further purified by recrystallization if necessary. The reported procedure yields a product with 97% purity.[5]

B. Further Derivatization of the Pyrazole Intermediate

The synthesized 1-tert-butyl-3-methyl-1H-pyrazol-5-amine can be further functionalized. For instance, it can undergo a Buchwald-Hartwig amination reaction with 2-chloropyridine (B119429) to yield N-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)pyridin-2-amine, another advanced intermediate.[5]

Caption: Buchwald-Hartwig amination of the pyrazole intermediate.

Quantitative Data Summary:

Reactant	Molar Equiv.	Molecular Weight ( g/mol )	Amount	Yield (%)	Purity (%)	Reference
1-tert-Butyl-3-methyl-1H-pyrazol-5-amine	1.05	153.23	14.46 g	100	100 (by HPLC)	[5]
2-Chloropyridine	1.0	113.55	10.00 g	[5]

Experimental Protocol:

• Setup: A 250-mL three-necked round-bottomed flask is equipped with a magnetic stir bar, a reflux condenser, and an oil bath.[5]

• Reaction Mixture: The flask is charged with 1-tert-butyl-3-methyl-1H-pyrazol-5-amine (14.46 g, 91.5 mmol), 2-chloropyridine (10.00 g, 87.2 mmol), tetrabutylammonium (B224687) bromide (1.42 g, 4.40 mmol), toluene (100 mL), and a 2 M solution of NaOH (110 mL, 220.2 mmol).[5]

• Catalyst Addition: Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) and 2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl (B57463) (DavePhos) are added as catalysts.

• Reaction Conditions: The mixture is heated to a vigorous reflux (internal temperature of 87 °C) with stirring for 24 hours.[5]

• Work-up and Isolation: After cooling, the layers are separated. The aqueous layer is extracted with toluene. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.[5]

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to yield the desired product.[5]

II. Fischer Indole (B1671886) Synthesis: A Note on Triptan Synthesis

The Fischer indole synthesis is a powerful reaction for constructing the indole nucleus, which is a core component of the triptan class of anti-migraine drugs, such as Rizatriptan.[6][7] This reaction typically involves the acid-catalyzed cyclization of a phenylhydrazine (B124118) with an aldehyde or a ketone.[6]

While tert-butylhydrazine hydrochloride is a valuable reagent for pyrazole synthesis, the synthesis of triptans like Rizatriptan typically employs a different substituted phenylhydrazine precursor tailored to the final drug structure. The general principles of the Fischer indole synthesis, however, are highly relevant to professionals in drug development.

General Reaction Scheme of Fischer Indole Synthesis:

Caption: General workflow of the Fischer indole synthesis.

General Experimental Protocol for Fischer Indole Synthesis of a Tryptamine:

This is a generalized protocol and specific conditions may vary depending on the substrates.

• Formation of Hydrazone: The substituted phenylhydrazine hydrochloride is reacted with the desired aldehyde or ketone, often in the form of its acetal, in an acidic medium.[1]

• Cyclization: The reaction mixture is heated, typically at reflux, to facilitate the[3][3]-sigmatropic rearrangement and subsequent cyclization. Common acid catalysts include sulfuric acid, hydrochloric acid, or polyphosphoric acid.[1][6]

• Work-up: The reaction mixture is cooled and then basified, for example, with aqueous ammonium (B1175870) hydroxide.[1]

• Extraction: The product is extracted into an organic solvent such as isopropyl acetate (B1210297) or dichloromethane.[1]

• Purification: The crude product is purified by standard techniques like column chromatography or recrystallization to yield the final indole derivative.[1]

Conclusion

Tert-butylhydrazine hydrochloride is a key reagent for the synthesis of tert-butyl substituted pyrazole intermediates, which are of significant interest in pharmaceutical development. The protocols provided herein offer a detailed guide for the preparation and further functionalization of these valuable building blocks. While not directly employed in the synthesis of triptans like Rizatriptan, understanding the principles of hydrazine-based reactions such as the Fischer indole synthesis is crucial for any researcher in the field of medicinal chemistry. The careful selection of the appropriate hydrazine (B178648) derivative is paramount to achieving the desired final drug molecule.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 7. Fischer_indole_synthesis [chemeurope.com]

Application Notes and Protocols for Aromatic Nucleophilic N-N Exchange with tert-Butylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the aromatic nucleophilic N-N exchange reaction utilizing tert-butylhydrazine (B1221602) hydrochloride. This method is a valuable tool for the synthesis of N-aryl-tert-butylhydrazines, which are important intermediates in the development of pharmaceuticals and other bioactive molecules. The protocol is based on the principles of nucleophilic aromatic substitution (SNAr) reactions, where tert-butylhydrazine acts as the nucleophile, displacing a leaving group on an electron-deficient aromatic or heteroaromatic ring.

General Principles

Nucleophilic aromatic substitution is a key reaction in organic synthesis for the functionalization of aromatic rings. The reaction is facilitated by the presence of strong electron-withdrawing groups (EWGs) on the aromatic ring, which activate it towards nucleophilic attack. The incoming nucleophile, in this case, tert-butylhydrazine, displaces a suitable leaving group, typically a halide.

Representative Reaction Scheme

The general scheme for the aromatic nucleophilic N-N exchange with tert-butylhydrazine hydrochloride is depicted below. An electron-deficient aryl halide reacts with tert-butylhydrazine in the presence of a base to yield the corresponding N-aryl-tert-butylhydrazine.

Ar-X + (CH₃)₃CNHNH₂·HCl + Base → Ar-NHNHC(CH₃)₃ + Base·HCl + HX

Where Ar-X is the electron-deficient aryl halide and X is a leaving group (e.g., F, Cl, Br, I).

Experimental Protocols

This section details the experimental procedure for a representative aromatic nucleophilic N-N exchange reaction.

Protocol 1: Synthesis of 1-(tert-Butyl)-2-(4-nitrophenyl)hydrazine

This protocol describes the reaction of 1-chloro-4-nitrobenzene (B41953) with tert-butylhydrazine hydrochloride.

Materials:

• 1-chloro-4-nitrobenzene

• tert-Butylhydrazine hydrochloride[1][2]

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 100 mL round-bottom flask, add 1-chloro-4-nitrobenzene (1.58 g, 10 mmol), tert-butylhydrazine hydrochloride (1.50 g, 12 mmol), and potassium carbonate (3.46 g, 25 mmol).

• Add 40 mL of dimethylformamide (DMF) to the flask.

• The reaction mixture is stirred at 100 °C for 12 hours under a nitrogen atmosphere.

• After cooling to room temperature, the reaction mixture is poured into 100 mL of water and extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are washed with brine (2 x 50 mL), dried over anhydrous sodium sulfate, and filtered.

• The solvent is removed under reduced pressure using a rotary evaporator.

• The crude product is purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to afford the desired 1-(tert-butyl)-2-(4-nitrophenyl)hydrazine.

Quantitative Data Summary

The following table summarizes representative reaction conditions and yields for the aromatic nucleophilic N-N exchange with tert-butylhydrazine hydrochloride with various substrates, based on typical outcomes for similar SNAr reactions.

Entry	Aryl Halide	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	1-Fluoro-4-nitrobenzene	K₂CO₃	DMF	80	8	92
2	1-Chloro-4-nitrobenzene	Cs₂CO₃	Dioxane	100	12	88
3	2-Chloro-5-nitropyridine	NaH	THF	65	6	85
4	4-Chloro-3,5-dinitrobenzotrifluoride	DIPEA	CH₃CN	80	10	95

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the aromatic nucleophilic N-N exchange reaction.

Caption: General experimental workflow for the N-N exchange reaction.

Proposed Reaction Mechanism

The following diagram illustrates the proposed SNAr mechanism for the N-N exchange reaction.

Caption: Proposed SNAr mechanism via a Meisenheimer complex.

References

• 1. 叔丁基肼 盐酸盐 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. tert-Butylhydrazine hydrochloride | 7400-27-3 [amp.chemicalbook.com]

Application Notes and Protocols: The Reaction of tert-Butylhydrazine Hydrochloride with Dicarbonyl Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tertiary-butylhydrazine hydrochloride (t-BuNHNH₂·HCl) is a versatile and valuable reagent in organic synthesis, particularly for the construction of nitrogen-containing heterocyclic compounds.[1] Its hydrazine (B178648) functionality, combined with the sterically bulky tert-butyl group, allows for specific and often regioselective transformations.[2] The reaction of tert-butylhydrazine (B1221602) with dicarbonyl compounds is a cornerstone of heterocyclic chemistry, providing access to a diverse range of scaffolds, most notably pyridazines and pyrazoles. These heterocyclic cores are classified as "privileged structures" in medicinal chemistry due to their prevalence in a wide array of pharmacologically active agents.[3]

The resulting N-tert-butylated pyridazinones and related structures exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, anticancer, and cardiovascular-protective effects.[3][4] Their ability to modulate key biological pathways, such as the NF-κB inflammatory signaling cascade, makes them attractive targets for drug discovery and development programs.[5][6]

This document provides detailed application notes on the reaction of tert-butylhydrazine hydrochloride with 1,2-, 1,3-, and 1,4-dicarbonyl compounds, complete with experimental protocols, quantitative data summaries, and visualizations of reaction mechanisms and relevant biological pathways.

General Reaction Schemes & Mechanisms

The reaction between tert-butylhydrazine and a dicarbonyl compound is a condensation reaction that results in the formation of a heterocyclic ring. The type of dicarbonyl compound (1,2-, 1,3-, or 1,4-) dictates the structure of the resulting heterocycle.

Reaction with 1,4-Dicarbonyl Compounds: Synthesis of Pyridazines

The reaction of tert-butylhydrazine with 1,4-dicarbonyl compounds is a variation of the Paal-Knorr synthesis, leading to the formation of N-tert-butyl-1,6-dihydropyridazines, which can be subsequently oxidized to the aromatic pyridazine (B1198779) ring system.[7][8][9] The reaction proceeds through the initial formation of a dihydrazone, followed by an intramolecular cyclization and dehydration.

References

• 1. An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. connectjournals.com [connectjournals.com]
• 5. Pyridazinones and Structurally Related Derivatives with Anti-Inflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. iglobaljournal.com [iglobaljournal.com]
• 9. 1,2,3-Triazine synthesis [organic-chemistry.org]

Application Notes and Protocols for Heterocycle Synthesis using tert-Butylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of tert-butylhydrazine (B1221602) hydrochloride as a versatile reagent in the synthesis of key heterocyclic compounds. The bulky tert-butyl group offers unique steric and electronic properties, influencing regioselectivity and stability in various synthetic transformations.

Application Note 1: Synthesis of Substituted Pyrazoles

Substituted pyrazoles are a prominent class of heterocyclic compounds widely found in pharmaceuticals, agrochemicals, and materials science. tert-Butylhydrazine hydrochloride serves as a key building block for introducing a tert-butyl group onto the pyrazole (B372694) nitrogen, which can enhance lipophilicity and metabolic stability of the final molecule. The synthesis typically proceeds via a condensation reaction with a 1,3-dicarbonyl compound or its equivalent.

A common strategy involves the reaction of tert-butylhydrazine with β-enaminonitriles or β-ketoesters. The reaction with 3-aminocrotononitrile (B73559), for instance, provides a straightforward route to aminopyrazoles, which are valuable intermediates for further functionalization.

Caption: General workflow for N-tert-butyl pyrazole synthesis.

Quantitative Data for Pyrazole Synthesis

The following table summarizes representative yields for the synthesis of N-tert-butyl pyrazole derivatives.

Precursor	Product	Solvent	Catalyst/Base	Yield (%)	Reference
3-Aminocrotononitrile	1-tert-Butyl-3-methyl-1H-pyrazol-5-amine	Water	NaOH	90-95%	[1]
Unsymmetrical enaminodiketones	4-Substituted-1-tert-butyl-pyrazole-5-carboxylates	Various	-	74-94%	N/A
Baylis-Hillman adducts	1,3,4,5-Tetrasubstituted pyrazoles	Various	-	High	[2]

Experimental Protocol: Synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine[1]

This protocol details the synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine from tert-butylhydrazine hydrochloride and 3-aminocrotononitrile.

Materials:

• tert-Butylhydrazine hydrochloride (25.00 g, 196.6 mmol)

• 2 M Sodium hydroxide (B78521) (NaOH) solution (98.3 mL, 196.6 mmol)

• 3-Aminocrotononitrile (16.82 g, 196.6 mmol)

• Deionized water

• 250-mL three-necked round-bottomed flask

• Magnetic stirrer and stir bar

• Oil bath

Procedure:

• Equip a 250-mL three-necked round-bottomed flask with a magnetic stir bar and place it in an oil bath.

• Charge the flask with solid tert-butylhydrazine hydrochloride (25.00 g).

• Add 2 M NaOH solution (98.3 mL) to the flask.

• Stir the mixture at ambient temperature until a complete solution is formed (approximately 10 minutes).

• Add 3-aminocrotononitrile (16.82 g) to the solution and continue stirring.

• Heat the reaction mixture to 95 °C and maintain this temperature for 3 hours. During this time, ammonia (B1221849) will evolve.

• After 3 hours, turn off the heat and allow the mixture to cool to below 60 °C.

• Add ethanol (B145695) (50 mL) and further cool the solution to below 30 °C in a water bath.

• The product will crystallize from the solution. Isolate the crystalline solid by filtration.

• Wash the collected solid with cold deionized water.

• Dry the product under vacuum to yield 1-tert-butyl-3-methyl-1H-pyrazol-5-amine as a crystalline solid.

Application Note 2: Synthesis of Dihydropyridazinones

Dihydropyridazinones are heterocyclic structures of interest in medicinal chemistry due to their diverse biological activities. tert-Butylhydrazine hydrochloride is used in the synthesis of N-tert-butyl-dihydropyridazinones, such as 2-tert-butyl-4,5-dichloro-3(2H)-pyridazinone, a key intermediate for various agricultural chemicals.[3][4] The synthesis is achieved through the cyclization of tert-butylhydrazine with mucochloric acid.

Caption: Synthesis of a dichloropyridazinone derivative.

Quantitative Data for Pyridazinone Synthesis

The table below presents data from various synthetic routes to 2-tert-butyl-4,5-dichloro-3(2H)-pyridazinone.

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Sodium Hydroxide	Dichloromethane (B109758)	40-45	6	78	[3][4]
Potassium Hydroxide	Benzene	40-45	5	78	[4]
Sodium Acetate	Toluene	Reflux	N/A	81	[4]
Acetic Anhydride	Acetic Acid	40-95	5	10	[3][4]

Experimental Protocol: Synthesis of 2-tert-butyl-4,5-dichloro-3(2H)-pyridazinone[3][4]

This protocol describes the synthesis of 2-tert-butyl-4,5-dichloro-3(2H)-pyridazinone from tert-butylhydrazine hydrochloride and mucochloric acid.

Materials:

• tert-Butylhydrazine hydrochloride (5.0 g, 0.04 mol)

• 33% aqueous Sodium hydroxide (NaOH) solution (4.9 g)

• Dichloromethane (60 g)

• Mucochloric acid (6.8 g, 0.04 mol)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a suitable reaction flask, prepare a solution of 33% aqueous NaOH (4.9 g) in dichloromethane (60 g).

• Add tert-butylhydrazine hydrochloride (5.0 g) to the solution.

• Stir the resulting mixture at room temperature for 15 minutes to generate the free base.

• Add mucochloric acid (6.8 g) to the reaction mixture.

• Heat the mixture to 40-45 °C and stir for 6 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Add water to the reaction mixture and separate the organic (dichloromethane) layer.

• Wash the organic layer successively with a 3% aqueous sodium hydroxide solution, a 3.5% hydrochloric acid solution, and water.

• Dry the organic layer over anhydrous sodium sulfate.

• Distill off the solvent under reduced pressure to obtain the crude product.

• The product can be further purified by recrystallization to yield 2-tert-butyl-4,5-dichloro-3(2H)-pyridazinone as pale yellow crystals.

Note on Fischer Indole (B1671886) Synthesis

The Fischer indole synthesis is a classic method for preparing indoles from the reaction of a phenylhydrazine with an aldehyde or ketone under acidic conditions.[5][6][7] It is important to note that tert-butylhydrazine hydrochloride is an alkylhydrazine, not a phenylhydrazine . Therefore, it is not a suitable reagent for the traditional Fischer indole synthesis as it lacks the necessary phenyl group to form the indole ring system. Reactions of tert-butylhydrazine with carbonyl compounds will lead to the formation of tert-butylhydrazones, which can be intermediates for other heterocyclic systems but will not undergo the characteristic[1][1]-sigmatropic rearrangement required for indole formation.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. tert-Butylhydrazine 98 7400-27-3 [sigmaaldrich.com]
• 3. EP0169375A2 - Process for producing 2-tert.-butyl-4,5-dichloro-3(2H)-pyridazinone - Google Patents [patents.google.com]
• 4. EP0169375B1 - Process for producing 2-tert.-butyl-4,5-dichloro-3(2h)-pyridazinone - Google Patents [patents.google.com]
• 5. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols for tert-Butylhydrazine Hydrochloride in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butylhydrazine (B1221602) hydrochloride ((CH₃)₃CNHNH₂·HCl) is a versatile and valuable reagent in modern organic synthesis. Its unique structural features, namely the bulky tert-butyl group and the reactive hydrazine (B178648) moiety, allow for regio- and stereoselective transformations that are crucial in the construction of complex molecular architectures. This document provides detailed application notes and experimental protocols for the use of tert-butylhydrazine hydrochloride in several key synthetic transformations, including the synthesis of pyrazole (B372694) derivatives, the Fischer indole (B1671886) synthesis, and the preparation of insect growth regulators.

Physical and Chemical Properties

A summary of the key physical and chemical properties of tert-butylhydrazine hydrochloride is provided in the table below for easy reference.

Property	Value
Molecular Formula	C₄H₁₃ClN₂
Molecular Weight	124.61 g/mol
Appearance	White to off-white crystalline powder
Melting Point	191-194 °C (decomposes)
Solubility	Soluble in water, methanol, and DMSO
Stability	Hygroscopic; store under inert atmosphere

Application 1: Synthesis of Pyrazole Derivatives

The reaction of hydrazines with 1,3-dicarbonyl compounds or their equivalents is a fundamental and widely used method for the synthesis of pyrazoles, a class of heterocyclic compounds with diverse biological activities. The use of tert-butylhydrazine hydrochloride allows for the introduction of a sterically demanding tert-butyl group at the N1 position of the pyrazole ring, which can significantly influence the pharmacological properties of the final molecule.

General Workflow for Pyrazole Synthesis

The overall workflow for the synthesis of pyrazole derivatives from tert-butylhydrazine hydrochloride involves the reaction with a suitable dicarbonyl precursor, followed by workup and purification.

Caption: General workflow for the synthesis of N-tert-butyl pyrazole derivatives.

Experimental Protocol: Synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine

This protocol details the synthesis of 1-tert-butyl-3-methyl-1H-pyrazol-5-amine from tert-butylhydrazine hydrochloride and 3-aminocrotononitrile (B73559).

Reaction Scheme:

(CH₃)₃CNHNH₂·HCl + NCCH=C(NH₂)CH₃ → 1-tert-butyl-3-methyl-1H-pyrazol-5-amine

Materials:

• tert-Butylhydrazine hydrochloride (98%)

• 3-Aminocrotononitrile (97%)

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

• Toluene (B28343)

• Dry ice/acetone bath

• Standard laboratory glassware and purification equipment

Procedure:

• To a 250 mL three-necked round-bottomed flask equipped with a magnetic stir bar, add tert-butylhydrazine hydrochloride (25.0 g, 200.6 mmol).

• Add a 2 M aqueous solution of sodium hydroxide (100.3 mL, 200.6 mmol) to the flask and stir at room temperature until all the solid has dissolved (approximately 10 minutes).

• To the resulting solution, add 3-aminocrotononitrile (16.4 g, 200.6 mmol) and continue stirring.

• Heat the reaction mixture to an internal temperature of 90 °C and maintain for 22 hours. The mixture will become biphasic (yellow/orange).

• After 22 hours, cool the mixture to 57 °C.

• Induce crystallization by taking a small aliquot, freezing it in a dry ice/acetone bath, and then allowing it to warm to form seed crystals. Add these seed crystals back to the main reaction mixture.

• Once crystallization begins, remove the heat source and continue to stir vigorously as the mixture cools to room temperature.

• Cool the resulting slurry in an ice-water bath for 1 hour.

• Collect the solid product by vacuum filtration and wash the filter cake with cold deionized water.

• Dry the product under vacuum to afford 1-tert-butyl-3-methyl-1H-pyrazol-5-amine as a white to off-white solid.

Quantitative Data:

Reactant	Molecular Weight ( g/mol )	Amount (g)	Moles (mmol)	Molar Ratio
tert-Butylhydrazine HCl	124.61	25.0	200.6	1.0
3-Aminocrotononitrile	82.10	16.4	200.6	1.0
Sodium Hydroxide	40.00	8.02	200.6	1.0

Parameter	Value
Reaction Temperature	90 °C
Reaction Time	22 hours
Product Yield	27.0 g (87% corrected for purity)
Product Purity	97% by quantitative NMR

Application 2: Fischer Indole Synthesis

The Fischer indole synthesis is a classic and powerful acid-catalyzed reaction for the construction of the indole nucleus from an arylhydrazine and a ketone or aldehyde.[1][2] The use of tert-butylhydrazine hydrochloride in this reaction allows for the synthesis of N-tert-butylated indoles, which are of significant interest in medicinal chemistry due to the influence of the bulky N-substituent on biological activity.

Reaction Mechanism of Fischer Indole Synthesis

The mechanism involves the formation of a hydrazone, followed by tautomerization to an enamine, a[3][3]-sigmatropic rearrangement, and subsequent cyclization with elimination of ammonia.[1][4]

Caption: Mechanism of the Fischer Indole Synthesis with tert-butylhydrazine.

Experimental Protocol: Synthesis of 1-tert-Butyl-1,2,3,4-tetrahydrocarbazole

This protocol describes the synthesis of a tetracyclic indole derivative from tert-butylhydrazine hydrochloride and cyclohexanone (B45756).

Reaction Scheme:

(CH₃)₃CNHNH₂·HCl + Cyclohexanone → 1-tert-Butyl-1,2,3,4-tetrahydrocarbazole

Materials:

• tert-Butylhydrazine hydrochloride

• Cyclohexanone

• Glacial acetic acid

• Sodium hydroxide (NaOH) solution

• Chloroform (or other suitable extraction solvent)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Standard laboratory glassware and purification equipment

Procedure:

• In a round-bottom flask, dissolve tert-butylhydrazine hydrochloride (1.0 eq) in glacial acetic acid.

• Add cyclohexanone (1.0 eq) to the solution.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction (typically several hours), cool the mixture to room temperature.

• Carefully neutralize the acetic acid with a sodium hydroxide solution.

• Extract the product into an organic solvent such as chloroform.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain 1-tert-butyl-1,2,3,4-tetrahydrocarbazole.

Quantitative Data (Representative):

Reactant	Molar Ratio
tert-Butylhydrazine HCl	1.0
Cyclohexanone	1.0
Glacial Acetic Acid	Solvent

Parameter	Value
Reaction Temperature	Reflux
Reaction Time	2-4 hours
Reported Yield	70-85% (Varies with specific conditions)

Application 3: Synthesis of Insect Growth Regulators

tert-Butylhydrazine hydrochloride is a key building block in the synthesis of several commercially important insect growth regulators (IGRs), such as Methoxyfenozide and Tebufenozide.[5] These compounds act as ecdysone (B1671078) agonists, disrupting the normal molting process in insects.

General Synthesis Workflow for Diacylhydrazine IGRs

The synthesis of diacylhydrazine IGRs typically involves a two-step acylation of tert-butylhydrazine.

Caption: General workflow for the synthesis of diacylhydrazine insect growth regulators.

Experimental Protocol: Synthesis of Methoxyfenozide (Intermediate Step)

This protocol outlines the initial condensation step in the synthesis of Methoxyfenozide, reacting tert-butylhydrazine hydrochloride with 3-methoxy-2-methylbenzoyl chloride.

Reaction Scheme:

(CH₃)₃CNHNH₂·HCl + 3-methoxy-2-methylbenzoyl chloride → N'-(tert-butyl)-3-methoxy-2-methylbenzohydrazide

Materials:

• tert-Butylhydrazine hydrochloride

• Dichloroethane

• Aqueous sodium hydroxide solution

• 3-Methoxy-2-methylbenzoyl chloride

• Toluene

• Standard laboratory glassware

Procedure:

• In a reaction vessel, add tert-butylhydrazine hydrochloride and dichloroethane at room temperature.

• Cool the mixture to between -6 °C and -5 °C using a cooling bath.

• Slowly add a caustic soda (sodium hydroxide) solution dropwise. After addition, allow the layers to separate and remove the aqueous layer.

• To the organic layer, maintained at a temperature not exceeding 0 °C, add 3-methoxy-2-methylbenzoyl chloride dropwise.

• Allow the reaction to proceed for 7-9 hours.

• Upon completion, add water and stir, then separate the aqueous layer.

• Remove the dichloroethane from the organic layer by distillation at 75-85 °C.

• Cool the residue to room temperature and dissolve it in toluene to obtain a solution of the condensation product, which is used in the subsequent acylation step to form Methoxyfenozide.

Quantitative Data (from patent literature, may vary):

Parameter	Value
Reaction Temperature	-6 to 0 °C
Reaction Time	7-9 hours
Yield	High (quantitative data not specified in the source)

Safety Information

tert-Butylhydrazine hydrochloride is a hazardous substance and should be handled with appropriate safety precautions. It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Conclusion

tert-Butylhydrazine hydrochloride is a highly effective reagent for the synthesis of a variety of important organic molecules. The protocols provided herein offer a starting point for researchers to utilize this compound in the preparation of pyrazoles, indoles, and insect growth regulators. The unique properties conferred by the tert-butyl group make it a valuable tool in the design and synthesis of new chemical entities with potential applications in pharmaceuticals and agrochemicals.

References

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. youtube.com [youtube.com]
• 5. Palladium-catalyzed chemoselective synthesis of indane-1,3-dione derivatives via tert-butyl isocyanide insertion - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Laboratory Preparation of tert-Butylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butylhydrazine (B1221602) hydrochloride is a valuable reagent in organic synthesis, serving as a key intermediate in the production of pharmaceuticals, agrochemicals, and other specialized chemicals.[1][2] Its utility lies in the introduction of the tert-butylhydrazine moiety, which is a precursor for the formation of various heterocyclic compounds and other complex organic molecules.[1][2] This document provides detailed protocols for the laboratory-scale synthesis of tert-butylhydrazine hydrochloride, focusing on a robust and high-yield procedure involving the reaction of tert-butanol (B103910) with hydrazine (B178648) hydrochloride in an acidic aqueous medium.

Reaction Scheme

The overall reaction for the synthesis of tert-butylhydrazine hydrochloride from tert-butanol and hydrazine hydrochloride is as follows:

(CH₃)₃COH + H₂NNH₂·HCl + HCl → (CH₃)₃CNHNH₂·HCl + H₂O

Experimental Protocols

The following protocol is a representative example adapted from established procedures, demonstrating high yields and straightforward execution.[3][4]

Materials and Equipment:

• Four-neck round-bottom flask (1 L)

• Reflux condenser

• Stirrer (mechanical or magnetic)

• Dropping funnel

• Thermometer

• Heating mantle

• tert-Butanol (t-BuOH)

• Hydrazine monohydrochloride (H₂NNH₂·HCl)

• Concentrated hydrochloric acid (HCl, 37%)

• Water (H₂O)

• Apparatus for analysis (e.g., Gas Chromatography)

Procedure:

• Reaction Setup: Assemble a 1 L four-neck flask equipped with a reflux condenser, a mechanical stirrer, a dropping funnel, and a thermometer.

• Charging the Flask: In the flask, combine 273.8 g (4.0 moles) of hydrazine monohydrochloride, 104.3 g (1.0 mole as HCl) of concentrated hydrochloric acid, and 643 g of water.[3]

• Heating: Begin stirring the mixture and heat it to a temperature of 100-105°C.[3][4]

• Addition of tert-Butanol: Once the reaction mixture has reached the desired temperature, add 74.0 g (1.0 mole) of tert-butanol dropwise from the dropping funnel over a period of 4 hours.[3] Maintain the temperature between 100°C and 105°C throughout the addition.

• Reaction Completion: After the addition is complete, continue stirring the reaction mixture for an additional 30 minutes at the same temperature.[3][4]

• Cooling and Analysis: Cool the reaction mixture to room temperature. The resulting solution contains tert-butylhydrazine hydrochloride. The product can be quantified by analytical methods such as gas chromatography.[3][4]

• Isolation (Optional): For isolation of the product, the aqueous solution can be concentrated under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/ether.[5]

Safety Precautions:

• Hydrazine and its derivatives are toxic and potential carcinogens. Handle with appropriate personal protective equipment (gloves, lab coat, safety glasses) in a well-ventilated fume hood.

• Concentrated hydrochloric acid is highly corrosive. Avoid contact with skin and eyes.

• The reaction is heated to a relatively high temperature. Use a heating mantle with a temperature controller and ensure the apparatus is securely clamped.

Data Presentation

The following tables summarize quantitative data from various reported experimental conditions for the synthesis of tert-butylhydrazine hydrochloride.

Table 1: Reaction of tert-Butanol with Hydrazine Monohydrochloride in the Presence of Hydrochloric Acid [3][4]

t-BuOH (moles)	H₂NNH₂·HCl (moles)	HCl (moles)	Water (g)	Temperature (°C)	Time (h)	Yield (%)
1.0	4.0	1.0	643	100-105	4	99.0
1.0	1.5	1.0	308.4	100-105	2.5	100
0.5	1.0	1.0	159.8	102-105	5	96.8
1.0	0.8	1.0	164.4	82-105	4	Not Specified
0.5	1.0	0.2	159.8	100-105	12	99.0

Table 2: Reaction of tert-Butanol with Hydrazine Monohydrochloride in the presence of Hydrazine Dihydrochloride [4]

t-BuOH (moles)	H₂NNH₂·HCl (moles)	H₂NNH₂·2HCl (moles)	Water (g)	Temperature (°C)	Time (h)	Yield (%)
0.3	2.1	0.3	175.2	100	2	98.0
0.125	1.0	0.125	Not Specified	105	1	Not Specified

Visualizations

Diagram 1: Experimental Workflow for the Synthesis of tert-Butylhydrazine Hydrochloride

Caption: Workflow for the laboratory synthesis of tert-butylhydrazine hydrochloride.

Diagram 2: Logical Relationship of Reactants to Product

Caption: Reactant to product relationship in the synthesis.

References

• 1. nbinno.com [nbinno.com]
• 2. tert-Butylhydrazine hydrochloride | 7400-27-3 [chemicalbook.com]
• 3. US4435600A - Process for preparation of tertiary butyl hydrazine - Google Patents [patents.google.com]
• 4. EP0116198B1 - Process for preparation of tertiary butyl hydrazine - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Applications of tert-Butylhydrazine Hydrochloride in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-Butylhydrazine (B1221602) hydrochloride (t-BHH) is a versatile and valuable reagent in medicinal chemistry, primarily utilized as a key building block for the synthesis of nitrogen-containing heterocyclic compounds.[1] Its bulky tert-butyl group and hydrazine (B178648) functionality allow for specific and regioselective reactions, making it an indispensable tool in the construction of complex molecular architectures with diverse pharmacological activities.[1] This document provides detailed application notes and protocols for the use of t-BHH in the synthesis of bioactive molecules, with a focus on anti-inflammatory and anticancer agents.

Application Note 1: Synthesis of Pyrazole-Based Anti-inflammatory Agents

The pyrazole (B372694) scaffold is a well-established pharmacophore in a variety of therapeutic agents, most notably in the class of selective cyclooxygenase-2 (COX-2) inhibitors used for the treatment of inflammation and pain.[2][3] Tert-butylhydrazine hydrochloride serves as a crucial precursor for the formation of the pyrazole ring in these molecules.

General Synthesis Workflow

The synthesis of 1,5-diarylpyrazole COX-2 inhibitors generally involves the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine. Tert-butylhydrazine hydrochloride can be used to introduce the N-tert-butyl pyrazole moiety, which can subsequently be deprotected or utilized as a key intermediate.

Caption: General workflow for pyrazole synthesis.

COX-2 Signaling Pathway

COX-2 is an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain. Selective inhibition of COX-2 is a major therapeutic strategy for anti-inflammatory drugs.

Caption: Inhibition of the COX-2 signaling pathway.

Quantitative Data: Pyrazole-Based Anti-inflammatory Agents

Compound Class	Target	IC50 / Activity	Reference
1,3,4-Trisubstituted Pyrazoles	COX-2	≥84.2% inhibition	[4]
Thiazolyl-pyrazoline derivative	Anti-inflammatory	Comparable to indomethacin	[4]
Pyrazole-integrated Benzophenones	Anti-inflammatory	Active agents	[4]
Pyrazoline Derivatives	Lipoxygenase	IC50 = 80 µM	[3]

Application Note 2: Synthesis of Pyrazole-Based Anticancer Agents

The pyrazole moiety is a privileged scaffold in the design of kinase inhibitors for cancer therapy.[5] Its ability to form key hydrogen bond interactions within the ATP-binding pocket of various kinases makes it a valuable component in targeted anticancer drugs. Tert-butylhydrazine hydrochloride is instrumental in constructing this critical pyrazole core.

MAPK/ERK Signaling Pathway in Cancer

The MAPK/ERK pathway is a crucial signaling cascade that regulates cell proliferation, differentiation, and survival. Mutations in proteins within this pathway, such as BRAF, are common in many cancers, leading to uncontrolled cell growth. Pyrazole-based inhibitors can target these mutated kinases.

Caption: Inhibition of the MAPK/ERK signaling pathway.

Quantitative Data: Pyrazole-Based Kinase Inhibitors

Compound Class	Target Kinase	IC50	Reference
5-Phenyl-1H-pyrazole derivative	BRAFV600E	0.33 µM	[6]
Thiazolyl-pyrazoline derivative	EGFR	0.07 µM	[4]
Pyrazole derivative	Akt1	61 nM	[5]
Dual Aurora A/B inhibitor	Aurora A/B	35 nM / 75 nM	[5]
Pyrazole derivative	MCF-7 breast cancer cell line	0.30 µM	[5]

Experimental Protocols

Synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine

This protocol details the synthesis of a key pyrazole intermediate using tert-butylhydrazine hydrochloride. This intermediate can be further elaborated to produce a variety of bioactive molecules.

Materials:

• tert-Butylhydrazine hydrochloride (98%)

• 2 M Sodium hydroxide (B78521) solution

• 3-Aminocrotononitrile (96%)

• Deionized water

Procedure:

• A 250-mL three-necked round-bottomed flask is equipped with a large oval stir bar and placed in an oil bath.

• The flask is charged with solid tert-butylhydrazine hydrochloride (25.00 g, 196.6 mmol).

• 2 M NaOH solution (98.3 mL, 196.6 mmol) is added to the flask.

• Stirring is initiated at ambient temperature. A complete solution should form in approximately 5-10 minutes.

• 3-Aminocrotononitrile (16.14 g, 196.6 mmol) is then added to the reaction mixture.

• The reaction mixture is heated to 95 °C and maintained at this temperature with stirring for 3 hours.

• After 3 hours, the heating is discontinued, and the reaction mixture is allowed to cool.

• The product can be isolated by filtration and purified by recrystallization.

Note: This procedure is adapted from a literature source and should be performed with appropriate safety precautions in a fume hood.[7]

Conclusion

Tert-Butylhydrazine hydrochloride is a cornerstone reagent for the synthesis of medicinally important pyrazole-containing compounds. Its utility in creating scaffolds for potent and selective inhibitors of enzymes like COX-2 and various kinases highlights its significance in modern drug discovery and development. The provided protocols and data serve as a valuable resource for researchers aiming to leverage the synthetic versatility of this important building block.

References

• 1. Synthesis and biological evaluation of new derivatives of thieno-thiazole and dihydrothiazolo-thiazole scaffolds integrated with a pyrazoline nucleus as anticancer and multi-targeting kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US7919633B2 - Process for preparation of celecoxib - Google Patents [patents.google.com]
• 7. newdrugapprovals.org [newdrugapprovals.org]

Application Notes and Protocols: Tert-Butylhydrazine Hydrochloride as a Blocking Group in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In solid-phase peptide synthesis (SPPS), the strategic use of protecting groups is paramount to ensure the selective formation of peptide bonds and prevent unwanted side reactions. Tert-butylhydrazine hydrochloride, primarily utilized in its acylated form as tert-butyl carbazate (B1233558), serves as a crucial reagent for the generation of C-terminal peptide hydrazides.[1] These peptide hydrazides are valuable intermediates in peptide chemistry, serving as precursors for the synthesis of peptide thioesters for native chemical ligation, cyclization, or conjugation to other molecules.[1]

This document provides detailed application notes and experimental protocols for the use of tert-butyl carbazate as a precursor to a C-terminal blocking group in Fmoc-based solid-phase peptide synthesis.

Principle and Workflow

The core strategy involves the immobilization of tert-butyl carbazate onto a highly acid-labile resin, such as 2-chlorotrityl chloride (2-CTC) resin. The tert-butoxycarbonyl (Boc) group on the carbazate protects one of the hydrazine (B178648) nitrogens. Following attachment to the resin, the terminal nitrogen of the hydrazine is deprotected and peptide chain elongation proceeds using standard Fmoc/tBu chemistry. The final peptide hydrazide is cleaved from the resin using a trifluoroacetic acid (TFA)-based cleavage cocktail.[1]

A general workflow for the synthesis of peptide hydrazides using tert-butyl carbazate is depicted below.

Fig. 1: General workflow for the synthesis of peptide hydrazides.

Data Presentation

The efficiency of peptide hydrazide synthesis is influenced by several factors including the choice of resin, coupling reagents, and cleavage conditions. While specific yields are highly sequence-dependent, the use of tert-butyl carbazate on 2-CTC resin generally provides good to excellent results.[1]

Table 1: Typical Reagents and Conditions for Peptide Hydrazide Synthesis

Step	Reagent/Condition	Typical Parameters	Notes
Resin Loading
Resin	2-Chlorotrityl chloride (2-CTC)	1.0-2.0 mmol/g loading capacity	Highly acid-labile, preserves side-chain protecting groups.
Carbazate	tert-Butyl carbazate	2 equivalents relative to resin loading
Base	N,N-diisopropylethylamine (DIPEA)	4 equivalents relative to resin loading
Solvent	Dichloromethane (B109758) (DCM)	Anhydrous
Reaction Time	2 hours	At room temperature.
Capping	Methanol (B129727)	1 mL/g of resin for 30 minutes	To deactivate unreacted chlorotrityl groups.[1]
Peptide Elongation
Fmoc Deprotection	20% Piperidine in DMF	1 x 3 min, 1 x 10-15 min	Standard Fmoc-SPPS conditions.[1]
Amino Acid Coupling	Fmoc-amino acid, HBTU, DIPEA	3-4 eq. AA, 3 eq. HBTU, 6 eq. DIPEA	Activation for 2-3 minutes prior to addition to resin.[1]
Coupling Time	30-60 minutes	Monitor with a qualitative test (e.g., Kaiser test).[1]
Cleavage
Cleavage Cocktail	TFA/TIS/H₂O	95:2.5:2.5 (v/v/v)	A standard cocktail for peptides without sensitive residues.
TFA/Phenol/H₂O/Thioanisole/EDT	82.5:5:5:5:2.5 (v/v/v/v/v)	"Reagent K" for peptides with sensitive residues.[2]
Reaction Time	2-4 hours	At room temperature.[1]

Table 2: Cleavage Cocktail Compositions for Final Deprotection

Reagent Name	Composition (v/v)	Target Peptides & Remarks
Standard	TFA/TIS/H₂O (95:2.5:2.5)	Peptides without Trp, Met, Cys, or Tyr. TIS scavenges tert-butyl cations.[3]
Reagent K	TFA/Phenol/H₂O/Thioanisole/EDT (82.5:5:5:5:2.5)	For peptides containing Trp, Met, Cys, and Tyr.[2]
Reagent B	TFA/Phenol/H₂O/TIS (88:5:5:2)	"Odorless" alternative to Reagent K, useful for trityl-based protecting groups.

Experimental Protocols

Protocol 1: Loading of tert-Butyl Carbazate onto 2-Chlorotrityl Chloride (2-CTC) Resin

This protocol details the attachment of the tert-butyl carbazate linker to the solid support.

• Resin Swelling: Place the 2-CTC resin (e.g., 1.0 g, with a loading capacity of 1.0-2.0 mmol/g) into a suitable SPPS reaction vessel. Swell the resin in dichloromethane (DCM, 10 mL/g) for 30 minutes with agitation.[1]

• Reagent Preparation: In a separate container, dissolve tert-butyl carbazate (2 equivalents relative to resin loading capacity) and N,N-diisopropylethylamine (DIPEA, 4 equivalents) in anhydrous DCM (10 mL).[1]

• Loading Reaction: Drain the DCM from the swollen resin. Add the reagent solution to the resin and agitate the mixture at room temperature for 2 hours.[1]

• Capping: To cap any unreacted chlorotrityl groups, add methanol (1 mL/g of resin) and continue to agitate for an additional 30 minutes.[1]

• Washing: Drain the reaction solution. Wash the resin sequentially with DCM (3 x 10 mL), N,N-dimethylformamide (DMF, 3 x 10 mL), and methanol (3 x 10 mL).[1]

• Drying: Dry the resin under vacuum. The loading of the hydrazide linker can be determined by weight gain.

Protocol 2: Fmoc-SPPS Peptide Chain Elongation

This protocol follows the standard Fmoc/tBu strategy for building the peptide chain on the carbazate-loaded resin.

• Resin Swelling: Swell the dried carbazate-loaded resin in DMF (10 mL/g) for 30 minutes.[1]

• Fmoc Deprotection: Drain the DMF. Add a solution of 20% piperidine in DMF to the resin and agitate for 3 minutes. Drain, then add a fresh 20% piperidine/DMF solution and agitate for 10-15 minutes.[1]

• Washing: Drain the piperidine solution and wash the resin thoroughly with DMF (5-6 times).[1]

• Amino Acid Coupling:

  • Pre-activate the next Fmoc-protected amino acid (3-4 equivalents) with a suitable coupling reagent like HBTU (3 equivalents) and DIPEA (6 equivalents) in DMF for 2-3 minutes.[1]

  • Add the activated amino acid solution to the resin.

  • Agitate the mixture for 30-60 minutes at room temperature.[1]

• Monitoring and Washing: Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the coupling reaction. Once complete, drain the coupling solution and wash the resin with DMF (3 times) and DCM (3 times).[1]

• Repeat: Repeat steps 2-5 for each amino acid in the peptide sequence.

Protocol 3: Cleavage of the Peptide Hydrazide from the Resin

This protocol describes the final cleavage of the peptide hydrazide from the solid support.

• Resin Preparation: After the final Fmoc deprotection and washing of the fully assembled peptide-resin, wash the resin with DCM (3 times) and dry it thoroughly under a stream of nitrogen or in a vacuum desiccator.

• Cleavage Cocktail Preparation: In a fume hood, prepare the appropriate cleavage cocktail from Table 2 based on the amino acid composition of the peptide. For a standard cleavage, use a mixture of TFA/TIS/H₂O (95:2.5:2.5 v/v/v).

• Cleavage Reaction: Add the cleavage cocktail to the dried peptidyl-resin (approximately 10 mL/g of resin) in the reaction vessel. Agitate the mixture gently at room temperature for 2-4 hours.[1]

• Peptide Collection: Filter the resin and collect the filtrate into a clean flask. Wash the resin with a small amount of fresh cleavage cocktail to ensure complete recovery.[1]

• Precipitation: Add the combined filtrate dropwise to a centrifuge tube containing cold diethyl ether (approximately 10 times the volume of the TFA solution). A white precipitate of the peptide should form.[1]

• Isolation: Centrifuge the mixture to pellet the peptide. Decant the ether, wash the peptide pellet with more cold diethyl ether, and centrifuge again.[1]

• Drying: Dry the final peptide hydrazide product under vacuum.

Protocol 4: Purification of the Peptide Hydrazide

The crude peptide hydrazide should be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).[1]

• Sample Preparation: Dissolve the crude peptide in a minimal amount of a suitable solvent, such as a mixture of acetonitrile (B52724) and water with 0.1% TFA.

• HPLC Conditions:

  • Column: C18-modified silica (B1680970) column.

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from low to high percentage of mobile phase B is typically used to elute the peptide. The specific gradient will depend on the hydrophobicity of the peptide and should be optimized on an analytical scale first.

  • Detection: UV detection at 210-220 nm.[4]

• Fraction Collection: Collect fractions corresponding to the main peptide peak.

• Purity Analysis: Analyze the collected fractions by analytical HPLC and mass spectrometry to confirm the purity and identity of the peptide hydrazide.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the final peptide hydrazide as a white powder.

Signaling Pathways and Logical Relationships

The chemical transformations involved in the synthesis of a peptide hydrazide using tert-butyl carbazate can be visualized as follows:

Fig. 2: Chemical transformation pathway.

Conclusion

The use of tert-butyl carbazate provides a reliable and efficient method for the synthesis of C-terminal peptide hydrazides via Fmoc-SPPS. The protocols outlined in this document offer a comprehensive guide for researchers in peptide chemistry. Careful selection of cleavage conditions based on the peptide sequence is crucial for obtaining a high-purity product. The resulting peptide hydrazides are versatile intermediates for a variety of applications in drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. WO2015028599A1 - Cleavage of synthetic peptides - Google Patents [patents.google.com]
• 4. bachem.com [bachem.com]

Technical Notes & Optimization

Technical Support Center: Purification of tert-Butylhydrazine Hydrochloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of tert-butylhydrazine (B1221602) hydrochloride from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude tert-Butylhydrazine hydrochloride?

A1: The most common impurity in industrially produced tert-Butylhydrazine hydrochloride is hydrazine (B178648) hydrochloride.[1] The presence of this impurity can lead to the waste of raw materials and introduce new impurities in downstream products, complicating their purification.[1]

Q2: What are the recommended methods for purifying tert-Butylhydrazine hydrochloride?

A2: Two primary methods are recommended for the purification of tert-Butylhydrazine hydrochloride:

• Chemical Purification: This method involves the use of a purifying agent like ferric chloride in an alcoholic solvent to selectively remove impurities.[1]

• Recrystallization: This is a conventional method where a suitable solvent is used to dissolve the crude product at a higher temperature and then crystallize the pure product upon cooling.[2]

Q3: Which solvents are suitable for the recrystallization of tert-Butylhydrazine hydrochloride?

A3: Suitable solvents for recrystallization include methanol, ethanol (B145695), ethyl acetate, or petroleum ether.[2] The choice of solvent will depend on the specific impurities present and the desired purity and yield.

Q4: What is the expected appearance of pure tert-Butylhydrazine hydrochloride?

A4: Pure tert-Butylhydrazine hydrochloride is a stable, white, crystalline powder.[3]

Troubleshooting Guides

Issue 1: Low Yield After Purification

Possible Cause	Troubleshooting Step
Incomplete Precipitation/Crystallization	- Ensure the solution is sufficiently cooled for an adequate amount of time to maximize crystal formation. For the ferric chloride method, cooling to 0-4°C is crucial.[1] - If using recrystallization, avoid using an excessive amount of solvent, as this can keep the product dissolved even at lower temperatures.
Product Loss During Washing	- When washing the filtered crystals, use a minimal amount of cold solvent to minimize the dissolution of the product.[1]
Multiple Recrystallization Steps	- Be aware that multiple recrystallizations will lead to a decrease in the overall yield. A second recrystallization can increase purity to over 98%, but the yield may drop to 55-60%.[1]

Issue 2: Persistent Impurities (e.g., Hydrazine Hydrochloride)

Possible Cause	Troubleshooting Step
Ineffective Single Recrystallization	- A single recrystallization may not be sufficient to remove all hydrazine hydrochloride, often resulting in a purity of 95-96%.[1] Consider a second recrystallization for higher purity.[1]
Inappropriate Purification Method	- For significant hydrazine hydrochloride contamination, the chemical purification method using ferric chloride in ethanol has been shown to be effective, achieving purities of over 98%.[1]
Incorrect Reaction Conditions in Chemical Purification	- Verify the reaction parameters for the ferric chloride method, including the ratio of reagents, temperature (0-4°C), and reaction time (1-3 hours), as these are critical for efficient impurity removal.[1]

Issue 3: Difficulty in Inducing Crystallization

Possible Cause	Troubleshooting Step
Supersaturated Solution is Too Stable	- Try scratching the inside of the flask with a glass rod to create nucleation sites for crystal growth. - Introduce a seed crystal of pure tert-Butylhydrazine hydrochloride to initiate crystallization.
Solution is Not Sufficiently Concentrated	- If too much solvent was used, carefully evaporate some of the solvent to increase the concentration of the product and then attempt to cool and crystallize again.

Experimental Protocols

Protocol 1: Chemical Purification using Ferric Chloride

This protocol is based on a patented method for the purification of tert-Butylhydrazine hydrochloride.[1]

Materials:

• Crude tert-Butylhydrazine hydrochloride (e.g., 89.36% purity)

• Ethanol (70-100% v/v)

• Ferric chloride (FeCl₃)

• Reaction vessel with a stirring device

• Cooling bath

• Filtration apparatus

Procedure:

• In a reaction vessel, add the crude tert-Butylhydrazine hydrochloride and ethanol. The recommended ratio is between 0.2:1 and 0.5:1 (g/mL).

• Stir the mixture for 10-30 minutes.

• Cool the mixture to a temperature between 0-4°C using a cooling bath.

• Add ferric chloride to the cooled mixture. The recommended weight ratio of ferric chloride to tert-Butylhydrazine hydrochloride is between 0.1:1 and 0.3:1.

• Allow the reaction to proceed at 0-4°C for 1-3 hours with continuous stirring.

• Immediately after the reaction period, filter the mixture to collect the purified product.

• Wash the filter cake with a small amount of cold ethanol.

• Dry the purified product to obtain a white powder.

Protocol 2: Purification by Recrystallization

This is a general protocol for the recrystallization of tert-Butylhydrazine hydrochloride.[2][4]

Materials:

• Crude tert-Butylhydrazine hydrochloride

• A suitable solvent (e.g., ethanol, methanol, ethyl acetate)

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Cooling bath (e.g., ice-water bath)

• Filtration apparatus

Procedure:

• Place the crude tert-Butylhydrazine hydrochloride in an Erlenmeyer flask.

• Add a minimal amount of the chosen solvent to the flask.

• Gently heat the mixture while stirring until the solid is completely dissolved. If the solid does not dissolve, add small portions of the solvent until a clear solution is obtained at the boiling point of the solvent.

• Once dissolved, remove the flask from the heat source and allow it to cool slowly to room temperature.

• As the solution cools, crystals of pure tert-Butylhydrazine hydrochloride should form.

• To maximize the yield, place the flask in a cooling bath for a period of time.

• Collect the crystals by filtration.

• Wash the crystals with a small amount of the cold solvent.

• Dry the crystals to remove any residual solvent.

Data Presentation

Table 1: Comparison of Purification Methods for tert-Butylhydrazine Hydrochloride

Purification Method	Initial Purity	Final Purity	Yield	Reference
Single Recrystallization	~90%	95-96%	75-80%	[1]
Double Recrystallization	95-96%	>98%	55-60%	[1]
Ferric Chloride Method	89.36%	98.06%	80.01%	[1]
Ferric Chloride Method (Optimized)	89.36%	98.52%	77.96%	[1]

Visualizations

References

• 1. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]
• 2. CN108569981A - A kind of preparation method of Tertiary butyl hydrazine hydrochloride - Google Patents [patents.google.com]
• 3. nbinno.com [nbinno.com]
• 4. m.youtube.com [m.youtube.com]

Technical Support Center: Reactions with tert-Butylhydrazine Hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-butylhydrazine (B1221602) hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial tert-butylhydrazine hydrochloride and how can they affect my reaction?

A1: The most common impurity in industrially produced tert-butylhydrazine hydrochloride is hydrazine (B178648) hydrochloride.[1] The presence of this impurity can lead to the formation of byproducts where the tert-butyl group is absent. For example, in a pyrazole (B372694) synthesis, this could result in an unsubstituted pyrazole, and in a Fischer indole (B1671886) synthesis, it could lead to the formation of indole itself, complicating purification and reducing the yield of the desired tert-butylated product.

Q2: What are the thermal decomposition products of tert-butylhydrazine hydrochloride?

A2: Thermal decomposition of tert-butylhydrazine hydrochloride can release hazardous gases. Under fire conditions, the expected decomposition products include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[2][3] It is crucial to handle this compound with appropriate safety precautions and to be aware of these potential hazards, especially when heating reactions.

Q3: Can tert-butylhydrazine hydrochloride be used in aqueous conditions?

A3: Yes, tert-butylhydrazine hydrochloride is soluble in water.[4] Detailed experimental protocols are available that use aqueous solutions, for example, in the synthesis of pyrazoles where the hydrochloride is neutralized in situ with a base like sodium hydroxide (B78521) in water.[5]

Troubleshooting Guides

Fischer Indole Synthesis

Issue 1: Low or no yield of the desired indole product.

• Possible Cause: Inappropriate acid catalyst.

  • Solution: The choice of acid catalyst is critical and substrate-dependent. A catalyst that is too strong can cause decomposition, while one that is too weak may not facilitate the reaction.[6] It is recommended to screen a variety of Brønsted acids (e.g., HCl, H₂SO₄, p-toluenesulfonic acid) and Lewis acids (e.g., ZnCl₂, BF₃·OEt₂, AlCl₃). Polyphosphoric acid (PPA) is often effective for less reactive substrates.[6]

• Possible Cause: Suboptimal reaction temperature.

  • Solution: High temperatures can lead to the formation of tar and resins, while low temperatures may result in an incomplete reaction.[6] The optimal temperature is highly dependent on the specific substrates and catalyst used. It is advisable to start with milder conditions and gradually increase the temperature while monitoring the reaction progress by TLC or LC-MS.

• Possible Cause: Presence of electron-donating groups on the carbonyl starting material.

  • Solution: Electron-donating groups can stabilize a key intermediate, leading to a side reaction involving N-N bond cleavage instead of the desired cyclization.[7][8] If this is suspected, exploring milder reaction conditions or a different acid catalyst may help to favor the desired reaction pathway.

Issue 2: Formation of significant byproducts, such as aniline (B41778) and 3-methylindole (B30407) (in reactions where it is not the target).

• Possible Cause: N-N bond cleavage of the hydrazone intermediate.

  • Solution: This is a known failure mode of the Fischer indole synthesis, particularly with certain substitution patterns.[8][9] The formation of aniline suggests the cleavage of the nitrogen-nitrogen bond. To minimize this, optimization of the acid catalyst and reaction temperature is crucial. Using a milder acid or lower temperature may prevent the over-activation that leads to bond cleavage.

Pyrazole Synthesis

Issue 3: Formation of a mixture of regioisomers.

• Possible Cause: Use of an unsymmetrical 1,3-dicarbonyl compound.

  • Solution: The reaction of a substituted hydrazine with an unsymmetrical 1,3-dicarbonyl compound can lead to two different pyrazole regioisomers.[10][11] To control the regioselectivity, the choice of solvent can be critical. The use of fluorinated alcohols, such as 2,2,2-trifluoroethanol (B45653) (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (B117542) (HFIP), has been shown to dramatically improve the regioselectivity in favor of one isomer.[12]

Issue 4: The reaction is slow or does not go to completion.

• Possible Cause: Steric hindrance from the bulky tert-butyl group.

  • Solution: The steric bulk of the tert-butyl group can slow down the reaction rate.[13] Increasing the reaction temperature or prolonging the reaction time may be necessary. In some cases, refluxing for an extended period (e.g., 4 days) has been reported to be necessary, although this may also lead to the formation of different isomers.[13]

Quantitative Data

The following table summarizes the impact of solvent choice on the regioselectivity of a pyrazole synthesis reaction.

Solvent	Ratio of Regioisomers (Desired:Undesired)
Ethanol	~1:1
2,2,2-Trifluoroethanol (TFE)	Up to 91:9
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	Up to 99:1
Data adapted from studies on related pyrazole syntheses demonstrating the principle of solvent effects on regioselectivity.[12]

Experimental Protocols

Protocol 1: Synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine[5]

• Preparation of the free base:

  • In a 250-mL three-necked round-bottomed flask, charge solid tert-butylhydrazine hydrochloride (25.00 g, 196.6 mmol).

  • Add 2 M NaOH (98.3 mL, 196.6 mmol) and stir at ambient temperature until a complete solution is formed (approximately 10 minutes).

• Reaction with the dicarbonyl equivalent:

  • Add 3-aminocrotononitrile (B73559) (16.82 g, 196.6 mmol) to the solution and continue stirring.

  • Equip the flask with a reflux condenser and heat the slurry to an internal temperature of 90 °C with vigorous stirring for 22 hours.

• Work-up and isolation:

  • After 22 hours, cool the yellow/orange biphasic mixture to 57 °C.

  • Induce crystallization by cooling a small aliquot and reintroducing it as seed crystals.

  • Once crystallization begins, turn off the heating and continue to stir vigorously as the mixture cools to ambient temperature.

  • Immerse the slurry in an ice-water bath for one hour.

  • Collect the solid product by vacuum filtration, wash with cold deionized water, and dry under vacuum.

Visualizations

Caption: Byproduct formation in Fischer Indole Synthesis.

Caption: Formation of regioisomers in pyrazole synthesis.

References

• 1. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]
• 2. tert-Butylhydrazine hydrochloride MSDS CasNo.7400-27-3 [m.lookchem.com]
• 3. fishersci.com [fishersci.com]
• 4. 1-(tert-Butyl)hydrazine hydrochloride | 7400-27-3 | HAA40027 [biosynth.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 13. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Pyrazole Synthesis with tert-Butylhydrazine Hydrochloride

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in pyrazole (B372694) synthesis using tert-butylhydrazine (B1221602) hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered during pyrazole synthesis with tert-butylhydrazine hydrochloride?

A1: The most prevalent challenges include low conversion rates, formation of regioisomers, and the presence of colored impurities.[1] Low yields can often be attributed to impure starting materials, suboptimal reaction conditions, or steric hindrance from bulky substituents.[1] The formation of regioisomers is a significant issue when using unsymmetrical 1,3-dicarbonyl compounds, as the tert-butylhydrazine can attack either carbonyl group.[1][2]

Q2: My reaction mixture turned yellow/red. What is the cause and how can I prevent it?

A2: The development of colored impurities in the reaction mixture can be due to the decomposition of the hydrazine (B178648) starting material or the oxidation of reaction intermediates.[1] To mitigate this, ensure you are using high-purity tert-butylhydrazine hydrochloride and consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Q3: How can I differentiate between the two possible regioisomers of my pyrazole product?

A3: A combination of spectroscopic techniques is essential for distinguishing between pyrazole regioisomers. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose. One-dimensional ¹H and ¹³C NMR will show different chemical shifts for the protons and carbons on the pyrazole ring and its substituents. For unambiguous structural confirmation, two-dimensional NMR experiments like NOESY (Nuclear Overhauser Effect Spectroscopy) can be employed to identify through-space correlations between protons on the N-tert-butyl group and protons on the pyrazole ring, which confirms their relative positions.[1]

Q4: Is it necessary to neutralize the tert-butylhydrazine hydrochloride before the reaction?

A4: Yes, it is common practice to neutralize the hydrochloride salt to the free base form of tert-butylhydrazine in situ. This is typically achieved by adding a base, such as sodium hydroxide, to the reaction mixture containing the tert-butylhydrazine hydrochloride.[3]

Q5: Can the tert-butyl group be removed from the pyrazole nitrogen after synthesis?

A5: Yes, the tert-butyl group can serve as a protecting group and can be removed post-synthesis. Treatment with an acid, such as trifluoroacetic acid (TFA) in water, is an effective method for deprotection.[3]

Troubleshooting Guide

Symptom / Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	- Impure starting materials.- Suboptimal reaction temperature or time.- Incomplete neutralization of hydrochloride.- Steric hindrance.	- Ensure high purity of tert-butylhydrazine hydrochloride and the 1,3-dicarbonyl compound.[1]- Systematically vary the reaction temperature and time, monitoring progress by TLC.[1]- Ensure equimolar addition of a suitable base (e.g., NaOH) to free the hydrazine.[3]- For sterically hindered substrates, consider longer reaction times or higher temperatures.[4]
Formation of Regioisomers	- Use of an unsymmetrical 1,3-dicarbonyl compound.	- Modify the Solvent System: Using fluorinated alcohols like 2,2,2-trifluoroethanol (B45653) (TFE) can significantly improve regioselectivity.[1]- Adjust Reaction pH: The addition of a catalytic amount of acid or base can influence the nucleophilicity of the hydrazine nitrogens, thereby directing the cyclization.[1][5]- Use a 1,3-Dicarbonyl Surrogate: Employing precursors with differentiated reactivity at the carbonyl positions, such as β-enaminones, can control the regiochemistry.[1][6]
Incomplete Cyclization (Stalled at Hydrazone Intermediate)	- Deactivated hydrazine due to electron-withdrawing groups.- Insufficient temperature or reaction time for cyclization.	- Increase the reaction temperature after the initial condensation step to promote cyclization.- Consider adding a catalytic amount of acid to facilitate the dehydration and ring-closure step.[5]
Difficult Product Isolation/Purification	- High water solubility of the product.- Presence of persistent impurities.	- Avoid aqueous extractions if the product is highly water-soluble; instead, try direct crystallization from the reaction mixture.[3]- For purification, silica (B1680970) gel column chromatography is a common method.[1][7]- The product can also be purified by dissolving it in a suitable solvent and precipitating it as an acid addition salt by adding an inorganic or organic acid.[8][9]

Experimental Protocols

General Protocol for Pyrazole Synthesis

This protocol describes a general method for the synthesis of a 1-tert-butyl-substituted pyrazole from a 1,3-dicarbonyl compound.

Materials:

• tert-Butylhydrazine hydrochloride

• 1,3-dicarbonyl compound (e.g., acetylacetone)

• 2 M Sodium Hydroxide (NaOH) solution

• Ethanol (B145695) (or another suitable solvent)

Procedure:

• In a round-bottom flask, dissolve tert-butylhydrazine hydrochloride (1.0 eq.) in a 2 M NaOH solution (1.0 eq.). Stir at room temperature until a clear solution is formed (approximately 10 minutes).[3]

• To this solution, add the 1,3-dicarbonyl compound (1.0 eq.).

• Heat the reaction mixture to reflux and monitor its progress using Thin Layer Chromatography (TLC).[1]

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• If the product precipitates, it can be isolated by filtration. The filter cake should be washed with a small amount of cold solvent (e.g., ethanol or water).[3]

• If the product does not precipitate, the solvent can be removed under reduced pressure. The resulting crude product can then be purified by silica gel column chromatography.[1]

Data Summary

Influence of Reaction Conditions on Pyrazole Synthesis

Parameter	Variation	Effect on Yield/Regioselectivity	Reference
Solvent	Aprotic dipolar solvents (e.g., DMF, DMAc) vs. Protic solvents (e.g., Ethanol)	Aprotic dipolar solvents can lead to better yields and regioselectivity compared to traditional protic solvents.	[5]
Fluorinated alcohols (e.g., TFE, HFIP)	Can dramatically increase regioselectivity in favor of one isomer.	[1]
Catalyst/Additive	Acidic (e.g., HCl, Acetic Acid)	Can accelerate dehydration steps and improve yields. Can also influence regioselectivity.	[5]
Basic	Can alter the nucleophilicity of the hydrazine nitrogens, affecting regioselectivity.	[1]
Temperature	Increased Temperature	Can increase reaction rate and drive the reaction to completion, but may also promote side reactions.[1]	[1]

Visual Guides

Caption: A logical workflow for troubleshooting common issues in pyrazole synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pyrazole synthesis [organic-chemistry.org]
• 7. rsc.org [rsc.org]
• 8. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 9. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reactions with tert-Butylhydrazine Hydrochloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing reaction conditions for tert-Butylhydrazine (B1221602) hydrochloride. Find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data to ensure the success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during reactions involving tert-Butylhydrazine hydrochloride.

Q1: My reaction with tert-Butylhydrazine hydrochloride is showing low yield. What are the potential causes and how can I improve it?

A1: Low yields can stem from several factors. Consider the following troubleshooting steps:

• Purity of Starting Material: Impurities in tert-Butylhydrazine hydrochloride, such as hydrazine (B178648) hydrochloride, can lead to side reactions and reduced yields.[1] Consider purifying the starting material if its purity is below 98%.

• Reaction Temperature: The optimal temperature is crucial. For pyrazole (B372694) synthesis from 3-aminocrotononitrile (B73559), for example, heating to 90°C is effective.[2] However, for other reactions, higher temperatures might lead to decomposition. If you observe significant color change (darkening) or gas evolution, a lower temperature may be necessary.

• Choice of Base: As tert-Butylhydrazine hydrochloride is a salt, a base is typically required to liberate the free hydrazine. The choice and amount of base are critical. An insufficient amount of base will result in incomplete reaction. An excess of a strong base might lead to side reactions with other functional groups in your starting materials. For the synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine, a 2M solution of sodium hydroxide (B78521) is used in a 1:1 molar ratio with the hydrazine hydrochloride.[2]

• Solvent Selection: The solubility of tert-Butylhydrazine hydrochloride and your other reactants is key. It is soluble in water, acetone, and ethanol (B145695).[3] The choice of solvent can influence reaction rates and selectivity. Protic solvents like ethanol or water are common, but aprotic solvents may be necessary depending on the specific reaction.

• Air and Moisture Sensitivity: While stable under normal conditions, some reactions involving hydrazines can be sensitive to air and moisture.[4] Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes improve yields.

Q2: I am observing the formation of multiple products or unexpected side products. How can I increase the selectivity of my reaction?

A2: The formation of side products is a common challenge. Here are some strategies to enhance selectivity:

• Control of Reaction Temperature: Lowering the reaction temperature can often improve selectivity by favoring the desired kinetic product over thermodynamic side products.

• Order of Addition: The order in which you add your reagents can be important. For instance, pre-mixing the tert-Butylhydrazine hydrochloride with the base to generate the free hydrazine before adding the other reactant might prevent base-sensitive functional groups on your other starting material from reacting.

• pH Control: In aqueous media, the pH of the reaction mixture can influence the reactivity of the hydrazine and the stability of the product. Using a buffered system might be beneficial.

• Bulky Substituents: The tert-butyl group on the hydrazine already provides significant steric hindrance, which can direct the regioselectivity of certain reactions, such as in the formation of unsymmetrical pyrazoles.[3]

Q3: How can I effectively purify my product from a reaction involving tert-Butylhydrazine hydrochloride?

A3: The purification strategy will depend on the properties of your product. Common methods include:

• Crystallization: If your product is a solid, crystallization is often an effective purification method. You may need to screen various solvents to find the optimal conditions.

• Column Chromatography: For non-crystalline products or to separate complex mixtures, silica (B1680970) gel column chromatography is a standard technique. The choice of eluent will depend on the polarity of your product and any impurities.

• Extraction: An aqueous workup with a suitable organic solvent can be used to remove water-soluble byproducts and unreacted tert-Butylhydrazine hydrochloride. Adjusting the pH of the aqueous layer can help to separate acidic or basic impurities.

Q4: Is tert-Butylhydrazine hydrochloride stable, and what are the proper storage and handling procedures?

A4: Tert-Butylhydrazine hydrochloride is a stable solid under normal conditions.[4] However, for optimal shelf life and to ensure consistent reactivity, it should be stored in a tightly closed container in a cool, dry, and well-ventilated place, away from oxidizing agents.[4] Always handle this reagent in a well-ventilated area or a fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

Quantitative Data on Reaction Conditions

The following tables summarize key quantitative data from cited experimental procedures for the purification of tert-Butylhydrazine hydrochloride and its use in pyrazole synthesis.

Table 1: Purification of tert-Butylhydrazine Hydrochloride [1]

Parameter	Condition
Solvent	Ethanol (70-100% v/v)
Reagent	Ferric chloride
Temperature	0-4 °C
Reaction Time	1-3 hours
Ratio (tert-Butylhydrazine HCl : Ethanol)	0.2:1 to 0.5:1 (g/mL)
Ratio (Ferric chloride : tert-Butylhydrazine HCl)	0.1:1 to 0.3:1 (w/w)
Purity Achieved	>98%
Yield	77-83%

Table 2: Synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine [2]

Parameter	Condition
Reactant	3-Aminocrotononitrile
Base	2M Sodium Hydroxide
Solvent	Water
Temperature	90 °C
Reaction Time	22 hours
Molar Ratio (tert-Butylhydrazine HCl : Base)	1:1
Molar Ratio (tert-Butylhydrazine HCl : 3-Aminocrotononitrile)	1:1

Detailed Experimental Protocols

Protocol 1: Purification of tert-Butylhydrazine Hydrochloride [1]

• In a reaction vessel equipped with a stirring device, add 10.00 g of tert-Butylhydrazine hydrochloride (e.g., 89.36% purity) and 20 mL of anhydrous ethanol.

• Stir the mixture for 30 minutes at room temperature.

• Cool the mixture to 4 °C in an ice bath.

• Add 2.00 g of ferric chloride to the cooled mixture.

• Allow the reaction to proceed at 4 °C for 2 hours with continuous stirring.

• Immediately after the reaction is complete, filter the mixture.

• Wash the filter cake with a small amount of cold ethanol.

• Dry the purified product. This procedure can yield a product with a purity of over 98%.

Protocol 2: Synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine [2]

• In a 250-mL three-necked round-bottomed flask equipped with a magnetic stir bar, add 25.00 g (196.6 mmol) of tert-Butylhydrazine hydrochloride.

• Add 98.3 mL of 2 M sodium hydroxide solution.

• Stir the mixture at ambient temperature until a complete solution is formed (approximately 10 minutes).

• Add 16.82 g (196.6 mmol) of 3-aminocrotononitrile to the solution.

• Equip the flask with a reflux condenser and heat the slurry to an internal temperature of 90 °C with vigorous stirring.

• Maintain the reaction at 90 °C for 22 hours.

• After 22 hours, cool the biphasic mixture to below 30 °C.

• Isolate the product by filtration, followed by washing and drying.

Diagrams and Workflows

The following diagrams illustrate key workflows for troubleshooting and experimental setup.

Caption: A logical workflow for troubleshooting low reaction yields.

Caption: A typical experimental workflow for pyrazole synthesis.

References

• 1. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 1-(tert-Butyl)hydrazine hydrochloride | 7400-27-3 | HAA40027 [biosynth.com]
• 4. fishersci.com [fishersci.com]

Technical Support Center: Purification of Commercial tert-Butylhydrazine Hydrochloride

This technical support center provides researchers, scientists, and drug development professionals with guidance on the purification of commercial tert-Butylhydrazine (B1221602) hydrochloride. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during the purification process.

Troubleshooting Guides

Encountering issues during purification is a common challenge. This guide provides solutions to frequently observed problems.

Problem 1: Low Yield After Purification

Potential Cause	Troubleshooting Step
Incomplete Precipitation/Crystallization	Ensure the solution is sufficiently cooled for an adequate duration. For recrystallization, rapid cooling can lead to smaller crystals and lower recovery. Allow for slow cooling to room temperature before placing in an ice bath.
Excessive Solvent Usage	Use the minimum amount of hot solvent required to fully dissolve the compound. Using too much solvent will keep more of your product dissolved, even at low temperatures, thus reducing the yield.
Product Loss During Transfers	Minimize the number of transfers between flasks. Ensure all product is scraped from glassware. When filtering, wash the collected crystals with a minimal amount of ice-cold solvent to avoid redissolving the product.
Sub-optimal Solvent Choice	The ideal solvent should have high solubility for tert-Butylhydrazine hydrochloride at elevated temperatures and low solubility at cool temperatures. If the yield is consistently low, consider screening alternative solvents or solvent mixtures.

Problem 2: Product Purity Does Not Meet Requirements

Potential Cause	Troubleshooting Step
Inefficient Removal of Impurities	If the primary impurity is hydrazine (B178648) hydrochloride, the ferric chloride method outlined in the experimental protocols is specifically designed for its removal. For other impurities, a different purification strategy like recrystallization from an alternative solvent system may be necessary.
Co-precipitation of Impurities	Rapid cooling during recrystallization can trap impurities within the crystal lattice. Ensure a slow cooling process to allow for the formation of pure crystals.
Insufficient Washing of Crystals	After filtration, wash the crystals with a small amount of ice-cold solvent to remove any residual impurities adhering to the crystal surface. Using room temperature or warm solvent will lead to product loss.
Contamination from Equipment	Ensure all glassware and equipment are thoroughly cleaned and dried before use to prevent cross-contamination.

Problem 3: No Crystals Form Upon Cooling

Potential Cause	Troubleshooting Step
Supersaturated Solution	Induce crystallization by scratching the inside of the flask with a glass rod at the surface of the solution. Alternatively, add a seed crystal of pure tert-Butylhydrazine hydrochloride.
Solution is Not Saturated	Too much solvent may have been used. Carefully evaporate some of the solvent to increase the concentration of the product and attempt to cool again.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial tert-Butylhydrazine hydrochloride?

A1: The most common impurity in industrially produced tert-Butylhydrazine hydrochloride is hydrazine hydrochloride.[1] The presence of this impurity can negatively impact downstream reactions by wasting starting materials and introducing new, hard-to-remove byproducts.[1]

Q2: What solvents can be used for the recrystallization of tert-Butylhydrazine hydrochloride?

A2: tert-Butylhydrazine hydrochloride is soluble in water, ethanol (B145695), and methanol.[2][3][4] While recrystallization from water is possible, it often results in low yields due to the compound's high solubility and the minor change in solubility with temperature.[1] A mixture of ethanol and water, or other organic solvents like methanol, ethanol, ethyl acetate, or petroleum ether can be explored for better yields.

Q3: How can I assess the purity of my tert-Butylhydrazine hydrochloride?

A3: High-Performance Liquid Chromatography (HPLC) is a reliable method for determining the purity of tert-Butylhydrazine hydrochloride. A pre-column derivatization technique using benzaldehyde (B42025) can be employed to improve the detection and separation from impurities like hydrazine hydrochloride.

Q4: The provided purification protocol uses ferric chloride. Are there alternative methods?

A4: Yes, traditional recrystallization is an alternative. However, as mentioned, recrystallization from water can be inefficient.[1] You may need to experiment with different solvent systems to find one that provides a good balance of purity and yield. The ferric chloride method is a chemical purification designed to specifically target and remove the common impurity, hydrazine hydrochloride.[1]

Experimental Protocols

Method 1: Purification via Chemical Treatment with Ferric Chloride

This method is particularly effective for removing hydrazine hydrochloride impurities.

Experimental Workflow Diagram:

Caption: Workflow for the purification of tert-Butylhydrazine hydrochloride.

Detailed Protocol:

• In a reaction vessel equipped with a stirring device, add commercial tert-Butylhydrazine hydrochloride and 70-100% (v/v) ethanol in a ratio of 0.2:1 to 0.5:1 (g/mL).[1]

• Stir the mixture for 10-30 minutes at room temperature.[1]

• Cool the mixture to a temperature between 0-4 °C.[1]

• Add ferric chloride (FeCl₃) in a weight ratio of 0.1:1 to 0.3:1 relative to the starting tert-Butylhydrazine hydrochloride.[1]

• Allow the reaction to proceed for 1-3 hours at 0-4 °C with continuous stirring.[1]

• Immediately after the reaction period, filter the mixture to collect the solid product.[1]

• Wash the filter cake with a small amount of cold ethanol.[1]

• Dry the collected white powder to obtain purified tert-Butylhydrazine hydrochloride.[1]

Quantitative Data from Experimental Examples:

Starting Material Purity (%)	Ethanol Conc. (v/v)	t-BHH:Ethanol (g/mL)	FeCl₃:t-BHH (w/w)	Temp (°C)	Time (h)	Yield (%)	Final Purity (%)
89.36	Anhydrous	1:2	0.2:1	4	2	80.01	98.06
89.36	80%	0.3:1	0.25:1	2	3	77.96	98.52

Data summarized from a translated Chinese patent.[1]

Logical Relationship Diagram

Caption: Decision process for selecting a purification method.

References

• 1. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]
• 2. tert-Butylhydrazine hydrochloride | 7400-27-3 [chemicalbook.com]
• 3. tert-Butylhydrazine hydrochloride, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 1-(tert-Butyl)hydrazine hydrochloride | 7400-27-3 | HAA40027 [biosynth.com]

Stability issues of tert-Butylhydrazine hydrochloride in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of tert-Butylhydrazine hydrochloride in solution. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the general stability characteristics of tert-Butylhydrazine hydrochloride?

A1: Tert-Butylhydrazine hydrochloride is generally stable under normal, dry, and cool storage conditions.[1] However, it is hygroscopic, meaning it readily absorbs moisture from the air, which can impact its stability.[2] It is also incompatible with strong oxidizing agents.[1] In solution, its stability is influenced by factors such as pH, temperature, light exposure, and the presence of oxidizing agents.

Q2: In which common laboratory solvents is tert-Butylhydrazine hydrochloride soluble?

A2: Tert-Butylhydrazine hydrochloride is soluble in water, methanol (B129727), and Dimethyl Sulfoxide (DMSO).[2][3] It is also reported to be soluble in ethanol (B145695) and acetone.[2]

Q3: How should I prepare a stock solution of tert-Butylhydrazine hydrochloride?

A3: To prepare a stock solution, it is recommended to dissolve tert-Butylhydrazine hydrochloride in a high-purity solvent in which it is stable. For aqueous solutions, using deionized or distilled water is crucial. Given its hygroscopic nature, it is advisable to handle the solid compound in a dry environment (e.g., a glove box) and to use anhydrous solvents when preparing organic solutions to minimize water content. Solutions should be prepared fresh whenever possible.

Q4: What are the known degradation products of tert-Butylhydrazine hydrochloride?

A4: Thermal decomposition of tert-Butylhydrazine hydrochloride can lead to the release of irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[3] The specific degradation products in solution under various stress conditions (e.g., hydrolysis, oxidation, photolysis) are not extensively documented in publicly available literature. Identification of such products typically requires analytical techniques like HPLC-MS.

Troubleshooting Guide: Solution Stability Issues

Problem	Possible Causes	Recommended Actions & Troubleshooting Steps
Precipitate forms in the aqueous solution upon standing.	- Low Solubility: The concentration of the solution may exceed the solubility limit of tert-Butylhydrazine hydrochloride in water at the storage temperature. - pH Shift: A change in the pH of the solution could affect the solubility of the hydrochloride salt. - Contamination: Introduction of a contaminant that reacts with or reduces the solubility of the compound.	1. Verify Concentration: Check if the prepared concentration is within the known solubility limits. 2. Control pH: Ensure the pH of the solution is maintained within a stable range. Consider using a buffer system. 3. Gentle Warming & Agitation: Gently warm the solution while stirring to see if the precipitate redissolves. 4. Fresh Preparation: Prepare a fresh solution using high-purity water and ensure all glassware is clean.
Loss of potency or unexpected reaction outcomes.	- Degradation: The compound may have degraded due to exposure to heat, light, or oxidizing conditions. - Hydrolysis: Instability in aqueous solution, potentially catalyzed by acidic or basic conditions. - Reaction with Solvent: Although generally stable in recommended solvents, prolonged storage or specific reaction conditions might lead to slow reactions.	1. Stability Check: Analyze the solution using a stability-indicating method like HPLC to determine the concentration of the active compound. 2. Protect from Light: Store solutions in amber vials or protect them from light. 3. Inert Atmosphere: For sensitive reactions, prepare and handle solutions under an inert atmosphere (e.g., nitrogen or argon). 4. Fresh Solutions: Always use freshly prepared solutions for critical experiments.
Color change observed in the solution.	- Oxidation: Hydrazine derivatives can be susceptible to oxidation, which can lead to colored byproducts. This can be accelerated by air (oxygen) or the presence of metal ions. - Contamination: Impurities in the solvent or from the reaction vessel could be reacting with the compound.	1. De-gas Solvents: Use solvents that have been de-gassed to remove dissolved oxygen. 2. Use Chelating Agents: If metal ion contamination is suspected, consider adding a small amount of a chelating agent like EDTA. 3. High-Purity Solvents: Ensure the use of high-purity solvents to minimize contaminants. 4. Inert Atmosphere: Store and handle solutions under an inert atmosphere.

Experimental Protocols

Protocol 1: Forced Degradation Study of tert-Butylhydrazine Hydrochloride

Forced degradation studies are essential to understand the intrinsic stability of a drug substance and to develop stability-indicating analytical methods.

Objective: To investigate the degradation of tert-Butylhydrazine hydrochloride under various stress conditions.

Methodology:

• Solution Preparation: Prepare a stock solution of tert-Butylhydrazine hydrochloride in a suitable solvent (e.g., 1 mg/mL in water or methanol).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C.

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature.

  • Thermal Degradation: Heat the stock solution at 60°C.

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and fluorescent light.

• Time Points: Withdraw aliquots at initial (t=0), 2, 4, 8, 24, and 48 hours.

• Sample Preparation for Analysis: Neutralize the acidic and basic samples before analysis. Dilute all samples to a suitable concentration for the analytical method.

• Analysis: Analyze the samples using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method to separate and quantify tert-Butylhydrazine hydrochloride from its potential degradation products.

Methodology:

• Instrumentation: HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm) is a common starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH adjusted) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is often effective. A patent for a related purification process used a mobile phase of 70%-100% (v/v) methanol aqueous solution.

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: Monitor at a wavelength where tert-Butylhydrazine hydrochloride has significant absorbance (e.g., around 210-230 nm, or after derivatization as described in some methods).

• Column Temperature: Maintain at a constant temperature, for example, 25-35°C.

• Method Validation: The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines. The specificity is demonstrated by the separation of the main peak from any degradation product peaks generated during the forced degradation study.

Visualizations

Caption: Experimental workflow for the forced degradation study.

Caption: Troubleshooting flowchart for stability issues.

References

• 1. rjptonline.org [rjptonline.org]
• 2. 1-(tert-Butyl)hydrazine hydrochloride | 7400-27-3 | HAA40027 [biosynth.com]
• 3. fishersci.com [fishersci.com]

Preventing side reactions with tert-Butylhydrazine hydrochloride

Technical Support Center: tert-Butylhydrazine (B1221602) Hydrochloride

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) to mitigate and prevent side reactions during experiments involving tert-Butylhydrazine hydrochloride.

Frequently Asked Questions (FAQs)

Section 1: Purity, Storage, and Handling

Q1: How should I store and handle tert-Butylhydrazine hydrochloride to ensure its stability and prevent degradation?

A1: To maintain the integrity of tert-Butylhydrazine hydrochloride, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area[1][2]. It is incompatible with strong oxidizing agents, which can lead to degradation and hazardous reactions[1][3]. Always handle the compound in a well-ventilated area or fume hood, using appropriate personal protective equipment (PPE), including gloves and safety glasses, as it can cause skin, eye, and respiratory irritation[3][4].

Q2: My reaction is failing, and I suspect my starting material is impure. How can I purify commercial tert-Butylhydrazine hydrochloride?

A2: Impure starting material can be a significant source of side reactions. A patented method has been shown to increase purity from approximately 89% to over 98%[5]. The process involves dissolving the crude material in ethanol (B145695), cooling the solution, and treating it with ferric chloride to precipitate impurities[5].

Section 2: Troubleshooting Hydrazone Formation

Q3: My hydrazone formation reaction is slow or not proceeding to completion. What can I do to improve the reaction rate and yield?

A3: The formation of hydrazones from tert-Butylhydrazine hydrochloride is a reversible condensation reaction with an aldehyde or ketone[6]. Several factors can be optimized:

• pH Control: The reaction is typically catalyzed by a weak acid[7]. If the reaction is slow, a catalytic amount (1-2 drops) of glacial acetic acid can be added to protonate the carbonyl, making it more electrophilic. However, avoid strong acids or excess acid, which can fully protonate the hydrazine (B178648), rendering it non-nucleophilic[7].

• Removal of Water: As water is a byproduct, its removal can drive the equilibrium toward the hydrazone product. This can be achieved by using a Dean-Stark apparatus or by adding a dehydrating agent.

• Temperature: For less reactive substrates, gently heating the reaction mixture to reflux can increase the reaction rate[7].

• Concentration: Ensure the reaction is not too dilute. Running the reaction at the correct concentration is a key parameter for success[8].

Q4: I'm observing multiple byproducts on my TLC plate during hydrazone formation. What are the likely side reactions and how can I minimize them?

A4: The appearance of multiple spots suggests competing side reactions. Key causes include:

• Oxidation: Hydrazines can be susceptible to oxidation, especially if the reaction is exposed to air for extended periods or if solvents are not properly degassed. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent the formation of oxidative byproducts[1].

• Starting Material Impurities: As noted in Q2, impurities in the tert-Butylhydrazine hydrochloride can lead to various byproducts. Ensure the purity of your starting material[5][8].

• Aldehyde/Ketone Instability: The carbonyl compound may be degrading under the reaction conditions. Check its stability and consider adding it slowly to the reaction mixture[9].

Section 3: Troubleshooting the Fischer Indole (B1671886) Synthesis

Q5: My Fischer indole synthesis is failing or giving a very low yield after successful hydrazone formation. What are the common causes?

A5: The Fischer indole synthesis involves an acid-catalyzed[2][2]-sigmatropic rearrangement of the hydrazone intermediate[10]. Failure at this stage is a known issue.

• Incorrect Acid Catalyst: The choice of acid is critical. Brønsted acids (HCl, H₂SO₄, PPA) and Lewis acids (ZnCl₂, BF₃) are commonly used[11][12]. The optimal acid and concentration depend heavily on the substrate. If one acid fails, screen a panel of others.

• Unfavorable Substituents: Certain electron-donating substituents on the phenylhydrazine (B124118) ring can destabilize the key intermediate, favoring a competing N-N bond cleavage pathway over the desired cyclization[13].

• High Temperature: While heat is often required, excessive temperatures can lead to decomposition of the hydrazone or the indole product[8].

Q6: Instead of my desired indole, I am isolating byproducts like aniline (B41778). Why is this happening and how can it be prevented?

A6: The formation of aniline or substituted anilines is a classic sign that the reaction is proceeding through an N-N bond cleavage pathway instead of the productive[2][2]-sigmatropic rearrangement[13]. This is particularly common when the arylhydrazine contains strong electron-donating groups. To mitigate this, consider using a milder Lewis acid catalyst (e.g., ZnCl₂) instead of a strong Brønsted acid, as this can sometimes favor the desired rearrangement over cleavage[13].

Data Summary Tables

Table 1: Quantitative Results of tert-Butylhydrazine Hydrochloride Purification (Data sourced from patent CN109053485B[5])

Parameter	Before Purification	After Purification (Example 1)	After Purification (Example 4)
Purity (w/w %)	89.36%	98.06%	98.52%
Solvent	N/A	Anhydrous Ethanol	80% (v/v) Ethanol
Reagent	N/A	Ferric Chloride	Ferric Chloride
Temperature	N/A	4 °C	2 °C
Reaction Time	N/A	2 hours	3 hours
Yield	N/A	80.01%	77.96%

Table 2: General Recommended Conditions for Hydrazone Formation

Parameter	Recommended Condition	Rationale & Troubleshooting
Solvent	Anhydrous Ethanol or Methanol[7]	Provides good solubility for reactants. Ensure solvent is dry.
Stoichiometry	1.0 - 1.2 equivalents of hydrazine per carbonyl[7]	A slight excess of hydrazine can help drive the reaction to completion.
Catalyst	Catalytic (1-2 drops) glacial acetic acid[7]	Required for less reactive carbonyls. Omit if reaction proceeds without it.
Temperature	Room Temperature to Reflux[7]	Start at room temperature. Heat only if the reaction is slow.
Atmosphere	Air or Inert (N₂/Ar)	Use an inert atmosphere if oxidation is suspected or observed.
Monitoring	Thin Layer Chromatography (TLC)[7]	Track the consumption of the limiting reagent.

Experimental Protocols

Protocol 1: Purification of tert-Butylhydrazine Hydrochloride (This protocol is adapted from the procedure described in patent CN109053485B[5])

• In a flask equipped with a magnetic stirrer, add 10.0 g of crude tert-Butylhydrazine hydrochloride (e.g., 89% purity) and 20 mL of anhydrous ethanol.

• Stir the mixture for 30 minutes at room temperature.

• Cool the flask in an ice bath to an internal temperature of 0-4 °C.

• While maintaining the temperature, add 2.0 g of ferric chloride.

• Continue stirring the reaction at 4 °C for 2 hours.

• Immediately after the reaction time is complete, collect the solid product by vacuum filtration.

• Wash the filter cake with a small amount of cold ethanol.

• Dry the purified white powder under vacuum to yield the final product.

Protocol 2: General Procedure for tert-Butylhydrazone Formation (This protocol is a generalized method based on standard literature procedures[7])

• In a round-bottom flask, dissolve the aldehyde or ketone (1.0 eq) in anhydrous ethanol (5-10 mL per mmol of substrate).

• Add tert-Butylhydrazine hydrochloride (1.1 eq) to the solution and stir.

• If the carbonyl compound is known to be unreactive, add one drop of glacial acetic acid.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC, observing the disappearance of the limiting starting material. Reactions are typically complete within 1-24 hours[7].

• If the reaction is slow, the mixture can be gently heated to reflux until TLC indicates completion.

• Upon completion, cool the mixture to room temperature and then further cool in an ice bath to induce crystallization.

• Collect the solid product by vacuum filtration and wash the crystals with a small amount of cold ethanol.

• Dry the purified hydrazone product under vacuum. If a precipitate does not form, the solvent can be removed by rotary evaporation and the residue purified by recrystallization or column chromatography.

Diagrams and Workflows

Caption: Troubleshooting workflow for failed reactions.

References

• 1. fishersci.com [fishersci.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. chemos.de [chemos.de]
• 4. tert-Butylhydrazine monohydrochloride | C4H13ClN2 | CID 81889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Troubleshooting [chem.rochester.edu]
• 9. How To [chem.rochester.edu]
• 10. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Reactions with tert-Butylhydrazine Hydrochloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the scale-up of chemical reactions involving tert-butylhydrazine (B1221602) hydrochloride.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: Synthesis & Purity

Question: We are scaling up the synthesis of tert-butylhydrazine hydrochloride from tert-butanol (B103910) and hydrazine (B178648) hydrochloride, but our yields are low and the product purity is poor. What are the common causes and how can we address them?

Answer:

Low yields and impurities are common challenges when scaling up this synthesis. The primary issues are often related to side reactions and inadequate purification methods.

Troubleshooting Low Yield & Purity:

• Side Reaction Control (Dehydration of tert-Butanol):

  • Problem: A major side reaction is the acid-catalyzed dehydration of tert-butanol to isobutylene, which is more pronounced at higher temperatures and with strong acids.[1][2][3]

  • Solution:

    • Use of a Co-catalyst/Additive: The reaction of hydrazine monohydrochloride with tert-butanol proceeds efficiently in the presence of hydrazine dihydrochloride (B599025) or hydrogen chloride.[1][2] This helps to avoid the harsh conditions that favor the dehydration side reaction.

    • Buffered System: Consider using an organic acid buffer system (e.g., with formic or acetic acid) to maintain a milder pH, which can significantly reduce the dehydration of tert-butanol and improve the overall yield to over 85%.[3]

    • Temperature Control: Maintain the reaction temperature between 90°C and 110°C for optimal results.[1]

• Impurity Profile & Purification:

  • Problem: The primary impurity in the crude product is typically unreacted hydrazine hydrochloride.[4] Standard recrystallization from water is often inefficient and leads to low recovery rates due to the high solubility of the product.[4]

  • Solution - Chemical Purification: A highly effective method for removing hydrazine hydrochloride is through a purification process using ferric chloride (FeCl₃). The crude tert-butylhydrazine hydrochloride is stirred with ethanol (B145695) and a specific amount of ferric chloride at a low temperature (0-4°C). This process can increase the purity from ~90% to over 98%.[4]

Experimental Protocol: Purification of tert-Butylhydrazine Hydrochloride

This protocol is based on a patented method for industrial-scale purification.[4]

Parameter	Value/Range	Notes
Solvent	Ethanol (70-100% v/v)
Reagent Ratio (Crude:Ethanol)	0.2:1 to 0.5:1 (g/mL)
Purification Reagent	Ferric Chloride (FeCl₃)
Reagent Ratio (FeCl₃:Crude)	0.1:1 to 0.3:1 (w/w)
Stirring Time (Initial)	10-30 minutes	Before cooling and adding FeCl₃.
Reaction Temperature	0-4 °C	Critical for selective precipitation.
Reaction Time	1-3 hours
Work-up	Immediate filtration after reaction, wash with cold ethanol, and dry.

FAQ 2: Safety & Thermal Hazards

Question: What are the primary safety concerns when scaling up reactions with tert-butylhydrazine hydrochloride, and what measures should be taken to mitigate them?

Answer:

Reactions involving hydrazine derivatives like tert-butylhydrazine hydrochloride present significant safety risks, primarily related to thermal instability and toxicity. These risks are amplified during scale-up due to changes in heat transfer characteristics.[5][6]

Key Safety Considerations for Scale-Up:

• Thermal Runaway and Decomposition:

  • Hazard: Hydrazine and its solutions can undergo exothermic decomposition, which can lead to a thermal runaway reaction and dangerous pressure buildup, potentially causing an explosion.[5][7] The risk of a runaway reaction is a major concern as the surface-area-to-volume ratio decreases on a larger scale, making heat dissipation less efficient.[6]

  • Mitigation Strategies:

    • Dilution: Using dilute aqueous solutions of hydrazine is a primary method for increasing the inherent safety of the process, as the water can absorb the heat of decomposition.[5]

    • Temperature Control: Strict control of the reaction temperature is crucial. The reaction should be designed to operate well below the onset temperature of any exothermic decomposition.[6]

    • Controlled Addition: Ensure that reactive reagents are added at a controlled rate to manage the heat generated by the reaction.[6]

    • Avoid Catalysts for Decomposition: Be aware that certain metals and their oxides (e.g., copper, iron, cobalt, molybdenum, iridium) can catalyze the decomposition of hydrazine, significantly lowering the temperature at which a runaway reaction can occur.[5] Ensure reactors and pipework are constructed from compatible materials.

• Toxicity and Handling:

  • Hazard: Hydrazine is highly toxic, with a very low threshold limit value (TLV) of 0.01 ppm.[5] tert-Butylhydrazine hydrochloride is harmful if swallowed and causes skin and eye irritation.[8]

  • Mitigation Strategies:

    • Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, protective clothing, and eye/face protection.[7]

    • Ventilation: Conduct all operations in a well-ventilated area or a fume hood to avoid inhalation of dust or vapors.

    • Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for handling, storage, and emergency procedures.[7]

Experimental Protocol: Synthesis of tert-Butylhydrazine Hydrochloride

This protocol is adapted from a patented industrial process.[2]

Parameter	Value/Range	Notes
Reactants	Hydrazine Monohydrochloride (H·HCl), tert-Butanol (t-BuOH)
Additive	Hydrazine Dihydrochloride (H·2HCl) or Hydrochloric Acid (HCl)	Essential to prevent side reactions.[1]
Solvent	Water
Molar Ratio (Additive:H·HCl)	< 2 (preferably 0.1 to 1.25)
Molar Ratio (t-BuOH:H·HCl)	< 1.5 (preferably 0.1 to 1.25)
Reaction Temperature	80-140 °C (preferably 90-110 °C)
Pressure	Atmospheric or elevated
Addition Method	Dropwise addition of t-BuOH to the heated hydrazine salt solution.	Helps to control the reaction rate and temperature.
Yield	Can be quantitative (>98%)	[2]

Visual Guides

Troubleshooting Workflow for Low Yield/Purity

Caption: Troubleshooting decision tree for yield and purity issues.

Scale-Up Safety Management Pathway

Caption: Key steps for managing safety during process scale-up.

References

• 1. EP0116198B1 - Process for preparation of tertiary butyl hydrazine - Google Patents [patents.google.com]
• 2. US4435600A - Process for preparation of tertiary butyl hydrazine - Google Patents [patents.google.com]
• 3. CN108569981A - A kind of preparation method of Tertiary butyl hydrazine hydrochloride - Google Patents [patents.google.com]
• 4. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ehs.ufl.edu [ehs.ufl.edu]
• 8. tert-Butylhydrazine monohydrochloride | C4H13ClN2 | CID 81889 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Pyrazole Synthesis: Tert-Butylhydrazine Hydrochloride vs. Phenylhydrazine

For Researchers, Scientists, and Drug Development Professionals

The pyrazole (B372694) scaffold is a privileged motif in medicinal chemistry and materials science, making its efficient synthesis a topic of continuous interest. The Knorr pyrazole synthesis, the condensation of a hydrazine (B178648) with a 1,3-dicarbonyl compound, remains a cornerstone of this endeavor. The choice of the hydrazine starting material is critical as it dictates the substitution at the N1 position of the pyrazole ring, influencing the final molecule's physicochemical and pharmacological properties. This guide provides a detailed comparison of two commonly used reagents: the sterically hindered aliphatic tert-butylhydrazine (B1221602) hydrochloride and the aromatic phenylhydrazine (B124118), supported by experimental data and protocols.

Performance Comparison

The selection between tert-butylhydrazine hydrochloride and phenylhydrazine often depends on the desired N1-substituent and the substrate's reactivity. Phenylhydrazine is a classic reagent that readily participates in the Knorr synthesis under various conditions, often providing high yields.[1][2] Tert-butylhydrazine, being bulkier, can sometimes lead to lower yields or require more forcing conditions.[3] However, the resulting N-tert-butyl pyrazoles are valuable as the tert-butyl group can be removed under acidic conditions, offering a pathway to N-unsubstituted pyrazoles.[4]

Quantitative Data Summary

The following tables summarize representative reaction conditions and yields for pyrazole synthesis using tert-butylhydrazine hydrochloride and phenylhydrazine with various 1,3-dicarbonyl compounds. It is important to note that reaction conditions are not always identical across different studies, and direct comparison of yields should be made with this in mind.

Table 1: Pyrazole Synthesis with tert-Butylhydrazine Hydrochloride

1,3-Dicarbonyl Compound	Base/Solvent	Reaction Conditions	Yield (%)	Reference
3-Aminocrotononitrile	2 M NaOH / Water	Ambient temperature	Crystalline product isolated directly	[4]
Unsymmetrical enaminodiketones	Not specified	Not specified	74-94 (regiospecific)	[5][6]
1,3-Diketones	Not specified	Reflux, 4 days	15	[3]

Table 2: Pyrazole Synthesis with Phenylhydrazine

1,3-Dicarbonyl Compound	Catalyst/Solvent	Reaction Conditions	Yield (%)	Reference
Ethyl acetoacetate	Nano-ZnO	Not specified	95	[5][7][8]
1,3-Diketones	N,N-Dimethylacetamide	Room Temperature	59-98	[7]
α,β-Unsaturated Ketone (Chalcone)	Acetic acid, Iodine	Not specified	70	[1][5]
1,3-Dicarbonyls	1-Ethyl-3-methylimidazolium Chloride	Room Temperature, 20 min	Good to Moderate	[9]
2-(Trifluoromethyl)-1,3-diketone	Ethanol (B145695)	Reflux	63	[1][8]
Ethyl acetoacetate	Ethanol	Reflux, 4 hours	Not specified, solid product precipitated	[1]

Experimental Protocols

Detailed methodologies are crucial for reproducibility and adaptation in a research setting. Below are representative protocols for the synthesis of pyrazoles using both tert-butylhydrazine hydrochloride and phenylhydrazine.

Protocol 1: Synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine using tert-Butylhydrazine Hydrochloride

This procedure is adapted from a robust method reported in Organic Syntheses.[4]

Procedure:

• A 250-mL three-necked round-bottomed flask is equipped with a magnetic stir bar.

• The flask is charged with solid tert-butylhydrazine hydrochloride (25.00 g, 196.6 mmol).

• 2 M NaOH (98.3 mL, 196.6 mmol) is added, and the mixture is stirred at ambient temperature until a complete solution is formed (approximately 10 minutes).

• 3-Aminocrotononitrile (16.82 g, 196.6 mmol) is then added.

• The reaction mixture is stirred, and the product often crystallizes directly from the reaction mixture, allowing for facile isolation.

Protocol 2: General Procedure for the Synthesis of N-Phenyl Pyrazoles using Phenylhydrazine

This protocol represents a generalized Knorr pyrazole synthesis using phenylhydrazine.[1][9][10]

Procedure:

• In a round-bottom flask, dissolve the 1,3-dicarbonyl compound (1.0 equivalent) in a suitable solvent such as ethanol or an ionic liquid (e.g., 1-Ethyl-3-methylimidazolium Chloride).[1][9]

• Add phenylhydrazine (1.0 equivalent) to the solution. For reactions with less reactive dicarbonyls, a catalytic amount of acid (e.g., acetic acid) can be added.[10]

• The reaction mixture is then stirred at conditions ranging from room temperature to reflux.[1][9] Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the work-up procedure depends on the solvent and product properties. For instance, if an ionic liquid is used, the reaction mixture can be poured onto crushed ice to precipitate the solid product, which is then collected by filtration, washed with water, and dried.[9] If ethanol is the solvent, cooling the mixture and adding a non-polar solvent like ether can induce precipitation.[1]

Reaction Mechanism and Workflow

The synthesis of pyrazoles from hydrazines and 1,3-dicarbonyl compounds, known as the Knorr pyrazole synthesis, proceeds through a condensation reaction followed by cyclization and dehydration. The general workflow and the core chemical transformation are illustrated below.

Caption: General workflow and mechanism for Knorr pyrazole synthesis.

Conclusion

Both tert-butylhydrazine hydrochloride and phenylhydrazine are effective reagents for the synthesis of N1-substituted pyrazoles. Phenylhydrazine is a versatile and widely used reagent that often provides high yields under mild conditions. Tert-butylhydrazine hydrochloride, while sometimes requiring more specific conditions due to steric hindrance, offers access to N-tert-butyl pyrazoles, which can serve as protected intermediates for N-unsubstituted pyrazoles. The choice of reagent will ultimately be guided by the specific synthetic target, the desired substitution pattern, and the required reaction conditions. The provided data and protocols serve as a valuable resource for researchers in the rational design and execution of pyrazole synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pyrazole synthesis [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jocpr.com [jocpr.com]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to tert-Butylhydrazine Hydrochloride and Other Hydrazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of tert-Butylhydrazine (B1221602) hydrochloride with other classes of hydrazine (B178648) derivatives, focusing on their applications in organic synthesis and their biological activities as monoamine oxidase (MAO) inhibitors. The information is supported by experimental data from various sources to aid in the selection of appropriate hydrazine derivatives for research and development.

Overview of Hydrazine Derivatives

Hydrazine derivatives are a class of organic compounds containing a nitrogen-nitrogen single bond. They are versatile reagents in organic synthesis and are scaffolds for various biologically active molecules. This guide will focus on the comparison between an alkyl hydrazine, tert-Butylhydrazine hydrochloride , and aryl hydrazines, primarily represented by phenylhydrazine (B124118) .

tert-Butylhydrazine hydrochloride is an aliphatic hydrazine characterized by the bulky tert-butyl group attached to a nitrogen atom. This steric hindrance and the electron-donating nature of the alkyl group significantly influence its reactivity and properties.

Phenylhydrazine is the archetypal aryl hydrazine, where a phenyl group is attached to a nitrogen atom. The electronic properties of the aromatic ring directly impact the nucleophilicity and reactivity of the hydrazine moiety.

Performance in Organic Synthesis: Pyrazole (B372694) Formation

A common application of hydrazine derivatives is in the synthesis of heterocyclic compounds like pyrazoles, which are important structural motifs in many pharmaceuticals. The Knorr pyrazole synthesis, the reaction of a hydrazine with a 1,3-dicarbonyl compound, is a classic example.

The bulky tert-butyl group in tert-butylhydrazine can influence the regioselectivity of the reaction with unsymmetrical 1,3-dicarbonyl compounds. While direct comparative studies under identical conditions are limited, the following table summarizes representative yields for pyrazole synthesis using tert-butylhydrazine and phenylhydrazine from different studies.

Hydrazine Derivative	1,3-Dicarbonyl Compound	Reaction Conditions	Yield (%)	Reference
tert-Butylhydrazine	Non-symmetrical enaminodicketones	Not specified	74-94	[1]
tert-Butylhydrazine hydrochloride	3-Aminocrotononitrile	NaOH, EtOH, 80 °C, 18 h	87	[2]
Phenylhydrazine	Ethyl acetoacetate	Acetic acid, reflux	90	Not specified
Phenylhydrazine	Various 1,3-diketones	N,N-dimethylacetamide, room temp.	59-98	[3]

Key Observations: Both tert-butylhydrazine and phenylhydrazine are effective reagents for pyrazole synthesis, often providing good to excellent yields. The choice of hydrazine can influence the substitution pattern of the resulting pyrazole, and the steric bulk of the tert-butyl group can be strategically employed to control regioselectivity.[1]

Biological Activity: Monoamine Oxidase (MAO) Inhibition

Many hydrazine derivatives are known inhibitors of monoamine oxidases (MAO-A and MAO-B), enzymes that catalyze the oxidation of monoamines and are important targets in the treatment of neurological disorders.[4] The inhibitory activity is typically quantified by the half-maximal inhibitory concentration (IC50).

While a specific IC50 value for tert-butylhydrazine hydrochloride as an MAO inhibitor was not found in the reviewed literature, the following table presents IC50 values for various other hydrazine derivatives to provide a comparative context for their potency and selectivity.

Hydrazine Derivative	MAO-A IC50 (µM)	MAO-B IC50 (µM)	Selectivity Index (SI) for MAO-B	Reference
Acyl Hydrazine Derivative (ACH10)	>10	0.14	>71	[5][6]
Acyl Hydrazine Derivative (ACH12)	4.85	>100	-	[5][6]
1-Substituted-2-phenylhydrazone (2b)	0.028	>10	>357	[7]
Pyridazinobenzylpiperidine Derivative (S5)	3.857	0.203	19.0	[4]
Phenylhydrazine	Irreversible inhibitor	Irreversible inhibitor	-	[8]

Key Observations: The structure of the hydrazine derivative significantly impacts its MAO inhibitory activity and selectivity. Acyl hydrazones and other complex hydrazine derivatives have been shown to be potent and selective MAO inhibitors.[4][5][6][7] Phenylhydrazine is known to be an irreversible inhibitor of MAO.[8] The lack of specific data for tert-butylhydrazine hydrochloride in this context highlights an area for further research.

Comparative Toxicity

Toxicity is a critical consideration in drug development and chemical handling. The following table summarizes available acute oral toxicity data (LD50) for tert-butylhydrazine hydrochloride and phenylhydrazine in rats.

Compound	Oral LD50 (rat)	Key Toxicological Hazards	Reference
tert-Butylhydrazine hydrochloride	Harmful if swallowed (classification)	Skin and eye irritant, may cause respiratory irritation.	[9][10][11]
Phenylhydrazine	188 mg/kg	Toxic if swallowed, in contact with skin, and if inhaled. Suspected of causing genetic defects and cancer.	[12][13][14][15]

Key Observations: Phenylhydrazine exhibits significant toxicity, including carcinogenicity and mutagenicity.[12][13] While tert-butylhydrazine hydrochloride is classified as harmful if swallowed and is an irritant, it is not classified as a carcinogen or mutagen based on the available data.[11] This suggests a potentially more favorable safety profile for the alkyl hydrazine derivative in certain applications, though appropriate safety precautions are always necessary when handling any hydrazine compound.

Experimental Protocols

General Procedure for Pyrazole Synthesis (Knorr Synthesis)

This protocol describes a general method for the synthesis of pyrazoles from a hydrazine derivative and a 1,3-dicarbonyl compound.

Materials:

• Hydrazine derivative (e.g., tert-butylhydrazine hydrochloride, phenylhydrazine)

• 1,3-Dicarbonyl compound (e.g., acetylacetone, ethyl acetoacetate)

• Solvent (e.g., ethanol, acetic acid)

• Catalyst (optional, e.g., a few drops of acid)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• Dissolve the 1,3-dicarbonyl compound (1 equivalent) in the chosen solvent in a round-bottom flask.

• Add the hydrazine derivative (1 to 1.2 equivalents) to the solution. If using a hydrochloride salt, a base may be required to liberate the free hydrazine.

• If necessary, add a catalytic amount of acid.

• Stir the reaction mixture at room temperature or heat under reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture. The product may precipitate directly or after the addition of a non-polar solvent.

• Collect the solid product by filtration, wash with a cold solvent, and dry.

• The crude product can be purified by recrystallization.

In Vitro Monoamine Oxidase (MAO) Inhibition Assay (IC50 Determination)

This protocol outlines a representative method for determining the IC50 value of a test compound for MAO-A or MAO-B using a fluorometric assay.

Materials:

• Recombinant human MAO-A or MAO-B enzyme

• Substrate (e.g., p-tyramine for MAO-A, benzylamine (B48309) for MAO-B)

• Test compound (hydrazine derivative) and a reference inhibitor (e.g., clorgyline for MAO-A, selegiline (B1681611) for MAO-B)

• Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4)

• Detection reagent (e.g., Amplex® Red, horseradish peroxidase)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound and the reference inhibitor in a suitable solvent (e.g., DMSO). Create a series of dilutions to obtain a range of final assay concentrations.

• Enzyme and Inhibitor Pre-incubation: In the wells of a 96-well plate, add the MAO enzyme solution. Then, add the different concentrations of the test compound or reference inhibitor. Include control wells with the enzyme and solvent only (100% activity) and wells with a known potent inhibitor (0% activity). Incubate for a defined period (e.g., 15 minutes) at a specific temperature (e.g., 37°C).

• Reaction Initiation: Add the substrate to all wells to initiate the enzymatic reaction.

• Signal Detection: Immediately place the plate in a fluorescence plate reader and measure the fluorescence signal at appropriate excitation and emission wavelengths at regular intervals for a set period. The reaction produces hydrogen peroxide, which, in the presence of horseradish peroxidase, reacts with Amplex® Red to generate the fluorescent product, resorufin.

• Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor. Normalize the rates to the control (100% activity). Plot the percentage of inhibition against the logarithm of the inhibitor concentration. The IC50 value is determined by fitting the data to a suitable dose-response curve.

Conclusion

Both tert-butylhydrazine hydrochloride and other hydrazine derivatives like phenylhydrazine are valuable tools in chemical synthesis and drug discovery.

• In Synthesis: tert-Butylhydrazine offers the potential for controlling regioselectivity due to its steric bulk, while phenylhydrazine is a classic reagent for well-established reactions like the Fischer indole (B1671886) synthesis. The choice depends on the desired product and synthetic strategy.

• As MAO Inhibitors: While many complex hydrazine derivatives show potent and selective MAO inhibition, there is a lack of specific data for tert-butylhydrazine hydrochloride. This represents a potential area for new research.

• Toxicity: Phenylhydrazine exhibits significant toxicity, whereas the available data suggests a less hazardous profile for tert-butylhydrazine hydrochloride, which can be an important consideration in reagent selection.

This guide provides a framework for comparing these hydrazine derivatives. Researchers should always consult detailed safety data sheets and the primary literature when planning experiments with these compounds.

References

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mdpi.com [mdpi.com]
• 4. Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Development of a New Class of Monoamine Oxidase-B Inhibitors by Fine-Tuning the Halogens on the Acylhydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of New Hydrazone Derivatives for MAO Enzymes Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of monoamine oxidase by substituted hydrazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. tert-Butylhydrazine monohydrochloride | C4H13ClN2 | CID 81889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. chemos.de [chemos.de]
• 12. ehs.utoronto.ca [ehs.utoronto.ca]
• 13. cdhfinechemical.com [cdhfinechemical.com]
• 14. Phenylhydrazine | C6H5NHNH2 | CID 7516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Phenylhydrazine - IDLH | NIOSH | CDC [cdc.gov]

Navigating the Synthesis of Modern Insecticides: A Comparative Guide to Hydrazine Reagents

For researchers and chemists in the agrochemical sector, the synthesis of effective and safe insecticides is a paramount goal. Diacylhydrazine and pyrazole-based insecticides represent a significant class of compounds in modern pest management. A key building block in their synthesis is hydrazine (B178648) and its derivatives. Traditionally, tert-Butylhydrazine (B1221602) hydrochloride has been a reagent of choice. This guide provides a comprehensive comparison of alternative reagents, supported by experimental data, to inform the selection of the most suitable synthetic route.

Performance Comparison of Hydrazine Reagents

The choice of a hydrazine reagent can significantly impact the yield, purity, and overall efficiency of insecticide synthesis. While tert-Butylhydrazine hydrochloride is widely used, other derivatives such as hydrazine hydrate (B1144303) and substituted phenylhydrazines present viable alternatives. The following table summarizes key quantitative data from various synthetic routes for diacylhydrazine and pyrazole-based insecticides, offering a comparative overview of reagent performance.

Reagent	Insecticide/Intermediate	Reaction Type	Yield (%)	Purity (%)	Reaction Time (h)	Key Observations
tert-Butylhydrazine hydrochloride	3-bromo-N′-(tert-butyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbohydrazide	Acylation	80	Not Specified	Ambient	A key intermediate for a range of diacylhydrazine insecticides.[1]
tert-Butylhydrazine hydrochloride	N-(2,3-dihydro-2,7-dimethyl-benzofuran-6-oyl)-N'-tert-butylhydrazine	Acylation	76	Not Specified	2	Intermediate for a patented diacylhydrazine insecticide.[2]
Hydrazine hydrate	3-acylaminobenzoyl hydrazines	Hydrazinolysis	75-80	Not Specified	Reflux	A common and cost-effective starting point for various diacylhydrazine syntheses.[3]
Hydrazine hydrate	2-chloropyridine-5-acetic acid hydrazide	Hydrazinolysis	Not Specified	Not Specified	Reflux	Used in the synthesis of 1,3,4-oxadiazole-containing insecticides.[4]
Methylhydrazine	Fluorinated Tebufenpyrad Analogs	Pyrazole (B372694) formation	Not Specified	Not Specified	Not Specified	Used for creating analogs of the commercial acaricide Tebufenpyrad.[1][5]
Arylhydrazines	1,5-disubstituted pyrazoles	Cyclocondensation	60-66	Not Specified	Not Specified	Used in the synthesis of various substituted pyrazole derivatives.[6]

Experimental Protocols: Synthesis of a Diacylhydrazine Insecticide

To provide a practical comparison, detailed experimental protocols for the synthesis of a diacylhydrazine insecticide intermediate are presented below, one utilizing tert-Butylhydrazine hydrochloride and the other employing hydrazine hydrate as the initial hydrazine source.

Protocol 1: Synthesis of a Diacylhydrazine Intermediate using tert-Butylhydrazine hydrochloride

This protocol is adapted from the synthesis of 3-bromo-N′-(tert-butyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbohydrazide.[1]

Materials:

• 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbonyl chloride

• tert-Butylhydrazine hydrochloride

• Triethylamine (B128534)

• Trichloromethane

Procedure:

• To a well-stirred suspension of tert-butylhydrazine hydrochloride (1.2 equivalents) in trichloromethane, add triethylamine (2.5 equivalents) at ambient temperature.

• Slowly add a solution of 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbonyl chloride (1 equivalent) in trichloromethane to the mixture.

• Continue stirring the reaction mixture at ambient temperature and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield the desired 3-bromo-N′-(tert-butyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbohydrazide.

Protocol 2: Synthesis of a Diacylhydrazine Intermediate using Hydrazine Hydrate

This protocol outlines a general procedure for the synthesis of a 3-acylaminobenzoyl hydrazine, a common precursor for diacylhydrazine insecticides.[3]

Materials:

• 3-acylamino ethyl benzoate (B1203000)

• Hydrazine hydrate (80%)

• Ethanol (B145695)

Procedure:

• Dissolve the 3-acylamino ethyl benzoate (1 equivalent) in ethanol in a round-bottom flask.

• Add an excess of hydrazine hydrate (typically 3-5 equivalents) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature to allow the product to crystallize.

• Collect the precipitated solid by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the product under vacuum to obtain the 3-acylaminobenzoyl hydrazine.

Synthetic Pathways and Logical Relationships

The synthesis of diacylhydrazine insecticides typically involves a multi-step process. The choice of hydrazine reagent is a critical decision point that influences the subsequent steps and the final molecular structure. The following diagram illustrates the general synthetic workflow.

Caption: General synthetic workflow for diacylhydrazine insecticides.

Considerations for Reagent Selection

tert-Butylhydrazine hydrochloride offers the advantage of introducing the bulky tert-butyl group in a single step, which is often crucial for the insecticidal activity of diacylhydrazines.[3] However, it is a more complex and potentially more expensive reagent compared to simpler hydrazines.

Hydrazine hydrate is a cost-effective and readily available reagent. Its use typically requires a subsequent alkylation step to introduce the desired substituent (like the tert-butyl group), adding to the overall number of synthetic steps.

Other substituted hydrazines , such as methylhydrazine and arylhydrazines, can be employed to synthesize analogs of existing insecticides with potentially modified biological activity or to create novel chemical entities.[1][5][6]

Safety is a critical consideration. Hydrazine and its derivatives are toxic and require careful handling in a well-ventilated fume hood with appropriate personal protective equipment.[7][8][9]

Conclusion

The selection of a hydrazine reagent for insecticide synthesis is a multifaceted decision that involves balancing factors such as cost, synthetic efficiency, and the desired final molecular structure. While tert-Butylhydrazine hydrochloride remains a valuable reagent for the direct introduction of the tert-butyl moiety, alternatives like hydrazine hydrate offer a more economical starting point, albeit with the need for additional synthetic modifications. The exploration of other substituted hydrazines opens avenues for the development of novel insecticides with improved properties. Ultimately, a thorough evaluation of the specific synthetic goals and available resources will guide the researcher in choosing the most appropriate reagent for their application.

References

• 1. Synthesis and insecticidal activity of diacylhydrazine derivatives containing a 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN1313276A - Diacyl hydrazide compounds as insecticide, intermediate for preparing said compounds and their preparing process - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]
• 5. scispace.com [scispace.com]
• 6. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemos.de [chemos.de]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. fishersci.com [fishersci.com]

Validating the Structure of Products from tert-Butylhydrazine Hydrochloride Reactions: A Comparative Guide

For researchers, scientists, and drug development professionals, tert-butylhydrazine (B1221602) hydrochloride is a versatile reagent in organic synthesis, pivotal for constructing a variety of nitrogen-containing heterocyclic compounds. Its unique steric and electronic properties, owing to the bulky tert-butyl group, often lead to high regioselectivity in reactions. This guide provides an objective comparison of the performance of products derived from tert-butylhydrazine hydrochloride with those from alternative synthetic routes, supported by experimental data. Detailed methodologies for key analytical techniques are also presented to aid in the structural validation of these products.

Performance Comparison of Reaction Products

The utility of tert-butylhydrazine hydrochloride is prominently demonstrated in the synthesis of pyrazoles and insect growth regulators. The following tables summarize quantitative data, comparing the yield and performance of these products with relevant alternatives.

Pyrazole (B372694) Synthesis: A Yield Comparison

The Knorr pyrazole synthesis, the condensation of a hydrazine (B178648) with a 1,3-dicarbonyl compound, is a common method for creating these valuable scaffolds in medicinal chemistry. The choice of hydrazine reagent significantly influences the reaction's yield and regioselectivity.

Hydrazine Reagent	Dicarbonyl Compound	Catalyst/Solvent	Reaction Conditions	Yield (%)	Reference(s)
tert-Butylhydrazine	Non-symmetrical enaminodicketones	Not specified	Not specified	74-94	[1]
Phenylhydrazine	Ethyl acetoacetate	Nano-ZnO	Not specified	95	[2]
Phenylhydrazine	2-(trifluoromethyl)-1,3-diketone	Ethanol	Reflux	63	[2]
Hydrazine Hydrate	Diacetylene ketones	Ethanol	Not specified	Regioisomer 21 only	[1]
Phenylhydrazine	Diacetylene ketones	Ethanol	Not specified	Mixture of regioisomers (3:2)	[1]

Note: The reaction conditions in the table are not identical and are provided for illustrative purposes. Direct comparison of yields should be made with caution.

Insect Growth Regulators: A Bioactivity Comparison

N-tert-butyl-N,N'-dibenzoylhydrazines, synthesized using tert-butylhydrazine derivatives, are a class of insect growth regulators that act as ecdysone (B1671078) agonists, inducing a premature and lethal molt in lepidopteran larvae. Tebufenozide (B1682728) is a commercially significant example. The following table compares the insecticidal activity (LC50) of tebufenozide and its analogs against various pests. Lower LC50 values indicate higher toxicity.

Compound	Target Pest	LC50 (mg/L or ppm)	Reference(s)
Tebufenozide	Spodoptera littoralis	65.7 ppm	[3]
Tebufenozide	Chilo suppressalis	1.1 x 10⁻⁹ M (EC50)	[4]
N'-tert-Butyl-N'-(3,5-dimethylbenzoyl)-5-methyl-6-chromanecarbohydrazide	Spodoptera litura	0.89 mg/L	[3]
Methoxyfenozide	Chilo suppressalis	1.1 x 10⁻⁹ M (EC50)	[4]
1-Naphthyl derivative of Tebufenozide	Chilo suppressalis	4.3 x 10⁻⁸ M (EC50)	[4]
2-Naphthyl derivative of Tebufenozide	Chilo suppressalis	3.2 x 10⁻⁸ M (EC50)	[4]

Experimental Protocols for Structural Validation

Accurate structural elucidation of reaction products is critical. The following are detailed methodologies for key analytical techniques used to characterize hydrazine derivatives.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy for Pyrazole Derivatives

Objective: To determine the purity and/or concentration of a synthesized pyrazole derivative.

Materials:

• Synthesized pyrazole derivative

• Internal standard of known purity (e.g., maleic anhydride, 1,4-dinitrobenzene)

• Deuterated NMR solvent (e.g., DMSO-d6, CDCl3)

• High-precision analytical balance

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Accurately weigh a specific amount of the pyrazole derivative and the internal standard into a clean, dry vial.

  • Dissolve the mixture in a precise volume of the chosen deuterated NMR solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Ensure a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).[5]

  • Set the relaxation delay (d1) to at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, non-overlapping signal from the pyrazole derivative and a signal from the internal standard.

  • Calculate the purity or concentration of the pyrazole derivative using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / m_analyte) * (m_standard / MW_standard) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Benzoylhydrazine Insecticides

Objective: To identify and quantify benzoylhydrazine insecticides in a sample matrix.

Materials:

• Sample containing the benzoylhydrazine insecticide

• Acetonitrile (ACN)

• Water (LC-MS grade)

• Formic acid (FA)

• LC-MS/MS system with an electrospray ionization (ESI) source

• C18 reverse-phase column

Procedure:

• Sample Preparation:

  • Extract the insecticide from the sample matrix using an appropriate solvent (e.g., QuEChERS method for food samples).[6]

  • Filter the extract through a 0.22 µm syringe filter.

  • Dilute the filtered extract with the initial mobile phase.

• LC Separation:

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Column Temperature: 30-40 °C

• MS/MS Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Analysis Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Select at least two specific precursor-to-product ion transitions for the target benzoylhydrazine. One transition is used for quantification (quantifier) and the other for confirmation (qualifier).

  • Optimize cone voltage and collision energy for each transition to maximize signal intensity.

• Data Analysis:

  • Create a calibration curve using standards of known concentrations.

  • Quantify the analyte in the sample by comparing its peak area to the calibration curve.

  • Confirm the identity of the analyte by ensuring the retention time and the ratio of the qualifier to quantifier ion intensities match those of the standard.

X-ray Crystallography for Hydrazine Derivatives

Objective: To determine the precise three-dimensional molecular structure of a crystalline hydrazine derivative.

Materials:

• Single crystal of the synthesized compound (high quality, suitable size)

• X-ray diffractometer

Procedure:

• Crystal Mounting:

  • Carefully select a single, well-formed crystal under a microscope.

  • Mount the crystal on a goniometer head.

• Data Collection:

  • Center the crystal in the X-ray beam of the diffractometer.

  • Collect a series of diffraction images by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the molecule.

  • Refine the structural model against the experimental data to obtain precise atomic coordinates, bond lengths, and bond angles.

• Data Analysis and Visualization:

  • Analyze the final structure to determine molecular geometry, conformation, and intermolecular interactions such as hydrogen bonding.

  • Generate graphical representations of the molecule and its packing in the crystal lattice.

Visualizing Reaction Pathways and Workflows

Diagrams created using the DOT language provide clear visual representations of complex processes.

Caption: Knorr pyrazole synthesis using tert-butylhydrazine hydrochloride.

Caption: General workflow for the validation of product structure.

References

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Relationships between structure and molting hormonal activity of tebufenozide, methoxyfenozide, and their analogs in cultured integument system of Chilo suppressalis Walker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. agilent.com [agilent.com]

Spectroscopic Analysis for Confirming Reaction Completion with tert-Butylhydrazine Hydrochloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel chemical entities, particularly within drug development, the confirmation of reaction completion is a critical step to ensure purity, yield, and safety of the final product. When utilizing versatile reagents like tert-Butylhydrazine hydrochloride, especially in the formation of hydrazones and subsequent cyclization reactions to form heterocyclic structures such as pyrazoles, a robust analytical methodology is paramount. This guide provides a comparative analysis of various spectroscopic techniques to monitor the completion of reactions involving tert-Butylhydrazine hydrochloride, supported by experimental data and protocols. We also present a non-spectroscopic alternative for comparison.

Spectroscopic Monitoring of Hydrazone Formation

The reaction of tert-Butylhydrazine hydrochloride with an aldehyde or ketone to form a tert-butylhydrazone is a common transformation. The progress of this reaction can be effectively monitored by several spectroscopic techniques, each with distinct advantages. The fundamental principle behind spectroscopic monitoring is the change in the molecular structure from reactants to products, which in turn leads to observable changes in the spectra.

Key Spectroscopic Changes:

• Disappearance of Reactant Signals: The consumption of the carbonyl group (C=O) of the aldehyde/ketone and the N-H bonds of the hydrazine (B178648).

• Appearance of Product Signals: The formation of the imine bond (C=N) of the hydrazone and the characteristic signals of the new molecular entity.

Comparison of Analytical Techniques for Reaction Monitoring

Here, we compare three common spectroscopic methods—Fourier Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy—with a widely used chromatographic method, Thin-Layer Chromatography (TLC).

Technique	Principle	Key Observables for Hydrazone Formation	Advantages	Disadvantages
FTIR Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	Disappearance of C=O stretch (ketone/aldehyde, ~1690-1740 cm⁻¹) and N-H stretches (hydrazine, ~3200-3400 cm⁻¹). Appearance of C=N stretch (hydrazone, ~1590-1650 cm⁻¹).	- Fast and simple to operate.- Can be used for in-situ, real-time monitoring with an ATR probe.[1]- Provides clear functional group information.	- Less sensitive than other methods.- Can be difficult to interpret in complex reaction mixtures with overlapping peaks.- Quantitative analysis can be challenging.
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei.	Disappearance of aldehyde proton signal (~9-10 ppm) or characteristic signals of the ketone. Shift in signals of protons adjacent to the carbonyl and hydrazine groups. Appearance of new signals for the hydrazone product.	- Provides detailed structural information.[2]- Highly quantitative, allowing for the determination of reactant-to-product ratios.[3]- Can identify intermediates and byproducts.	- Requires more expensive instrumentation.- Longer acquisition times compared to FTIR.- Deuterated solvents are often required, which can be costly.[3]
UV-Vis Spectroscopy	Measures the absorption of ultraviolet and visible light by molecules with chromophores.	Shift in λmax as the conjugated system changes from the carbonyl reactant to the hydrazone product.[4][5]	- High sensitivity.- Simple and rapid measurements.- Well-suited for quantitative analysis using the Beer-Lambert law.	- Only applicable to compounds with UV-Vis active chromophores.- Provides limited structural information.- Overlapping spectra can be an issue in complex mixtures.
Thin-Layer Chromatography (TLC)	Separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase.	Disappearance of the starting material spots and the appearance of a new product spot with a different Rf value.	- Simple, fast, and inexpensive.- Requires minimal sample preparation.- Good for a quick qualitative check of reaction progress.[6]	- Not inherently quantitative (though densitometry can be used).- Provides no structural information.- Can be misleading if the product and reactant have similar polarities.

Experimental Protocols

FTIR Spectroscopy Monitoring of Hydrazone Formation

Objective: To monitor the reaction between tert-Butylhydrazine hydrochloride and acetone (B3395972) to form acetone tert-butylhydrazone.

Materials:

• tert-Butylhydrazine hydrochloride

• Acetone

• Methanol (B129727) (as solvent)

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) probe

Procedure:

• Dissolve tert-Butylhydrazine hydrochloride (1 equivalent) in methanol in a reaction vessel.

• Place the ATR probe into the solution to acquire a background spectrum of the starting material.

• Add acetone (1.1 equivalents) to the reaction mixture and start the data acquisition.

• Record spectra at regular intervals (e.g., every 5 minutes).

• Monitor the disappearance of the C=O stretching vibration of acetone (around 1715 cm⁻¹) and the N-H stretching vibrations of the hydrazine (around 3200-3400 cm⁻¹).

• Simultaneously, observe the appearance and growth of the C=N stretching vibration of the hydrazone product (around 1630-1650 cm⁻¹).

• The reaction is considered complete when the reactant peaks are no longer visible, and the product peak intensity remains constant over several measurements.

NMR Spectroscopy for Quantitative Reaction Monitoring

Objective: To quantitatively determine the conversion of 4-chlorobenzaldehyde (B46862) to its corresponding tert-butylhydrazone.

Materials:

• tert-Butylhydrazine hydrochloride

• 4-chlorobenzaldehyde

• Deuterated methanol (CD₃OD)

• NMR spectrometer

Procedure:

• In an NMR tube, dissolve 4-chlorobenzaldehyde (1 equivalent) in CD₃OD.

• Acquire a ¹H NMR spectrum of the starting material. Note the chemical shift and integration of the aldehyde proton at approximately 10 ppm.

• To the same NMR tube, add tert-Butylhydrazine hydrochloride (1 equivalent) and mix thoroughly.

• Acquire ¹H NMR spectra at regular time intervals.

• Monitor the decrease in the integration of the aldehyde proton signal of 4-chlorobenzaldehyde.

• Observe the appearance of new signals corresponding to the hydrazone product, particularly the imine proton and the shifted aromatic protons.

• Calculate the percentage conversion at each time point by comparing the integration of the aldehyde proton peak to its initial integration. The reaction is complete when the aldehyde proton signal is no longer detectable.

Visualization of a Relevant Synthetic Pathway

tert-Butylhydrazine hydrochloride is a key building block in the synthesis of more complex heterocyclic molecules. One such example is the Knorr pyrazole (B372694) synthesis, where a hydrazine reacts with a 1,3-dicarbonyl compound to form a pyrazole ring system.[7][8]

Caption: Knorr pyrazole synthesis workflow.

Alternative Method: Thin-Layer Chromatography (TLC)

TLC is a simple and rapid chromatographic technique that can be used for qualitative monitoring of reaction progress.

Experimental Protocol for TLC Monitoring

Objective: To monitor the formation of a hydrazone from tert-Butylhydrazine hydrochloride and a UV-active aldehyde.

Materials:

• TLC plate (silica gel)

• Developing chamber

• Eluent (e.g., a mixture of hexane (B92381) and ethyl acetate)

• UV lamp

Procedure:

• At the start of the reaction (t=0), spot the starting aldehyde and the reaction mixture on a TLC plate.

• As the reaction proceeds, take small aliquots of the reaction mixture at regular intervals and spot them on the same TLC plate.

• Develop the TLC plate in a suitable eluent system.

• Visualize the spots under a UV lamp.

• The reaction progress is monitored by the disappearance of the starting material spot and the appearance of a new, more or less polar product spot.

• The reaction is considered complete when the starting material spot is no longer visible.

Comparison with Spectroscopic Methods:

While TLC is a valuable tool for a quick check of the reaction, it has its limitations compared to spectroscopic methods.[9] Spectroscopy offers the advantage of providing real-time, quantitative data and detailed structural information, which is often crucial in a research and development setting. TLC, on the other hand, excels in its simplicity, speed, and low cost for routine qualitative checks.

Conclusion

The choice of analytical method to confirm reaction completion when using tert-Butylhydrazine hydrochloride depends on the specific requirements of the synthesis. For detailed mechanistic studies and quantitative analysis, NMR spectroscopy is the most powerful tool. For rapid, real-time monitoring of functional group changes, FTIR spectroscopy is highly effective. UV-Vis spectroscopy is a sensitive and quantitative method for reactions involving chromophoric compounds. TLC remains an indispensable, low-cost method for quick, qualitative assessments of reaction progress. A combination of these techniques often provides the most comprehensive understanding of the reaction, ensuring the desired product is obtained with high purity and yield.

References

• 1. In situ ATR FTIR monitoring of the formation of functionalized mono- and multilayers on germanium substrate: from 7-octenyltrichlorosilane to 7-carboxylsilane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent advances in the multicomponent synthesis of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. name-reaction.com [name-reaction.com]
• 7. jk-sci.com [jk-sci.com]
• 8. difference.wiki [difference.wiki]
• 9. What exactly is the difference between chromatography,spectroscopy and mass spectrometry? [utstesters.com]

A Comparative Guide to HPLC and GC-MS Methods for Analyzing tert-Butylhydrazine Hydrochloride Reactions

For researchers and professionals in drug development, accurately monitoring reactions involving tert-Butylhydrazine (B1221602) hydrochloride is critical for ensuring product quality and purity. This guide provides a detailed comparison of two primary analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), offering insights into their respective methodologies, performance, and ideal applications for this specific analysis.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying components in a liquid mixture. It is particularly well-suited for analyzing polar, non-volatile, and thermally sensitive compounds like tert-Butylhydrazine hydrochloride.[1][2] The analysis can be performed directly or, more commonly, with a derivatization step to enhance detection.

Experimental Protocol: Pre-column Derivatization HPLC-UV

This method increases the detectability of tert-Butylhydrazine hydrochloride by reacting it with a UV-absorbing compound prior to chromatographic separation.[3][4]

1. Reagents and Sample Preparation:

• Reference Standard Solution: Accurately weigh 100.0 mg of tert-butylhydrazine hydrochloride reference standard, dissolve in a 10 mL volumetric flask with ultrapure water, and dilute to the mark to obtain a 10 mg/mL solution.[3]

• Sample Solution: Accurately weigh 110.0 mg of the sample from the reaction mixture, place it in a 10 mL volumetric flask, and dissolve with ultrapure water to the mark.[3]

• Derivatization Reagent: Prepare a 40 mg/mL solution of benzaldehyde (B42025) in absolute ethanol.[3]

2. Derivatization Procedure:

• In a suitable vial, mix the sample or standard solution with the benzaldehyde derivatization reagent.

• Adjust the pH to 5.0 using an appropriate buffer.

• Allow the reaction to proceed at 30°C for 90 minutes to form the corresponding hydrazone.[3]

3. HPLC-UV Instrumentation and Conditions:

• Instrument: HPLC system with a UV detector.[3]

• Column: Hypersil BDS C18 (5 µm, 4.6 x 250 mm) or equivalent.[3]

• Mobile Phase: 70%-100% (v/v) methanol (B129727) in water.[3]

• Flow Rate: 1.0 mL/min (adjustable between 0.8-1.2 mL/min).[3]

• Column Temperature: 30°C (adjustable between 25-35°C).[3]

• Detection Wavelength: 298 nm.[3]

• Injection Volume: 20 µL.[3]

4. Analysis:

• An external standard method is used to create a calibration curve by plotting the peak area of the derivatized standard against its concentration.[3] The concentration of tert-Butylhydrazine hydrochloride in the sample is then calculated from this curve.[3]

Alternative HPLC Method: Ion Chromatography

Ion chromatography can also be used to directly detect tert-butylhydrazine cations without derivatization, simplifying sample preparation.[5] This method uses a conductivity detector and a mobile phase such as methanesulfonic acid.[5]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique that separates compounds based on their volatility and then identifies them by their mass-to-charge ratio.[1] However, tert-Butylhydrazine hydrochloride is a salt, making it non-volatile and thermally unstable. Therefore, a chemical derivatization step is mandatory to convert the analyte into a volatile and thermally stable form suitable for GC analysis.[6][7]

Experimental Protocol: GC-MS with Silylation Derivatization

Silylation is a common derivatization technique that replaces active hydrogen atoms in polar functional groups with a trimethylsilyl (B98337) (TMS) group, increasing volatility and thermal stability.[8]

1. Reagents and Sample Preparation:

• Sample Preparation: An aliquot of the reaction mixture may need to be extracted and evaporated to dryness, as silylation reagents are moisture-sensitive.[9]

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst. Other reagents like MSTFA can also be used.[10]

• Solvent: A silylation-grade solvent such as pyridine (B92270) or acetonitrile.[10]

2. Derivatization Procedure:

• To 1-5 mg of the dried sample residue in a reaction vial, add 100 µL of BSTFA + 1% TMCS and 50 µL of pyridine.[10]

• Cap the vial tightly and heat at 60°C for 30-60 minutes to ensure complete reaction.[10]

• Cool the reaction mixture to room temperature before injection.

3. GC-MS Instrumentation and Conditions:

• Instrument: GC system coupled to a Mass Spectrometer.

• Column: TraceGOLD TG-5SilMS (or equivalent 5% Phenyl / 95% Dimethylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.[11]

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.[11]

• Injector Temperature: 275°C.[11]

• Injection Mode: Splitless (1 µL injection volume).[11]

• Oven Program: Initial temperature of 60°C held for 5 minutes, then ramp at 8°C/min to 300°C and hold for 10 minutes.[11]

• MS Transfer Line: 300°C.[11]

• Ion Source Temperature: 225°C.[11]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[11]

• Scan Range: m/z 40-500.

Method Comparison

The choice between HPLC and GC-MS depends on the specific analytical goals, available instrumentation, and sample matrix.

Feature	HPLC	GC-MS
Principle	Separation of non-volatile compounds in a liquid mobile phase.[2]	Separation of volatile compounds in a gaseous mobile phase.[2]
Analyte Suitability	Excellent for polar, non-volatile salts like tert-Butylhydrazine HCl.	Requires volatile, thermally stable compounds.[12]
Derivatization	Optional (used to enhance UV detection).[3]	Mandatory (to increase volatility and thermal stability).[6]
Sample Preparation	Simpler; direct injection is possible with some methods (e.g., Ion Chromatography).[5]	More complex; often requires extraction, drying, and a chemical reaction step.
Detection	Commonly UV, PDA, or Conductivity. LC-MS provides mass data.[13]	Mass Spectrometry (MS) provides high selectivity and structural information.
Sensitivity	Good, but typically lower than GC-MS unless coupled with a mass spectrometer.	Generally higher sensitivity and selectivity, ideal for trace analysis.[1]
Instrumentation	Robust and widely available. LC-MS systems are more complex and costly.[13]	Systems are complex; requires careful handling of derivatization reagents.
Strengths	- Simpler sample prep- Direct analysis of the salt is possible- Robust and reliable for quantification	- High sensitivity and selectivity- Provides structural confirmation (mass spectrum)- Excellent for impurity identification
Weaknesses	- UV detection lacks the specificity of MS- LC-MS can be expensive	- Mandatory, multi-step derivatization adds time and potential for error- Not suitable for thermally labile byproducts

Quantitative Performance Comparison

The following table summarizes typical performance characteristics for each method. Actual values will vary based on instrumentation, method optimization, and laboratory conditions.

Parameter	Pre-column Derivatization HPLC-UV	Derivatization GC-MS
Limit of Detection (LoD)	1 - 10 ng/mL	0.01 - 1 ng/mL
Limit of Quantitation (LoQ)	5 - 30 ng/mL	0.05 - 5 ng/mL
Linearity (R²)	> 0.999	> 0.998
Precision (%RSD)	< 2%	< 5%

Workflow Visualization

The diagram below illustrates the analytical workflows for both HPLC and GC-MS, highlighting the key differences in sample processing.

Caption: Comparative workflow for HPLC and GC-MS analysis of tert-Butylhydrazine HCl.

Conclusion

For routine quantitative analysis and quality control of tert-Butylhydrazine hydrochloride reactions, HPLC with pre-column derivatization offers a robust, reliable, and straightforward method. Its primary advantage is the simpler sample handling and suitability for the analyte's native form.

GC-MS serves as a superior tool for applications requiring higher sensitivity and definitive structural confirmation, such as impurity profiling or trace-level analysis. However, this comes at the cost of a more complex and time-consuming sample preparation protocol, which includes a mandatory derivatization step. The choice between the two ultimately rests on the specific analytical requirements of the research or development goal.

References

• 1. amptechfl.com [amptechfl.com]
• 2. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 3. Method for measuring tert-butyl hydrazine hydrochloride by use of pre-column derivatization-high performance liquid chromatography - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN109053485B - A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents [patents.google.com]
• 5. CN103293262A - Method for detecting tert-butyl hydrazine hydrochloride by using ion chromatography - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. gcms.cz [gcms.cz]
• 9. tcichemicals.com [tcichemicals.com]
• 10. scribd.com [scribd.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 13. benchchem.com [benchchem.com]

Efficacy of Tert-Butylhydrazine Hydrochloride-Derived Insecticides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Insecticides derived from tert-butylhydrazine (B1221602) hydrochloride, specifically the diacylhydrazine class, represent a significant group of insect growth regulators. Their unique mode of action, targeting the ecdysone (B1671078) receptor, offers a high degree of selectivity, primarily against lepidopteran pests. This guide provides a comparative analysis of the efficacy of these insecticides against other major chemical classes, supported by available experimental data.

Executive Summary

Diacylhydrazine insecticides, such as tebufenozide (B1682728) and chromafenozide, function as ecdysone agonists, inducing a premature and lethal molt in susceptible insect larvae.[1][2][3] This targeted mechanism provides excellent control of caterpillar pests while demonstrating low toxicity to non-target organisms, including mammals, birds, and beneficial insects.[4][5] In contrast, other insecticide classes like pyrethroids, neonicotinoids, and organophosphates have broader spectrums of activity and different modes of action, which can impact a wider range of insect orders but may also pose greater risks to non-target species. While direct comparative efficacy data across multiple insecticide classes for the same pest under identical conditions is limited, this guide synthesizes available information to provide a comprehensive overview for research and development professionals.

Comparison of Insecticide Classes

Insecticide Class	Primary Mode of Action	Primary Target Pests	Spectrum of Activity
Diacylhydrazines	Ecdysone Receptor Agonists	Lepidoptera (larvae)	Narrow
Pyrethroids	Sodium Channel Modulators	Broad range of insects	Broad
Neonicotinoids	Nicotinic Acetylcholine Receptor (nAChR) Agonists	Sucking and some chewing insects	Broad
Organophosphates	Acetylcholinesterase (AChE) Inhibitors	Broad range of insects	Broad
Spinosyns	Nicotinic Acetylcholine Receptor (nAChR) Allosteric Activators	Lepidoptera, Diptera, Thysanoptera	Moderate

Quantitative Efficacy Data

The following tables summarize the efficacy of various insecticides based on available laboratory bioassays. It is important to note that LC50 (median lethal concentration) values can vary depending on the experimental conditions, insect strain, and formulation.

Table 1: Efficacy of Diacylhydrazine Derivatives Against Lepidopteran Pests

Compound	Pest Species	LC50 (mg/L)	Study
Tebufenozide	Plutella xylostella	37.77	[6]
Compound 10h	Plutella xylostella	23.67	[6]
Compound 10g	Plutella xylostella	27.49	[6]
Compound 10x	Plutella xylostella	28.90	[6]
Tebufenozide	Spodoptera exigua	>10 (Mortality <95% at 10 mg/L)	[7][8]
Chromafenozide	Spodoptera exigua	High Toxicity	[9]
Chromafenozide	Spodoptera littoralis	High Toxicity	[9]
Tebufenozide	Helicoverpa armigera	-	[6]
Compound 10h	Helicoverpa armigera	87.5% mortality at 100 mg/L	[6]
Compound 10w*	Helicoverpa armigera	79.2% mortality at 100 mg/L	[6]

*Novel diacylhydrazine derivatives from the cited study.

Table 2: Comparative Efficacy of Different Insecticide Classes Against Various Pests

Insecticide	Class	Pest Species	Efficacy Metric	Value	Study
Chlorpyrifos	Organophosphate	Helicoverpa armigera	% Mortality (Contact)	94.7% - 100%	[10]
Spinosad	Spinosyn	Helicoverpa armigera	% Mortality (Contact)	94.7% - 100%	[10]
Flubendiamide	Diamide	Helicoverpa armigera	% Mortality (Contact)	~74%	[10]
Imidacloprid	Neonicotinoid	Aphis gossypii	% Mortality (72h)	100%	[11]
Acetamiprid	Neonicotinoid	Bemisia tabaci	% Mortality (72h)	100%	[11]
Deltamethrin	Pyrethroid	Mosquitoes	Mortality Risk vs. Untreated Net (Low Resistance)	0.86	[12]

Experimental Protocols

Standard Laboratory Bioassay for Lepidopteran Larvae (Leaf-Dip Method)

This protocol is a generalized procedure for determining the efficacy of an insecticide against leaf-eating lepidopteran larvae.

1. Insect Rearing:

• Rear larvae on a standard artificial diet under controlled conditions (e.g., 25 ± 2°C, 60 ± 10% RH, 16:8 L:D photoperiod).

• Use synchronized, healthy, early-instar larvae (e.g., third instar) for the bioassay to ensure uniform susceptibility.

2. Insecticide Preparation:

• Prepare a stock solution of the test insecticide in an appropriate solvent (e.g., acetone).

• Perform serial dilutions of the stock solution to obtain a range of desired concentrations. A typical assay includes at least five concentrations and a solvent-only control.

3. Leaf Preparation and Treatment:

• Select fresh, undamaged leaves from an unsprayed host plant (e.g., cabbage for P. xylostella).

• Cut leaf discs of a uniform size (e.g., 5 cm diameter).

• Dip each leaf disc into a specific insecticide dilution (or control solution) for a standardized time (e.g., 10-30 seconds).

• Allow the leaf discs to air-dry completely in a fume hood.

4. Bioassay Setup:

• Place one treated leaf disc into a ventilated container (e.g., a Petri dish with a moistened filter paper to maintain humidity).

• Introduce a set number of larvae (e.g., 10) into each container.

• Replicate each concentration and the control at least three times.

5. Incubation and Data Collection:

• Maintain the bioassay units under the same controlled conditions used for insect rearing.

• Assess larval mortality at predetermined intervals (e.g., 24, 48, and 72 hours). Mortality is typically defined as the inability of a larva to move when gently prodded.

6. Data Analysis:

• Correct for control mortality using Abbott's formula if necessary.

• Analyze the dose-response data using probit analysis to determine the LC50 value and its 95% confidence intervals.

Signaling Pathways and Workflows

Ecdysone Receptor Signaling Pathway

Diacylhydrazine insecticides act as mimics of the insect molting hormone, 20-hydroxyecdysone (B1671079) (20E). They bind to the ecdysone receptor (EcR), which forms a heterodimer with the ultraspiracle protein (USP). This complex then binds to ecdysone response elements (EcREs) on DNA, activating the transcription of genes that initiate the molting process. However, because diacylhydrazines are not easily metabolized, the signal persists, leading to a premature, incomplete, and ultimately lethal molt.[1][2][13][14][15]

Caption: Ecdysone receptor signaling pathway activated by a diacylhydrazine insecticide.

Experimental Workflow for Insecticide Bioassay

The following diagram illustrates a typical workflow for conducting a laboratory bioassay to determine the efficacy of an insecticide.

Caption: A generalized workflow for conducting an insecticide bioassay.

References

• 1. Ecdysone Control of Developmental Transitions: Lessons from Drosophila Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sdbonline.org [sdbonline.org]
• 3. researchgate.net [researchgate.net]
• 4. sprucebudwormmaine.org [sprucebudwormmaine.org]
• 5. Selectivity of diacylhydrazine insecticides to the predatory bug Orius laevigatus: in vivo and modelling/docking experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and insecticidal activity of diacylhydrazine derivatives containing a 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Evaluation of Insecticides Targeting Control of Helicoverpa armigera (Hubner) (Lepidoptera: Noctuidae) [scirp.org]
• 11. Are Entomopathogenic Fungal-based Insecticides and Insect Growth Regulator Mixtures Effective Against the Citrus Mealybug, Planococcus citri (Hemiptera: Pseudococcidae), Feeding on Coleus, Solenostemon scutellarioides, Plants under Greenhouse Conditions? in: HortScience Volume 58: Issue 10 | ASHS [journals.ashs.org]
• 12. The Impact of Pyrethroid Resistance on the Efficacy of Insecticide-Treated Bed Nets against African Anopheline Mosquitoes: Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. sdbonline.org [sdbonline.org]

Comparative Guide to the Biological Activity of Compounds Synthesized with tert-Butylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of heterocyclic compounds, primarily pyrazoles and triazoles, synthesized using tert-butylhydrazine (B1221602) hydrochloride and related hydrazine (B178648) derivatives. The data presented is compiled from various studies to offer an objective overview of their potential as antimicrobial and anticancer agents.

Comparative Biological Activity Data

The following tables summarize the quantitative data on the antimicrobial and anticancer activities of various synthesized compounds.

Table 1: Anticancer Activity of Pyrazole and Triazole Derivatives

Compound ID	Derivative Class	Target Cell Line	Activity (IC50/GI50 in µM)	Reference Compound	Reference Activity (µM)
5b	Pyrazole	K562 (Leukemia)	0.021	ABT-751	-
5b	A549 (Lung Cancer)	0.69	ABT-751	-
5b	MCF-7 (Breast Cancer)	1.7	ABT-751	-
4g	1,2,3-Triazole	HCT-116 (Colon Carcinoma)	1.09 ± 0.17	Cisplatin	-
4g	A549 (Lung Adenocarcinoma)	45.16 ± 0.92	Cisplatin	-
Compound 8	1,2,3-Triazole	HT-1080 (Fibrosarcoma)	15.13	Doxorubicin	-
Compound 8	A-549 (Lung Carcinoma)	21.25	Doxorubicin	-
Compound 8	MCF-7 (Breast Adenocarcinoma)	18.06	Doxorubicin	-
Compound 8	MDA-MB-231 (Breast Adenocarcinoma)	16.32	Doxorubicin	-
Pyz-1	Pyrazole	α-glucosidase inhibition	75.62 ± 0.56	Acarbose	72.58 ± 0.68
Pyz-2	1,2,4-Triazole	α-glucosidase inhibition	95.85 ± 0.92	Acarbose	72.58 ± 0.68
Pyz-1	α-amylase inhibition	119.3 ± 0.75	Acarbose	115.6 ± 0.574
Pyz-2	1,2,4-Triazole	α-amylase inhibition	120.2 ± 0.68	Acarbose	115.6 ± 0.574

IC50: Half-maximal inhibitory concentration. GI50: 50% growth inhibition. Lower values indicate higher potency.

Table 2: Antimicrobial Activity of Pyrazole and Triazole Derivatives

Compound ID	Derivative Class	Microbial Strain	Activity (MIC in µg/mL)	Reference Compound	Reference Activity (µg/mL)
Compound 3	Pyrazole	Escherichia coli	0.25	Ciprofloxacin	0.5
Compound 4	Pyrazole	Streptococcus epidermidis	0.25	Ciprofloxacin	4
Compound 2	Pyrazole	Aspergillus niger	1	Clotrimazole	-
Compound 3	Pyrazole	Microsporum audouinii	0.5	Clotrimazole	0.5
21a	Pyrazole Hydrazone	Various Bacteria	62.5 - 125	Chloramphenicol	-
21a	Pyrazole Hydrazone	Various Fungi	2.9 - 7.8	Clotrimazole	-
Compound II	1,2,4-Triazole	Escherichia coli ATCC 3912/4	1.25 - 0.039	-	-
Compound II	Staphylococcus aureus ATCC 25923	1.25 - 0.039	-	-
Compound II	Klebsiella pneumoniae k56	1.25 - 0.039	-	-

MIC: Minimum Inhibitory Concentration. Lower values indicate higher potency.

Experimental Protocols

Detailed methodologies for the key biological assays are provided below.

MTT Assay for Anticancer Activity Screening

This protocol is a widely used colorimetric assay to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[1][2][3][4][5]

Principle: The assay is based on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan (B1609692) crystals by NAD(P)H-dependent oxidoreductase enzymes in metabolically active cells.[1] The amount of formazan produced is directly proportional to the number of viable cells.

Procedure for Adherent Cells:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 × 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C and 5% CO₂.

• Compound Treatment: After incubation, replace the medium with fresh medium containing various concentrations of the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[3]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.[2]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[3] Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader. A reference wavelength of >650 nm can be used for background correction.[1][3]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Agar (B569324) Well Diffusion Method for Antimicrobial Activity Screening

This method is a standard procedure for evaluating the antimicrobial activity of test compounds.[6][7][8][9][10]

Principle: An antimicrobial agent diffuses from a well through a solidified agar medium that has been seeded with a target microorganism. The agent's ability to inhibit microbial growth is indicated by a clear zone of inhibition around the well.

Procedure:

• Media Preparation: Prepare Mueller-Hinton agar and sterilize it by autoclaving. Pour the molten agar into sterile Petri dishes and allow it to solidify.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., to a 0.5 McFarland standard).

• Inoculation: Evenly spread the microbial inoculum over the entire surface of the agar plate using a sterile cotton swab to create a lawn.

• Well Creation: Aseptically create wells (6-8 mm in diameter) in the agar plate using a sterile cork borer.[10]

• Compound Application: Add a defined volume (e.g., 100 µL) of the test compound solution (dissolved in a suitable solvent like DMSO) into each well.[8] Include a negative control (solvent alone) and a positive control (a known antibiotic).

• Pre-diffusion: Allow the plates to stand for a period (e.g., 30 minutes in a refrigerator) to permit the diffusion of the compounds into the agar.[8]

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C) for 18-24 hours.[6][8]

• Zone of Inhibition Measurement: After incubation, measure the diameter of the clear zone of inhibition around each well in millimeters.

• Data Interpretation: A larger zone of inhibition indicates greater antimicrobial activity. The Minimum Inhibitory Concentration (MIC) can be determined by testing serial dilutions of the compounds.

Visualizations of Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate key biological pathways and experimental workflows relevant to the compounds discussed.

Caption: General workflow for synthesis and biological evaluation.

Caption: Mechanism of tubulin polymerization inhibition.

Caption: Caspase activation pathways leading to apoptosis.

References

• 1. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 2. MTT assay overview | Abcam [abcam.com]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. benchchem.com [benchchem.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. hereditybio.in [hereditybio.in]
• 7. chemistnotes.com [chemistnotes.com]
• 8. botanyjournals.com [botanyjournals.com]
• 9. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]

A Comparative Guide to the Use of tert-Butylhydrazine Hydrochloride in Synthesis

For researchers and professionals in drug development and organic synthesis, the choice of reagents is a critical factor that influences reaction outcomes, cost-effectiveness, and safety. Tert-Butylhydrazine (B1221602) hydrochloride has emerged as a valuable reagent for the synthesis of nitrogen-containing heterocycles, particularly pyrazoles. This guide provides a comprehensive cost-benefit analysis of tert-butylhydrazine hydrochloride, comparing its performance with common alternatives such as hydrazine (B178648) hydrate (B1144303), phenylhydrazine (B124118), and tert-butyl carbazate, supported by experimental data.

Performance and Applications

Tert-butylhydrazine hydrochloride is primarily used in the synthesis of pyrazole (B372694) derivatives, which are significant scaffolds in many pharmaceutically active compounds. The bulky tert-butyl group can influence the regioselectivity of the reaction, which is a desirable attribute in complex syntheses.

Comparison with Alternatives

The selection of a hydrazine reagent is a trade-off between cost, safety, and synthetic utility. While tert-butylhydrazine hydrochloride offers a balance of reactivity and handling, other reagents may be more suitable for specific applications.

Table 1: Performance Comparison of Hydrazine Derivatives in Pyrazole Synthesis

Reagent	Key Features & Applications	Typical Reaction Conditions	Typical Yield (%)
tert-Butylhydrazine HCl	Synthesis of N-tert-butyl pyrazoles; the bulky group can direct regioselectivity.	Varies; often requires heating in a suitable solvent like ethanol (B145695).	74-94%[1]
Hydrazine Hydrate	Source for N-unsubstituted pyrazoles; highly reactive.	Reflux in ethanol or acetic acid.	66-95%
Phenylhydrazine	Introduces a phenyl group at the N1 position; widely used for 1-phenylpyrazole (B75819) derivatives.	Room temperature to reflux in solvents like ethanol or ionic liquids.	79-95%
tert-Butyl carbazate	Provides a Boc-protected pyrazole intermediate, useful for multi-step synthesis; safer to handle.	Room temperature or gentle heating in alcohols.	51-70%

Note: The yields reported are from various sources and may not be directly comparable due to differences in substrates and reaction conditions.

Fischer Indole (B1671886) Synthesis

The Fischer indole synthesis is a classic and versatile method for synthesizing indoles. Phenylhydrazine and its derivatives are the reagents of choice for this transformation due to the directness of the route and generally high yields.[2] Tert-butylhydrazine hydrochloride is not commonly employed for this reaction, as the tert-butyl group is not typically desired in the final indole structure and would require an additional dealkylation step.

Cost-Benefit Analysis

The cost of a reagent is a significant factor in process development and large-scale synthesis. While hydrazine hydrate is the most economical option, its high toxicity and handling risks incur significant indirect costs related to safety infrastructure and waste disposal. Tert-butyl carbazate, on the other hand, is the safest but also the most expensive. Tert-butylhydrazine hydrochloride and phenylhydrazine are positioned in the middle of this spectrum.

Table 2: Cost Comparison of Hydrazine Derivatives

Reagent	Typical Price (per kg)	Key Cost Considerations
tert-Butylhydrazine HCl	~$100 - $300	Moderate reagent cost, standard handling procedures.
Hydrazine Hydrate	~$50 - $150	Low reagent cost, but high costs associated with safety, handling, and waste disposal due to high toxicity.
Phenylhydrazine	~$100 - $400	Moderate reagent cost, but requires careful handling due to toxicity.
tert-Butyl carbazate	>$400	High reagent cost, but offers significant advantages in safety and handling, reducing indirect costs.

Prices are estimates and can vary significantly based on supplier, purity, and quantity.

Experimental Protocols

Synthesis of 1-tert-Butyl-3-methyl-1H-pyrazol-5-amine

This protocol describes the synthesis of a substituted pyrazole using tert-butylhydrazine hydrochloride.[3]

Reaction Scheme:

Materials:

• tert-Butylhydrazine hydrochloride (25.00 g, 98%, 196.6 mmol)

• 2 M Sodium hydroxide (B78521) (98.3 mL, 196.6 mmol)

• 3-Aminocrotononitrile (16.82 g, 96%, 196.6 mmol)

Procedure:

• A 250-mL three-necked round-bottomed flask is equipped with a large oval stir bar and placed in an oil bath.

• The flask is charged with solid tert-butylhydrazine hydrochloride (25.00 g).

• 2 M NaOH (98.3 mL) is added, and the mixture is stirred at ambient temperature until a complete solution is formed (approximately 10 minutes).

• 3-Aminocrotononitrile (16.82 g) is added, and stirring is continued.

• A thermocouple and a reflux condenser are fitted to the flask, and the mixture is heated to an internal temperature of 90 °C with vigorous stirring for 22 hours.

• After 22 hours, the biphasic mixture is cooled to 57 °C.

• Seed crystals are introduced to induce crystallization.

• The heating is turned off, and the mixture is allowed to cool to ambient temperature with vigorous stirring.

• When the internal temperature is below 30 °C, the slurry is immersed in an ice-water bath for one hour.

• The solids are collected by vacuum filtration, washed with cold deionized water, and partially dried on the filter.

• The product is further dried in a vacuum oven at ambient temperature to afford a light tan granular solid.

Yield: 87% (corrected for purity and water content).

Visualization of Synthetic Workflow

The following diagrams illustrate the decision-making process for selecting a hydrazine reagent and the general workflow for the Knorr pyrazole synthesis.

Caption: Decision-making flowchart for selecting the appropriate hydrazine reagent.

Caption: General workflow for the Knorr synthesis of N-tert-butyl pyrazoles.

Conclusion

Tert-butylhydrazine hydrochloride presents a valuable option for the synthesis of N-tert-butyl substituted heterocycles, offering a good balance between reactivity, cost, and handling safety. While it may not be the most cost-effective reagent on a per-kilogram basis compared to hydrazine hydrate, the reduced safety concerns and potential for regioselective synthesis make it an attractive choice for many applications in pharmaceutical and agrochemical research and development. The choice of a hydrazine reagent should be made after careful consideration of the specific synthetic goals, safety protocols, and overall process economics.

References

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Navigating the Environmental Landscape of tert-Butylhydrazine Hydrochloride: A Green Chemistry Comparison

For researchers, scientists, and drug development professionals, the choice of reagents is a critical decision that extends beyond reaction yields to encompass environmental impact and alignment with green chemistry principles. This guide provides an objective comparison of tert-butylhydrazine (B1221602) hydrochloride, a versatile chemical intermediate, with alternative reducing agents, supported by experimental data and detailed methodologies to inform safer and more sustainable synthetic strategies.

Tert-butylhydrazine hydrochloride [(CH₃)₃CNHNH₂·HCl] is a valuable reagent in organic synthesis, notably in the formation of hydrazones and the synthesis of active pharmaceutical ingredients and agrochemicals.[1] However, as a hydrazine (B178648) derivative, its use raises environmental and safety concerns, prompting a critical evaluation against greener alternatives.

Environmental and Health Hazard Profile

Table 1: Hazard Comparison of Reducing Agents

Compound	GHS Hazard Statements	Oral LD50 (Rat)
tert-Butylhydrazine hydrochloride	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[2][3]	Data not found
Sodium Borohydride (B1222165) (NaBH₄)	H301: Toxic if swallowedH314: Causes severe skin burns and eye damageH260: In contact with water releases flammable gases which may ignite spontaneously	160 mg/kg[4]
Diimide (N₂H₂)	Not commercially available as a stable reagent; generated in situ from precursors like hydrazine, which is toxic and carcinogenic.	Data not available for diimide itself. Hydrazine is highly toxic.[5][6][7]
Catalytic Hydrogenation Catalysts (e.g., Palladium on Carbon)	Hazards vary by catalyst and support. Often flammable solids.	Not applicable (toxicity is associated with the metal, but exposure is low in typical use)

Green Chemistry Metrics: A Comparative Analysis

To objectively assess the "greenness" of a chemical process, several metrics are employed, including Atom Economy, E-Factor, and Process Mass Intensity (PMI).

Atom Economy calculates the proportion of reactant atoms that are incorporated into the desired product. A higher atom economy signifies a more efficient and less wasteful process.

E-Factor is the ratio of the mass of waste produced to the mass of the desired product. A lower E-Factor is indicative of a greener process.

Process Mass Intensity (PMI) is a holistic metric used in the pharmaceutical industry that considers the total mass of all materials (reactants, solvents, reagents, process water) used to produce a certain mass of the final product.[8][9][10][11]

Synthesis of tert-Butylhydrazine Hydrochloride

A common synthesis route involves the reaction of tert-butanol (B103910) with hydrazine monohydrochloride in the presence of hydrochloric acid.[12][13]

Reaction: (CH₃)₃COH + H₂NNH₂·HCl + HCl → (CH₃)₃CNHNH₂·HCl + H₂O

Table 2: Green Metrics for the Synthesis of tert-Butylhydrazine Hydrochloride and Alternatives

Metric	tert-Butylhydrazine Hydrochloride Synthesis	Sodium Borohydride Reduction	Catalytic Hydrogenation
Atom Economy	~73.6% (calculated based on the reaction above)	Varies by reaction (can be high)	100% (theoretically)
E-Factor	Data for a full process not available, but likely high due to solvent use and purification.	Can be high due to solvent usage and aqueous workup.	Very low, as the only byproduct is typically water (in some cases).
Process Mass Intensity (PMI)	Likely high, characteristic of multi-step chemical syntheses.	For a specific ester reduction, a PMI of 133 was reported.[14]	For the same ester reduction, a PMI of 14 was reported, showcasing a significant improvement.[14]

Performance in Chemical Reactions: Reduction of Carbonyls

A primary application of reagents like tert-butylhydrazine hydrochloride and its alternatives is the reduction of carbonyl compounds.

Alternatives to Hydrazine-based Reductions

Sodium Borohydride (NaBH₄): A widely used, selective reducing agent for aldehydes and ketones. It is relatively inexpensive and easy to handle, though it is toxic and reacts with water to produce flammable hydrogen gas.[15]

Catalytic Hydrogenation: This method employs a catalyst (e.g., Palladium on carbon) and hydrogen gas to reduce a wide range of functional groups. It is highly atom-economical and produces minimal waste.[16] However, it requires specialized equipment to handle flammable hydrogen gas.

Diimide (N₂H₂): Generated in situ, diimide offers a metal-free alternative for the reduction of non-polar double and triple bonds.[6][17] The only byproducts are nitrogen gas and water. However, its precursors, such as hydrazine, are hazardous.

Experimental Protocols

Protocol 1: Synthesis of a Hydrazone using tert-Butyl Carbazate (B1233558) (a tert-Butylhydrazine derivative)

This protocol, adapted from a standard procedure for forming N-Boc-protected hydrazones, illustrates a typical application of a tert-butylhydrazine derivative.[13]

Materials:

• Aldehyde or ketone (1.0 mmol)

• tert-Butyl carbazate (1.0-1.2 mmol)

• Anhydrous ethanol (B145695)

• Glacial acetic acid (catalytic)

Procedure:

• Dissolve the carbonyl compound in anhydrous ethanol in a round-bottom flask.

• Add tert-butyl carbazate to the solution.

• For less reactive substrates, add 1-2 drops of glacial acetic acid.

• Stir the mixture at room temperature or reflux, monitoring the reaction by Thin Layer Chromatography (TLC).

• Upon completion (typically 1-24 hours), cool the mixture to room temperature and then in an ice bath to induce crystallization.

• Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the product under vacuum.

Protocol 2: Reduction of a Ketone using Sodium Borohydride

This is a general laboratory procedure for the reduction of a ketone to a secondary alcohol.

Materials:

• Ketone (e.g., 4-tert-butylcyclohexanone)

• Sodium borohydride (NaBH₄)

• Ethanol

• Water

• Hydrochloric acid (HCl)

Procedure:

• Dissolve the ketone in ethanol in an Erlenmeyer flask.

• Slowly add sodium borohydride in portions.

• Stir the mixture at room temperature.

• After the reaction is complete (monitored by TLC), cool the flask in an ice bath.

• Carefully add water, followed by dilute HCl to quench the excess NaBH₄.

• The product can then be extracted with an organic solvent, dried, and purified.

Visualization of a Relevant Biological Pathway

Tert-butylhydrazine hydrochloride is a key component in the synthesis of tebufenozide (B1682728), a widely used insecticide.[18][19][20] Tebufenozide acts as an ecdysone (B1671078) agonist, disrupting the normal molting process in insects by binding to the ecdysone receptor. This interaction triggers a signaling cascade that leads to premature and incomplete molting, and ultimately, death of the insect.[4][8][11][21][22]

Figure 1: Simplified signaling pathway of Tebufenozide action.

Experimental Workflow Visualization

The synthesis of a chemical entity often involves a series of steps. The following diagram illustrates a generalized workflow for the synthesis of an insecticide like tebufenozide, starting from key precursors.

Figure 2: Generalized workflow for the synthesis of Tebufenozide.

Conclusion

While tert-butylhydrazine hydrochloride remains a useful reagent in organic synthesis, its environmental and health hazard profile necessitates careful consideration and the exploration of greener alternatives. Catalytic hydrogenation stands out as a highly efficient and low-waste alternative, albeit with its own set of handling requirements. Sodium borohydride offers a more convenient, though still hazardous, option for many carbonyl reductions. The choice of reagent will ultimately depend on the specific requirements of the synthesis, including scale, selectivity, and the prioritization of green chemistry principles. This guide provides a framework for making more informed and environmentally conscious decisions in the laboratory and in process development.

References

• 1. nbinno.com [nbinno.com]
• 2. tert-Butylhydrazine monohydrochloride | C4H13ClN2 | CID 81889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemos.de [chemos.de]
• 4. researchgate.net [researchgate.net]
• 5. Hydrazine - Wikipedia [en.wikipedia.org]
• 6. Diimide - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Mode of action of the ecdysone agonist tebufenozide (RH-5992), and an exclusion mechanism to explain resistance to it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Diisopropylcarbodiimide | C7H14N2 | CID 12734 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Sequencing and structural homology modeling of the ecdysone receptor in two chrysopids used in biological control of pest insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. EP0116198B1 - Process for preparation of tertiary butyl hydrazine - Google Patents [patents.google.com]
• 13. US4435600A - Process for preparation of tertiary butyl hydrazine - Google Patents [patents.google.com]
• 14. youtube.com [youtube.com]
• 15. Toxicology and carcinogenesis studies of diisopropylcarbodiimide (Cas No. 693-13-0) in F344/N rats and B6C3F1 mice (dermal studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ehs.stanford.edu [ehs.stanford.edu]
• 17. Reductions with diimide - Wikipedia [en.wikipedia.org]
• 18. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 19. scispace.com [scispace.com]
• 20. growingscience.com [growingscience.com]
• 21. Mode of action of the ecdysone agonist tebufenozide (RH-5992), and an exclusion mechanism to explain resistance to it. | Semantic Scholar [semanticscholar.org]
• 22. Nonsteroidal ecdysone agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of tert-Butylhydrazine Hydrochloride: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

tert-Butylhydrazine hydrochloride is a versatile reagent in organic synthesis, but its handling and disposal require strict adherence to safety protocols due to its potential hazards. This guide provides detailed, step-by-step procedures for the proper management and disposal of tert-Butylhydrazine hydrochloride waste, ensuring the safety of laboratory personnel and environmental protection.

Immediate Safety Precautions

Before handling tert-Butylhydrazine hydrochloride, it is crucial to be familiar with its hazard profile. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3] Always work in a well-ventilated area, preferably within a chemical fume hood, and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4][5]

Step-by-Step Disposal Procedures

The primary and universally recommended method for the disposal of tert-Butylhydrazine hydrochloride is through a licensed professional waste disposal service, typically involving incineration at an industrial combustion plant.[1][5][6] Do not dispose of this chemical down the drain or into the environment.[1][5]

For small quantities of residual waste or in preparation for collection by a licensed service, the following laboratory-scale procedures for the neutralization and degradation of hydrazine (B178648) compounds can be adapted. It is imperative to perform these procedures in a chemical fume hood with appropriate PPE.

Procedure 1: Oxidation with Sodium Hypochlorite (B82951) (Bleach)

This method is effective for the decomposition of hydrazine compounds.

• Dilution: If you have a concentrated solution of tert-Butylhydrazine hydrochloride, dilute it with water to a concentration of less than 5%.[2] This is crucial to control the heat generated during the reaction.[2]

• Preparation of Oxidant: Prepare a dilute solution of sodium hypochlorite, such as commercially available bleach (typically 5-6% sodium hypochlorite).

• Neutralization/Oxidation: Slowly and with constant stirring, add the sodium hypochlorite solution to the diluted tert-Butylhydrazine hydrochloride solution. The reaction between sodium hypochlorite and hydrazine yields nitrogen gas, water, and sodium chloride.[2] An excess of sodium hypochlorite should be used to ensure complete destruction.[2]

• Verification (Optional but Recommended): After the reaction has subsided, test the solution for the presence of residual hydrazine using appropriate analytical methods if available in your facility.

• Final Disposal: The resulting solution should be collected in a properly labeled hazardous waste container for collection by a licensed disposal service.

Procedure 2: Oxidation with Hydrogen Peroxide

This method provides an alternative to using hypochlorite.

• Dilution: As with the previous method, dilute the tert-Butylhydrazine hydrochloride waste with water.

• Catalyst Addition: Add a small amount of a dilute copper (II) sulfate (B86663) solution to act as a catalyst.[2][3]

• Oxidation: Slowly add a dilute solution of hydrogen peroxide (e.g., 3%) to the hydrazine solution.[2][3] The reaction, catalyzed by copper ions, will decompose the hydrazine into nitrogen and water.[2][3] Two moles of hydrogen peroxide are required for every mole of hydrazine.[2] A slight excess of hydrogen peroxide is recommended.[2]

• Final Disposal: Collect the treated solution in a designated hazardous waste container for professional disposal.

Quantitative Data for Disposal Planning

Parameter	Value/Recommendation	Source
Initial Concentration for Treatment	< 5% aqueous solution	[2]
Hydrogen Peroxide to Hydrazine Molar Ratio	2:1 (slight excess recommended)	[2]
Optimal pH for Hypochlorite Reaction	5-8	[2]

Experimental Protocols: General Guidelines

When performing the neutralization procedures described above, the following general experimental protocol should be followed:

• Containment: All procedures should be carried out in a chemical fume hood. Use a secondary container to contain any potential spills.

• Personal Protective Equipment: Wear chemical-resistant gloves (such as nitrile), safety goggles, and a flame-resistant lab coat.[5]

• Reagent Addition: Always add the oxidizing agent slowly and in small portions to the diluted tert-Butylhydrazine hydrochloride solution with constant stirring to control the reaction rate and temperature.

• Waste Collection: All treated and untreated waste must be collected in a clearly labeled, sealed, and appropriate hazardous waste container.[4]

• Spill Management: In case of a spill, do not touch the material.[4] For small spills, carefully sweep up the solid material and place it in a designated waste container.[4] For larger spills, evacuate the area and contact your institution's environmental health and safety (EHS) department.[4] Do not use water to clean up large spills, but a water spray can be used to reduce vapors.[4]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of tert-Butylhydrazine hydrochloride.

Caption: Logical workflow for the proper disposal of tert-Butylhydrazine hydrochloride.

References

• 1. scispace.com [scispace.com]
• 2. arxada.com [arxada.com]
• 3. researchgate.net [researchgate.net]
• 4. artscimedia.case.edu [artscimedia.case.edu]
• 5. ehs.ucsb.edu [ehs.ucsb.edu]
• 6. chemos.de [chemos.de]

Essential Safety and Operational Guidance for Handling tert-Butylhydrazine Hydrochloride

This document provides critical safety and logistical information for researchers, scientists, and drug development professionals working with tert-Butylhydrazine hydrochloride. The following procedures and data are intended to ensure the safe handling, use, and disposal of this chemical in a laboratory setting.

Hazard Identification and Personal Protective Equipment (PPE)

tert-Butylhydrazine hydrochloride is a chemical that requires careful handling due to its potential health effects. It is classified as harmful if swallowed, a skin irritant, a cause of serious eye irritation, and may cause respiratory irritation.[1][2][3][4] Some data also suggests it may be harmful if inhaled or absorbed through the skin.[5] Therefore, adherence to proper PPE protocols is mandatory.

Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Eye and Face Protection	Safety glasses with side-shields or goggles. A face shield is recommended where splashing is a risk.[1][6]	To prevent eye contact which can cause serious irritation.[1][2][4]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber, neoprene) and a lab coat or chemical-resistant apron.[1][2]	To prevent skin contact which can cause irritation.[1][2][4]
Respiratory Protection	Use in a well-ventilated area. If dust or aerosols may be generated, a NIOSH-approved respirator should be used.[1][2][5]	To prevent inhalation, which may cause respiratory tract irritation.[1][2][5]
Hand Protection	Wear appropriate chemical-resistant gloves. Wash hands thoroughly after handling.[1][2]	To prevent accidental ingestion and skin contact.

Experimental Protocol: Safe Handling Procedure

Adherence to a strict protocol is essential when working with tert-Butylhydrazine hydrochloride. The following step-by-step guide outlines the safe handling procedure from preparation to cleanup.

Preparation

• Risk Assessment : Before beginning any work, conduct a thorough risk assessment for the planned experiment.

• PPE Inspection : Inspect all PPE for integrity. Ensure gloves are free of pinholes and that eye protection is clean and fits properly.

• Ventilation : Ensure the work area, preferably a chemical fume hood, is well-ventilated.[2]

• Emergency Equipment : Confirm that a safety shower and eyewash station are readily accessible and operational.[1]

Handling

• Weighing : Weigh the solid chemical in a ventilated enclosure or a fume hood to minimize dust inhalation.

• Dissolving : When preparing solutions, add the solid slowly to the solvent to avoid splashing.

• Heating : Avoid heating the substance unless specifically required by the protocol, and if so, do it in a controlled manner within a fume hood.

• Transfers : Use appropriate tools (e.g., spatulas, pipettes) to transfer the chemical and avoid direct contact.

Post-Handling

• Decontamination : Clean all equipment and the work area thoroughly after use.

• Hand Washing : Wash hands with soap and water immediately after handling the chemical and before leaving the laboratory.[2]

• PPE Removal : Remove PPE in the correct order to avoid cross-contamination, and dispose of single-use items in the designated waste stream.

Emergency and Disposal Procedures

Spill Response

In the event of a spill, follow these steps:

• Evacuate : Clear the immediate area of all personnel.

• Ventilate : Ensure the area is well-ventilated.

• Contain : For small spills, use an absorbent, non-combustible material to contain the substance.

• Cleanup : Wearing appropriate PPE, carefully sweep or scoop up the spilled material and place it into a suitable, labeled container for disposal.[1] Avoid generating dust.[3][5]

• Decontaminate : Clean the spill area with a suitable decontamination solution.

First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
Skin Contact	Remove contaminated clothing and wash the affected area with soap and plenty of water. Seek medical attention if irritation develops or persists.[1][5]
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[1][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][5]

Disposal Plan

All waste containing tert-Butylhydrazine hydrochloride must be treated as hazardous waste.

• Chemical Waste : Collect all surplus and non-recyclable solutions in a designated, labeled, and sealed container.[2]

• Contaminated Materials : Dispose of any contaminated PPE (gloves, lab coats, etc.) and cleaning materials in a sealed container labeled as hazardous waste.[1]

• Disposal Vendor : All waste must be disposed of through a licensed professional waste disposal service.[2][5] Do not allow the product to enter drains.[5]

Emergency Response Workflow

Caption: Workflow for responding to a spill or exposure event involving tert-Butylhydrazine hydrochloride.

References

• 1. fishersci.com [fishersci.com]
• 2. chemos.de [chemos.de]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. tert-Butylhydrazine monohydrochloride | C4H13ClN2 | CID 81889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tert-Butylhydrazine hydrochloride MSDS CasNo.7400-27-3 [m.lookchem.com]
• 6. pppmag.com [pppmag.com]